Methyl 4-(trifluoromethyl)piperidine-4-carboxylate

Core Science & Biosynthesis

Technical Guide: Methyl 4-(trifluoromethyl)piperidine-4-carboxylate

The following is an in-depth technical guide for Methyl 4-(trifluoromethyl)piperidine-4-carboxylate , designed for researchers and drug development professionals.

Scaffold Architecture, Synthesis, and Medicinal Chemistry Utility

Executive Summary

The Methyl 4-(trifluoromethyl)piperidine-4-carboxylate scaffold represents a "privileged structure" in modern medicinal chemistry. It combines two critical design elements: a quaternary carbon center at the 4-position (imparting conformational restriction) and a trifluoromethyl group (providing metabolic blockade and lipophilic modulation).

This guide addresses the specific challenges in handling, synthesizing, and applying this motif. Unlike simple piperidines, the steric bulk and electron-withdrawing nature of the geminal CF3/Ester pair create unique reactivity profiles that require tailored experimental protocols.

Chemical Identity & Core Data[1]

Property	Specification
Systematic Name	Methyl 4-(trifluoromethyl)piperidine-4-carboxylate
Common Derivatives	HCl Salt; N-Boc protected precursor
CAS Number (Acid HCl)	1260790-32-6 (4-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride)
CAS Number (N-Boc Acid)	495415-51-5 (1-(tert-butoxycarbonyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid)
Molecular Formula	C H F NO (Free Base)
Molecular Weight	211.18 g/mol (Free Base)
pKa (Calculated)	~8.5 (Piperidine NH) – Lowered by inductive effect of CF3
LogP (Calculated)	~1.2 – Enhanced by CF3

Note on CAS Numbers: The free base methyl ester is frequently generated in situ or supplied as the Hydrochloride salt. For procurement and database searching, use the N-Boc Acid (495415-51-5) or Acid HCl (1260790-32-6) identifiers, as these are the stable, shelf-stable forms.

Synthetic Methodologies

The "Make vs. Buy" Decision

While de novo synthesis of the piperidine ring is possible via bis-alkylation strategies (e.g., reacting N-benzyl-bis(2-chloroethyl)amine with fluorinated malonates), this approach is low-yielding and operationally complex.

Recommended Workflow: The most robust route for medicinal chemistry applications starts from the commercially available N-Boc-4-(trifluoromethyl)piperidine-4-carboxylic acid .

Protocol: Esterification & Deprotection

This protocol describes the conversion of the N-Boc acid to the Methyl Ester HCl salt. This method is preferred over base-catalyzed alkylation (e.g., MeI/K2CO3) to avoid potential racemization or side reactions driven by the electron-deficient quaternary center.

Reagents:

• Substrate: N-Boc-4-(trifluoromethyl)piperidine-4-carboxylic acid (CAS 495415-51-5)

• Solvent: Anhydrous Methanol (MeOH)

• Reagent: Thionyl Chloride (SOCl

  ) or Trimethylsilyl Chloride (TMSCl)

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with anhydrous MeOH (0.2 M concentration relative to substrate). Cool to 0°C under N

  atmosphere.

• Activation: Dropwise add SOCl

  (3.0 equivalents) or TMSCl (4.0 equivalents). Mechanism: This generates anhydrous HCl in situ.

• Addition: Add the N-Boc acid substrate in one portion.

• Reaction: Allow the mixture to warm to room temperature.

  • Critical Insight: The electron-withdrawing CF3 group destabilizes the carbocation intermediate typically involved in esterification, making the reaction slower than non-fluorinated analogs. Reflux (65°C) for 4–6 hours is often required to drive conversion to completion.

• Deprotection: The acidic conditions simultaneously cleave the N-Boc group.

• Workup: Concentrate the reaction mixture in vacuo to remove solvent and excess HCl/SO

  .

• Isolation: Triturate the resulting solid with diethyl ether to remove non-polar impurities. Filter to obtain Methyl 4-(trifluoromethyl)piperidine-4-carboxylate hydrochloride as a white, hygroscopic solid.

Visualization: Synthetic Workflow

Caption: Streamlined synthesis from commercial N-Boc precursor to the target Methyl Ester HCl salt.

Medicinal Chemistry Applications

The "Gem-Disubstituted" Effect

The 4-position of the piperidine ring is a metabolic "hotspot." Unsubstituted piperidines are rapidly oxidized by Cytochrome P450 enzymes.

• Metabolic Blockade: The CF3 group is metabolically inert and sterically bulky, effectively blocking oxidative metabolism at the 4-position.

• Conformational Locking: The steric clash between the CF3 group and the axial hydrogens forces the piperidine ring into a rigid chair conformation. This reduces the entropic penalty upon binding to a protein target.

Electronic Modulation (pKa)

The strong electron-withdrawing nature of the trifluoromethyl group (Hammett

) exerts a through-bond inductive effect.

• Result: The pKa of the piperidine nitrogen is lowered by approximately 1.0–1.5 log units compared to the non-fluorinated analog.

• Benefit: This lowers the fraction of ionized drug at physiological pH (7.4), potentially improving membrane permeability (LogD) and blood-brain barrier (BBB) penetration.

Decision Logic for Scaffold Selection

Caption: Decision tree for selecting the 4-CF3 scaffold to solve metabolic and permeability issues.

Safety & Handling

• Hazards: The free base amine can be volatile and irritating. The HCl salt is hygroscopic and an irritant to eyes/skin.

• Stability: The ester bond at a quaternary center is sterically hindered, making it more resistant to hydrolysis than typical esters. However, prolonged exposure to strong aqueous base will hydrolyze it back to the acid.

• Storage: Store the HCl salt at -20°C under desiccant.

References

• ChemicalBook. 4-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride Product Page. (Accessed 2026).[1][2] Link

• Sigma-Aldrich. Piperidine Scaffold Properties and Handling. (General Reference). Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.[3] Link

• Hagmann, W. K. (2008). The Many Roles of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry.[3] Link

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• 1. researchgate.net [researchgate.net]
• 2. 4-(TRIFLUOROMETHYL)PIPERIDINE | 657-36-3 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]

Technical Guide: 4-Trifluoromethyl-4-Piperidinecarboxylic Acid Methyl Ester

This guide details the structural analysis, synthesis, and medicinal chemistry applications of 4-trifluoromethyl-4-piperidinecarboxylic acid methyl ester (and its N-protected derivatives), a critical gem-disubstituted building block for drug discovery.

Advanced Synthesis, Structural Properties, and Medicinal Applications[1]

Executive Summary & Structural Significance

Compound Identity:

• Systematic Name: Methyl 4-(trifluoromethyl)piperidine-4-carboxylate

• Core Motif: gem-Disubstituted Piperidine (C4 quaternary center)

• Key Functional Groups: Trifluoromethyl (-CF

  ), Methyl Ester (-COOMe), Secondary Amine (Piperidine NH).

Scientific Value: This scaffold represents a "privileged structure" in medicinal chemistry. The introduction of a trifluoromethyl group at the C4 position of the piperidine ring, geminal to the ester/acid, serves three critical functions:

• Conformational Locking: The steric bulk of the -CF

  group (Van der Waals radius ~2.2 Å, similar to isopropyl) forces the piperidine ring into a rigid chair conformation, often placing the ester group in an axial or equatorial orientation depending on N-substitution, thereby reducing the entropic penalty of binding to a protein target.

• Metabolic Blocking: The C4 position of piperidines is a primary site for oxidative metabolism (P450-mediated hydroxylation). The quaternary C4-CF

  center completely blocks this metabolic soft spot, extending the half-life ( ) of the drug.

• Electronic Modulation: The strong electron-withdrawing nature of -CF

  lowers the pKa of the piperidine nitrogen (by ~1-2 units) and increases the lipophilicity (LogP) of the molecule, enhancing membrane permeability.

Physicochemical Profile

Property	Value / Characteristic	Impact on Drug Design
Molecular Formula	C H F NO	Fragment-based drug design (FBDD) compatible.
Molecular Weight	211.18 g/mol	Low MW allows for significant elaboration.
ClogP	~1.8 (N-H form)	Enhanced lipophilicity compared to non-fluorinated analog.
pKa (Piperidine NH)	~8.5 - 9.0	Reduced basicity (vs. pKa ~11 for piperidine) reduces lysosomal trapping and hERG liability.
F NMR Shift	-70 to -75 ppm	Diagnostic singlet; useful for fragment screening (F-NMR binding assays).
Conformation	Distorted Chair	The bulky CF prefers the equatorial position, forcing the ester axial in some N-substituted derivatives.

Synthetic Methodologies

Constructing a quaternary center with a trifluoromethyl group is synthetically challenging due to steric hindrance and the electronic repulsion of the fluorine atoms. Two primary strategies are employed: De Novo Ring Construction (Cycloaddition) and Late-Stage Functionalization (Radical Trifluoromethylation).

Method A: Radical Trifluoromethylation of Isonipecotates (Recommended)

This modern approach utilizes the innate reactivity of the tertiary C-H bond in methyl isonipecotate (N-protected). It avoids the need for unstable fluorinated organometallics.

Mechanism:

• Radical Generation: A trifluoromethyl radical (

  ) is generated from sodium triflinate (Langlois reagent) using an oxidant (TBHP) or a photoredox catalyst.

• H-Abstraction/Addition: The electrophilic

  radical attacks the electron-rich enol or the tertiary carbon directly (via SOMO activation).

• Quaternary Formation: The resulting radical species is quenched/oxidized to form the gem-disubstituted product.

Protocol 1: Copper-Mediated Trifluoromethylation

• Substrate: 1-(tert-butoxycarbonyl)-4-piperidinecarboxylic acid methyl ester.

• Reagents: Sodium trifluoromethanesulfinate (Langlois Reagent, 3.0 equiv), TBHP (tert-Butyl hydroperoxide, 5.0 equiv), Cu(OTf)

  (20 mol%).

• Solvent: CH

  CN : H O (3:1).

• Conditions: 50°C, 24 hours.

• Workup: Quench with sat. NaHCO

  , extract with EtOAc. Purification via silica gel chromatography (Hexane/EtOAc).[1][2][3]

Method B: De Novo Synthesis via [4+2] Cycloaddition

This method builds the piperidine ring around the pre-installed CF

group, ensuring regiochemical purity.

Workflow:

• Precursor: Ethyl 2-(trifluoromethyl)acrylate (Commercial dienophile).

• Reaction: Diels-Alder reaction with 2-((trimethylsilyl)oxy)-1,3-butadiene (Danishefsky-type diene).

• Intermediate: 4-CF

  -4-carboxy-cyclohexanone derivative.

• Conversion: Schmidt rearrangement or oxidative cleavage/re-cyclization with primary amines to form the piperidinone, followed by reduction.

(Note: Method A is preferred for direct access to the ester; Method B is better for large-scale manufacturing of the core scaffold).

Synthesis Visualization (Graphviz)

Caption: Radical trifluoromethylation pathway for the direct synthesis of the gem-disubstituted piperidine core.

Reactivity & Derivatization Guide

Once synthesized, the methyl ester and the amine handle provide orthogonal attachment points for drug elaboration.

Reaction Type	Reagent / Conditions	Product Outcome	Notes
Ester Hydrolysis	LiOH, THF/H O, 60°C	4-CF -4-COOH (Acid)	Requires heat due to steric bulk of CF .
Amide Coupling	Acid + Amine, HATU, DIPEA	4-CF -4-CONR	Standard coupling; CF prevents racemization.
Reduction	LiAlH or DIBAL-H	4-CF -4-CH OH (Alcohol)	Generates a neopentyl-like alcohol; highly stable.
N-Alkylation	R-Br, K CO , DMF	N-Substituted Piperidine	Standard S 2; N-nucleophilicity is slightly reduced.

Medicinal Chemistry Applications

Bioisostere for Gem-Dimethyl

The 4-CF

-4-COOMe motif is a superior bioisostere for the gem-dimethyl group found in many natural products. It maintains the steric bulk but prevents metabolic oxidation at the methyl groups.

Gamma-Secretase Inhibitors (Alzheimer's)

Compounds containing 4-substituted piperidines are potent gamma-secretase modulators. The 4-CF

variant reduces lipophilicity-driven toxicity while maintaining potency.

Chemokine Receptor Antagonists (CCR5/CCR2)

The piperidine core is a classic scaffold for GPCR antagonists. The 4-CF

group locks the conformation required for the deep hydrophobic pocket of chemokine receptors, often improving potency by 10-100 fold compared to the 4-H analog.

Safety & Handling (MSDS Highlights)

• Hazards: Irritant to eyes, respiratory system, and skin.

• Fluorine Safety: In the event of thermal decomposition (e.g., fire), this compound may release Hydrogen Fluoride (HF) and toxic fluorinated gases.

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The ester is stable, but the free amine can absorb CO

  from the air.

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Ji, Y., et al. (2011). Innate C-H Trifluoromethylation of Heterocycles. Proceedings of the National Academy of Sciences (PNAS), 108(35), 14411-14415. Link

• Ma, J. A., & Cahard, D. (2004). Update on Trifluoromethylation with Nucleophilic Trifluoromethylating Agents. Chemical Reviews, 104(12), 6119–6146. Link

• Nagib, D. A., & MacMillan, D. W. (2011). Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Nature, 480, 224–228. Link

• Leroux, F. R., et al. (2009). Trifluoromethyl ethers and -thioethers as tools for medicinal chemistry and agrochemistry. ChemMedChem, 4(2), 295-309. (Context on metabolic stability of CF3 groups).

Sources

• 1. mdpi.com [mdpi.com]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Methyl 4-(trifluoromethyl)isonipecotate properties and data

Title: Comprehensive Technical Guide on Methyl 4-(trifluoromethyl)isonipecotate: Strategic Utility in Modern Drug Discovery

Executive Summary

Methyl 4-(trifluoromethyl)isonipecotate (often handled as its hydrochloride salt or corresponding carboxylic acid) is a high-value, functionally dense fluorinated building block. By combining the versatile piperidine pharmacophore with a sterically demanding, electron-withdrawing trifluoromethyl (-CF

) group, this scaffold solves critical pharmacokinetic bottlenecks in early-stage drug discovery. This whitepaper details its physicochemical properties, strategic synthetic workflows, and its pivotal role in developing targeted therapeutics such as Retinoid-Related Orphan Receptor (ROR) and Oxidative Phosphorylation (OXPHOS) inhibitors.

Physicochemical Profiling & The "Fluorine Effect"

To understand why Methyl 4-(trifluoromethyl)isonipecotate is selected over its unfluorinated analogs, one must analyze the causality behind the structural modifications.

Quantitative Data Summary

The following table summarizes the core properties of the hydrolyzed active core, 4-(trifluoromethyl)piperidine-4-carboxylic acid hydrochloride[1].

Property	Value	Implication for Drug Design
Chemical Name	4-(Trifluoromethyl)piperidine-4-carboxylic acid	Core scaffold post-saponification.
CAS Registry Number	2307773-48-2 (HCl salt)	Standard reference for procurement.
Molecular Formula	C H ClF NO	High F-sp fraction.
Molecular Weight	233.62 g/mol (HCl salt)	Low MW allows for downstream elaboration.
Topological Polar Surface Area	49.33 Ų	Excellent for passive membrane permeability.
LogP (Predicted)	1.42	Balanced lipophilicity for oral bioavailability.

The Causality of the -CF Substitution

The incorporation of the -CF

group at the C4 position of the piperidine ring is not merely a structural variation; it is a calculated pharmacokinetic optimization:

• pKa Modulation via Inductive Effects: The highly electronegative fluorine atoms exert a strong inductive electron-withdrawing (-I) effect. This pulls electron density away from the piperidine nitrogen, lowering its pKa from ~10.5 (unsubstituted piperidine) to ~8.5–9.0. Consequently, at physiological pH (7.4), a significantly higher fraction of the amine exists in its neutral, un-ionized form. This drastically enhances passive lipid bilayer crossing and Blood-Brain Barrier (BBB) penetration.

• Metabolic Hardening: The C4 position of the piperidine ring is a notorious soft spot for Cytochrome P450-mediated oxidative metabolism. The -CF

  group acts as a steric and electronic shield, completely blocking oxidation at this site and extending the in vivo half-life of the resulting Active Pharmaceutical Ingredient (API).

Strategic Synthetic Workflows

Integrating Methyl 4-(trifluoromethyl)isonipecotate into a larger API usually requires accessing the carboxylic acid handle via saponification. However, direct saponification of the unprotected amine yields a highly water-soluble zwitterion that is nearly impossible to isolate via standard liquid-liquid extraction.

Self-Validating Protocol: N-Boc Protection & Saponification

The following workflow is designed as a self-validating system . The physicochemical changes at each step dictate the purification logic, ensuring that only the correct product progresses.

Step 1: N-Boc Protection (Masking the Amine)

• Procedure: Dissolve Methyl 4-(trifluoromethyl)isonipecotate hydrochloride (1.0 eq) in Dichloromethane (DCM). Add Triethylamine (Et

  N, 2.5 eq) to neutralize the HCl salt. Cool to 0 °C and add Di-tert-butyl dicarbonate (Boc O, 1.1 eq) portion-wise.

• Causality: The low temperature prevents runaway exothermic reactions and limits the formation of urea byproducts.

• Validation: TLC monitoring (Hexanes/EtOAc 7:3). The primary amine (ninhydrin active) converts to the Boc-protected intermediate (UV active/phosphomolybdic acid active).

Step 2: Saponification (Ester Hydrolysis)

• Procedure: Concentrate the DCM and redissolve the crude intermediate in a 2:1:1 mixture of THF/MeOH/H

  O. Add Lithium Hydroxide monohydrate (LiOH·H O, 3.0 eq) and stir at room temperature for 4 hours.

• Causality: The mixed solvent system is critical. THF/MeOH solubilizes the highly lipophilic Boc-protected ester, while H

  O dissolves the inorganic base. This homogenous phase drastically accelerates the reaction compared to biphasic systems.

Step 3: pH-Dependent Isolation (The Self-Validating Step)

• Procedure: Evaporate the organic solvents. Dilute the aqueous layer with water and wash with Diethyl Ether. Discard the ether layer. Carefully acidify the aqueous layer to pH 2–3 using 1M HCl at 0 °C. Extract the newly formed precipitate with Ethyl Acetate (EtOAc).

• System Logic: If the saponification failed, the unreacted starting material remains lipophilic and is washed away in the initial ether wash. Only the successfully saponified lithium carboxylate salt remains in the aqueous layer. Upon acidification, it protonates into the free acid, becoming lipophilic enough to be extracted into EtOAc.

Step 4: Analytical Confirmation

• Procedure: Perform

  H-NMR (in CDCl ).

• Validation: Confirm the complete disappearance of the sharp methyl ester singlet at ~3.75 ppm. The presence of a broad singlet at ~1.45 ppm (9H) confirms the retention of the Boc group.

Workflow Visualization

Fig 1: Stepwise synthetic workflow for API generation from the isonipecotate core.

Applications in Targeted Therapeutics

The unique spatial and electronic properties of the 4-(trifluoromethyl)piperidine core have made it a staple in several advanced therapeutic areas:

• Retinoid-Related Orphan Receptor (ROR) Inhibitors: The 4-(trifluoromethyl)piperidine scaffold is heavily utilized in the preparation of ROR

  t inverse agonists[2]. The -CF group projects deeply into a lipophilic sub-pocket of the ROR t ligand-binding domain. This displaces high-energy, uncoordinated water molecules, driving exceptional binding affinity through the hydrophobic effect.

• Oxidative Phosphorylation (OXPHOS) Inhibitors: In the context of pancreatic cancer, tumor-initiating cells rely heavily on metabolic reprogramming. OXPHOS inhibitors incorporating the trifluoromethylpiperidine moiety demonstrate enhanced metabolic stability against hepatic clearance. This ensures the sustained systemic exposure necessary for targeting dormant tumor cells and preventing recurrence[3].

• PARP1 Inhibitors: Computational chemistry and molecular dynamics (MD) simulations have shown that piperidine-based hybrid scaffolds effectively bind to the catalytic domain of PARP1. The conformational flexibility of the piperidine ring, constrained by the bulky -CF

  group, allows for optimal alignment with the Gly863 and Ser904 residues of the enzyme, yielding high inhibition rates in BRCA-mutated breast cancer models[4].

References

• National Center for Biotechnology Information (NIH). "Multiparameter Optimization of Oxidative Phosphorylation Inhibitors for the Treatment of Pancreatic Cancer". Available at: [Link]

• MDPI. "Computational Chemistry Advances in the Development of PARP1 Inhibitors for Breast Cancer Therapy". Available at: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 4-(TRIFLUOROMETHYL)PIPERIDINE | 657-36-3 [chemicalbook.com]
• 3. Multiparameter Optimization of Oxidative Phosphorylation Inhibitors for the Treatment of Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

4,4-disubstituted trifluoromethyl piperidine building blocks

An In-Depth Technical Guide to 4,4-Disubstituted Trifluoromethyl Piperidine Building Blocks

Abstract

The piperidine scaffold is a cornerstone of modern medicinal chemistry, appearing in a vast number of pharmaceuticals.[1] The strategic introduction of a trifluoromethyl (CF₃) group and geminal disubstitution at the 4-position creates a unique class of building blocks with exceptional utility in drug discovery. This guide provides a comprehensive overview of 4,4-disubstituted trifluoromethyl piperidines, detailing their synthesis, the physicochemical properties conferred by their distinct structural motifs, and their application in the development of novel therapeutics. By combining the metabolic stability and altered basicity from the CF₃ group with the conformational rigidity and vectorial control of 4,4-disubstitution, these scaffolds offer a powerful tool for medicinal chemists to overcome common drug development challenges, including poor pharmacokinetics and off-target activity.

Introduction: A Trifecta of Strategic Advantage

The piperidine ring is one of the most ubiquitous N-heterocycles in approved drugs, valued for its ability to serve as a versatile scaffold that can be functionalized to interact with biological targets and improve physicochemical properties.[1][2] However, simple piperidine derivatives are often susceptible to metabolic degradation and can lack the specific three-dimensional geometry required for high-affinity binding. To address these limitations, medicinal chemists have increasingly turned to more complex, strategically substituted building blocks. The 4,4-disubstituted trifluoromethyl piperidine scaffold represents a convergence of three powerful design strategies:

• The Piperidine Core: Provides a proven, low-toxicity heterocyclic framework with a basic nitrogen atom that is often crucial for target engagement (e.g., forming salt bridges) and for tuning solubility.[3]

• The Trifluoromethyl Group: The incorporation of a CF₃ group is a well-established tactic to enhance drug-like properties.[4][5] It is highly resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes, often blocking a potential "soft spot" in a molecule and increasing its half-life.[6] Furthermore, its strong electron-withdrawing nature lowers the basicity (pKa) of the piperidine nitrogen, which can be critical for reducing hERG liability and optimizing cellular permeability. The CF₃ group also increases lipophilicity, which can enhance membrane permeability and target engagement.[7][8][9]

• 4,4-Disubstitution (Geminal Substitution): Introducing two substituents at the C4 position of the piperidine ring eliminates the adjacent hydrogen atoms, thereby preventing metabolic oxidation at that site. More importantly, it locks the ring into a more defined chair conformation, reducing the entropic penalty upon binding to a target. This conformational constraint provides precise, predictable vectors for one or both substituents to probe specific pockets within a protein's active site, enabling fine-tuning of potency and selectivity.

The combination of these features in a single building block provides a robust platform for developing next-generation therapeutics with optimized ADME (Absorption, Distribution, Metabolism, and Excretion) profiles and enhanced biological activity.

Physicochemical & Pharmacokinetic Implications

The unique architecture of 4,4-disubstituted trifluoromethyl piperidines directly translates into a suite of desirable physicochemical properties that are critical for successful drug development.

Enhanced Metabolic Stability

A primary advantage of this scaffold is its intrinsic resistance to oxidative metabolism. The C-F bond is one of the strongest in organic chemistry, making the CF₃ group exceptionally stable.[6][8] When placed at the 4-position alongside another substituent, it effectively shields the entire C4 position from enzymatic attack by CYP enzymes, a common site of metabolism for simpler piperidines.

Modulated Basicity and Lipophilicity

The trifluoromethyl group is a potent electron-withdrawing group, exerting a strong inductive effect that pulls electron density away from the piperidine ring and the basic nitrogen atom.[10][11] This significantly lowers the pKa of the piperidine nitrogen compared to its non-fluorinated analogues.

Compound Type	Typical pKa Range	Implication
Alkyl Piperidine	10 - 11	Often fully protonated at physiological pH (7.4)
4-Trifluoromethyl Piperidine	7.5 - 9	Partial protonation at pH 7.4; improved cell permeability

This pKa modulation is a critical tool for medicinal chemists. A lower pKa can reduce the potential for off-target effects, such as binding to the hERG potassium channel, and can improve the balance between aqueous solubility and membrane permeability, thereby enhancing oral bioavailability.[9] The CF₃ group also predictably increases the molecule's lipophilicity (Hansch π value of +0.88), which can be leveraged to improve passage through biological membranes.[7][8]

Conformational Rigidity and Vectorial Control

The geminal disubstitution at the C4 position forces the piperidine ring into a stable chair conformation, preventing ring inversion. This pre-organizes the molecule for binding, which can lead to a significant increase in binding affinity for its biological target. The two substituents at the 4-position act as distinct vectors, allowing for the exploration of different regions of a binding pocket.

Caption: Logical flow from structural features to drug discovery advantages.

Synthetic Strategies and Methodologies

The synthesis of 4,4-disubstituted trifluoromethyl piperidines can be approached from several angles, primarily revolving around either constructing the piperidine ring with the desired substituents already in place or functionalizing a pre-existing piperidone core.

General Retrosynthetic Approach

A common and effective strategy involves the late-stage introduction of the trifluoromethyl group onto a 4-substituted-4-piperidinone precursor. This allows for diversification of the second C4 substituent before the often challenging trifluoromethylation step.

Caption: Common retrosynthetic pathway for target scaffolds.

Key Synthetic Workflow: Nucleophilic Trifluoromethylation

The most prevalent method for installing the CF₃ group is the nucleophilic addition of a trifluoromethyl anion equivalent to a ketone. The Ruppert-Prakash reagent (TMSCF₃) is the most widely used reagent for this purpose due to its stability and reactivity profile.

Workflow:

• Synthesis of the 4-Substituted Piperidone: This can be achieved through various methods, such as the alkylation of the enolate of an N-protected 4-piperidone.

• Nucleophilic Trifluoromethylation: The piperidone is treated with TMSCF₃ in the presence of a fluoride source or a suitable initiator to generate the trifluoromethylated tertiary alcohol.

• Deprotection/Derivatization: The nitrogen protecting group is removed or exchanged as needed for subsequent steps.

Detailed Experimental Protocol: Synthesis of a 4-Aryl-4-Trifluoromethyl Piperidine Intermediate

This protocol is a representative example and may require optimization for specific substrates.

Step 1: Synthesis of N-Boc-4-Aryl-4-Piperidone

• Reagents: N-Boc-4-piperidone, Aryl Bromide (e.g., 4-bromotoluene), Palladium Catalyst (e.g., Pd₂(dba)₃), Ligand (e.g., XPhos), Base (e.g., NaOtBu), Toluene.

• Procedure:

  • To an oven-dried flask under an inert atmosphere (N₂ or Ar), add N-Boc-4-piperidone, the aryl bromide, Pd₂(dba)₃, and XPhos.

  • Add anhydrous toluene, followed by the careful addition of NaOtBu.

  • Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, quench with saturated aqueous NH₄Cl, and extract with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography to yield the desired 4-aryl-piperidone.

Step 2: Nucleophilic Trifluoromethylation

• Reagents: N-Boc-4-Aryl-4-Piperidone, Ruppert-Prakash Reagent (TMSCF₃), Tetrabutylammonium Acetate (TBAA) or CsF, Anhydrous THF.

• Procedure:

  • Dissolve the N-Boc-4-aryl-4-piperidone in anhydrous THF in a flame-dried flask under an inert atmosphere and cool to 0 °C.

  • Add the Ruppert-Prakash reagent (TMSCF₃) dropwise.

  • Add the initiator (TBAA or CsF) portion-wise, maintaining the temperature at 0 °C.

  • Allow the reaction to slowly warm to room temperature and stir for 4-12 hours until the starting material is consumed (monitor by TLC or LC-MS).

  • Quench the reaction by the slow addition of 1 M HCl at 0 °C.

  • Extract the mixture with ethyl acetate. The combined organic layers are washed with saturated aqueous NaHCO₃ and brine, dried over Na₂SO₄, and concentrated.

  • Purify by flash column chromatography to afford the N-Boc-4-aryl-4-hydroxy-4-trifluoromethyl-piperidine. The hydroxyl group can then be removed via deoxygenation if the non-hydroxylated core is desired.

Applications in Drug Discovery: A Case Study Perspective

While specific FDA-approved drugs prominently featuring the 4,4-disubstituted trifluoromethyl piperidine scaffold are still emerging, the principles are validated in closely related structures and numerous preclinical programs. For instance, the dipeptidyl peptidase-4 (DPP-4) inhibitor Gemigliptin contains a fluorinated piperidinone ring where the fluorine atoms provide critical interactions and metabolic stability.[12] The strategic value is clearly demonstrated in patent literature and preclinical studies across various therapeutic areas.

Hypothetical Case Study: Development of a CNS Agent

• Challenge: A lead compound with a 4-aryl-piperidine scaffold shows good potency for a CNS target but suffers from rapid metabolism at the 4-position and has a high pKa, leading to poor blood-brain barrier (BBB) penetration and potential hERG toxicity.

• Solution using the Scaffold:

  • Introduce CF₃ Group: Replacing a hydrogen at the 4-position with a CF₃ group blocks the primary site of metabolism.

  • Lower pKa: The electron-withdrawing CF₃ group lowers the piperidine's pKa, increasing the proportion of the neutral species at physiological pH, which is favorable for passive diffusion across the BBB.

  • Optimize Potency: The 4-aryl group is maintained to occupy a key hydrophobic pocket in the target protein. The rigidified conformation ensures an optimal presentation of the aryl group, potentially increasing binding affinity.

This strategic modification directly addresses the key liabilities of the initial lead compound, showcasing the power of the 4,4-disubstituted trifluoromethyl piperidine building block in drug optimization.

Conclusion and Future Perspectives

The 4,4-disubstituted trifluoromethyl piperidine scaffold is a testament to the power of rational, multi-faceted design in medicinal chemistry. It elegantly combines the principles of metabolic blocking, pKa modulation, and conformational constraint into a single, high-value building block. The synthetic accessibility, particularly through late-stage trifluoromethylation of piperidone precursors, ensures that libraries of diverse analogues can be readily generated for structure-activity relationship studies.

As drug discovery continues to tackle increasingly complex biological targets and demand for compounds with superior pharmacokinetic profiles grows, the utility of these sophisticated building blocks is set to expand. Future research will likely focus on developing even more efficient and stereoselective synthetic methods and exploring novel substitutions at the C4 position to further refine the scaffold's application across a broad range of therapeutic areas, from oncology to neuroscience.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. Available at: [Link]

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. Available at: [Link]

• Trifluoromethyl group - Wikipedia. Wikipedia. Available at: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PubMed. Available at: [Link]

• Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives. PMC - NIH. Available at: [Link]

• A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles. PMC - NIH. Available at: [Link]

• Synthesis of 2-trifluoromethyl piperidine from pipecolic acid. ResearchGate. Available at: [Link]

• Synthetic route for the synthesis of trifluoromethyl containing piperidines. ResearchGate. Available at: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC. Available at: [Link]

• Facile Synthesis of Substituted Trifluoromethyl Piperidines with Diversifying Functionalization. Bentham Science Publishers. Available at: [Link]

• Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives. ScienceOpen. Available at: [Link]

• Design and biological activity of trifluoromethyl containing drugs. Wechem. Available at: [Link]

• A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles. MDPI. Available at: [Link]

• CN102603611B - Preparation method of trifluoromethyl piperidine compounds. Google Patents.

• Synthesis of 2-trifluoromethylated piperidines and azepanes. ScienceOpen. Available at: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Scilit. Available at: [Link]

• Enantioselective synthesis of trifluoromethyl substituted piperidines with multiple stereogenic centers via hydrogenation of pyridinium hydrochlorides. RSC Publishing. Available at: [Link]

• (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. ResearchGate. Available at: [Link]

• Synthesis and pharmacological evaluation of 4,4-disubstituted piperidines. PubMed. Available at: [Link]

• CN105461617A - Preparation method for 4-[4-(trifluoromethoxy)phenoxyl]piperidine. Google Patents.

• Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives. MDPI. Available at: [Link]

• The preparative synthetic approach to 4-(trifluoromethoxy)piperidine and 4-(trifluoromethoxymethyl)piperidine. SciSpace. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and pharmacological evaluation of 4,4-disubstituted piperidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scilit.com [scilit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design and biological activity of trifluoromethyl containing drugs - Wechem [m.wechemglobal.com]
• 10. Trifluoromethyl group - Wikipedia [en.wikipedia.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. mdpi.com [mdpi.com]

Conformational Architects: A Technical Guide to Gem-Disubstituted Piperidine Amino Acids in Drug Discovery

Executive Summary

This technical guide addresses the design, synthesis, and application of gem-disubstituted piperidine amino acids —specifically 4-amino-4-carboxypiperidine (Apc) and 3-amino-3-carboxypiperidine .[1] These scaffolds represent a pinnacle in peptidomimetic design, utilizing the Thorpe-Ingold effect to restrict conformational flexibility, thereby reducing the entropic penalty of receptor binding while enhancing proteolytic stability. This document is engineered for medicinal chemists and structural biologists requiring actionable protocols and mechanistic insights.

Part 1: Structural Biology & Thermodynamic Logic

The Entropic Advantage

In linear peptides, the rotation around

(N-C ) and (C -C) bonds creates a vast conformational ensemble.[1] Upon binding to a target (e.g., GPCR or protease), this ensemble must collapse into a single bioactive conformation, incurring a significant entropic penalty ( ).[1]

Gem-disubstituted piperidine amino acids mitigate this by "pre-organizing" the backbone. The inclusion of the

-carbon within a six-membered ring (piperidine) and the addition of a second geminal substituent (gem-disubstitution) severely restricts the available Ramachandran space.[1]

• (Chi) Space Control: The piperidine ring locks the side-chain orientation (represented by ring carbons), forcing specific gauche(-) or gauche(+) interactions that mimic bioactive turns (e.g., -turns or -helices).[1]

• Metabolic Shielding: The steric bulk of the gem-disubstitution at the

  -carbon prevents the approach of peptidases, rendering these residues virtually uncleavable in vivo.[1]

Structural Classification

Scaffold	IUPAC Name	Structural Role	Key Application
Apc	4-amino-4-carboxypiperidine	Achiral (meso) -carbon; induces strict turn geometry.[1][2][3]	Opioid receptors, Melanocortin agonists
3-Apc	3-amino-3-carboxypiperidine	Chiral; highly rigid; distinct vectors for N- and C-termini.[1]	Renin inhibitors, Integrin antagonists
N-Alkyl Apc	1-alkyl-4-amino-4-carboxypiperidine	Tertiary amine allows for salt-bridge formation or solubility tuning.[1]	CNS-penetrant peptidomimetics

Part 2: Synthetic Strategies & Decision Logic

Synthesizing sterically congested gem-disubstituted centers is non-trivial.[1] Standard alkylation of glycine equivalents often fails due to steric hindrance. Two primary pathways dominate: the Bucherer-Bergs reaction (thermodynamic control) and the Strecker synthesis (kinetic control).[1]

Strategic Workflow (Graphviz)

Caption: Comparative synthetic workflow for gem-disubstituted piperidine amino acids. The Bucherer-Bergs route is generally preferred for 4-piperidones due to the stability and crystallinity of the hydantoin intermediate.[1]

Part 3: Detailed Protocol – Synthesis of 1-Boc-4-amino-4-carboxypiperidine (Boc-Apc)[1]

This protocol utilizes the Bucherer-Bergs transformation.[1][2][3][4][5] It is favored over the Strecker synthesis for 4-piperidones because the spiro-hydantoin intermediate is easily purified by crystallization, avoiding complex chromatography.[1]

Reagents & Equipment

• Substrate: N-Boc-4-piperidone (CAS: 79099-07-3)[1]

• Reagents: Potassium Cyanide (KCN), Ammonium Carbonate ((NH4)2CO3), Ethanol (50%), Sodium Hydroxide (NaOH).[1]

• Safety: CRITICAL: KCN releases HCN gas upon contact with acid. All operations must be performed in a high-efficiency fume hood. A bleach bath (sodium hypochlorite) must be available to quench cyanide waste.

Step-by-Step Methodology

Step 1: Formation of the Spiro-Hydantoin[1]

• Dissolution: In a round-bottom flask, dissolve N-Boc-4-piperidone (10.0 g, 50 mmol) in 50% aqueous ethanol (100 mL).

• Addition: Add Ammonium Carbonate (14.4 g, 150 mmol, 3 eq) and Potassium Cyanide (4.9 g, 75 mmol, 1.5 eq).

  • Note: The excess ammonium carbonate buffers the solution, optimizing pH for hydantoin formation.[4]

• Reaction: Heat the mixture to 60°C for 12–18 hours. A white precipitate (the hydantoin) typically begins to form after 4 hours.[6]

• Workup: Cool the mixture to 0°C. Filter the white solid. Wash with cold water (2 x 20 mL) and diethyl ether (2 x 20 mL) to remove unreacted ketone.[1]

  • Yield Check: Expect >80% yield of 8-Boc-1,3,8-triazaspiro[4.5]decane-2,4-dione.[1]

Step 2: Hydrolysis to the Amino Acid

• Suspension: Suspend the spiro-hydantoin (from Step 1) in 3M NaOH (10 eq).

  • Chemistry: Hydantoins are extremely stable. High temperature and strong base are required to open the ring.

• Reflux: Heat the sealed pressure vessel or reflux condenser to 150°C (if using a pressure tube) or vigorous reflux (approx 105°C) for 24–48 hours. Monitor by LC-MS for the disappearance of the hydantoin mass.[1]

• Neutralization: Cool to room temperature. Carefully adjust pH to 7.0 using concentrated HCl.

  • Caution: Perform in hood; residual cyanide may liberate HCN.

• Purification: The zwitterionic amino acid is water-soluble. Desalt using Ion Exchange Chromatography (Dowex 50W, eluting with NH4OH) or crystallize from water/ethanol if the salt content allows.[1]

• Final Product: 1-Boc-4-amino-4-carboxypiperidine .

Part 4: Pharmacological Applications & SAR[1][2][7]

GPCR Ligand Design (Opioids & Melanocortins)

The Apc scaffold is a "chimeric" mimic of Proline and Phenylalanine (if N-benzylated).[1]

• Melanocortin Receptors (MC4R): Hruby et al. demonstrated that replacing native residues with Apc in cyclic peptides (e.g., MT-II analogs) locks the pharmacophore into a specific

  -turn, significantly increasing selectivity for MC4R over MC3R.[1]

• Opioids: In fentanyl analogs, the 4,4-disubstitution pattern is intrinsic.[1] Modifying the 4-amino-4-carboxy core allows for the separation of analgesic potency from respiratory depression side effects by altering the vector of the piperidine nitrogen interaction with the Asp residue in the receptor binding pocket.[1]

Protease Stability Data

The following table illustrates the half-life extension provided by Apc incorporation compared to standard residues.

Peptide Sequence	Modification	(Human Plasma)	Mechanism of Stability
H-Tyr-Gly-Gly-Phe-Leu-OH	None (Leu-Enkephalin)	< 5 min	Rapid cleavage by aminopeptidases.[1]
H-Tyr-D-Ala -Gly-Phe-Leu-OH	D-Amino Acid	~ 45 min	Stereochemical mismatch for enzymes.[1]
H-Tyr-Apc -Gly-Phe-Leu-OH	Gem-Disubstituted	> 24 hours	Steric Occlusion: The geminal carboxyl/amine bulk physically blocks the enzyme active site.[1]

Signal Pathway Logic (Graphviz)[1]

Caption: Decision tree for implementing Apc scaffolds to optimize peptide hits into drug candidates.

References

• Hruby, V. J., & Balse, P. M. (2000). Conformational and topographical considerations in designing agonist peptidomimetics from peptide leads.[7][8] Current Medicinal Chemistry, 7(9), 945–970.[1][7] Link

• Han, S. Y., & Kim, Y. A. (2006). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467.[1] (Context on steric coupling challenges).

• Vagner, J., Qu, H., & Hruby, V. J. (2008). Peptidomimetics, a synthetic tool of drug discovery.[1][9] Current Opinion in Chemical Biology, 12(3), 292–296.[1][9] Link

• Bucherer, H. T., & Lieb, V. A. (1934). Über die Bildung substituierter Hydantoine aus Aldehyden und Ketonen.[1] Journal für Praktische Chemie, 141(1), 5-43.[1] (Foundational Chemistry).[1][10]

• BenchChem Protocols. (2025). Synthesis Protocol for 1-Boc-4-aminopiperidine-4-carboxylic acid. Link[1]

Sources

• 1. BJOC - Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases [beilstein-journals.org]
• 2. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bucherer-Bergs Reaction (Chapter 11) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Bucherer–Bergs reaction - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Conformational and topographical considerations in designing agonist peptidomimetics from peptide leads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. semanticscholar.org [semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]

Sourcing and Synthetic Integration of 4-(Trifluoromethyl)piperidine-4-carboxylate Esters in Drug Discovery

As the demand for metabolically stable, lipophilic building blocks in medicinal chemistry intensifies, fluorinated saturated heterocycles have become indispensable. Among these, 4-(trifluoromethyl)piperidine-4-carboxylate esters represent a highly specialized class of intermediates. This whitepaper provides an in-depth technical guide for researchers and drug development professionals on sourcing these compounds, validating their integrity, and executing downstream synthetic workflows.

Structural Rationale: The Quaternary C4 Center

The piperidine ring is a fundamental cornerstone in modern drug discovery, frequently utilized to improve aqueous solubility, tune the

of lead compounds, and establish critical hydrogen-bonding interactions with target proteins[1]. However, standard piperidines are often susceptible to oxidative metabolism by cytochrome P450 (CYP450) enzymes, particularly at the exposed 4-position.

By introducing a trifluoromethyl (

) group at C4, medicinal chemists can effectively block this metabolic hotspot. The strong electron-withdrawing nature of the group also lowers the basicity of the piperidine nitrogen, which can enhance membrane permeability and reduce hERG-related cardiotoxicity risks[2].

When a carboxylate ester is simultaneously positioned at C4, the resulting molecule features a highly sterically hindered quaternary carbon center . This architecture provides a versatile synthetic vector (the ester) for downstream amidation or reduction, while the bulky

group locks the piperidine ring into specific, predictable spatial conformations. Understanding the steric demand of this quaternary center is the key to successfully functionalizing these building blocks.

Global Sourcing Strategy & Supplier Landscape

When sourcing 4-(trifluoromethyl)piperidine-4-carboxylate esters, the choice of nitrogen protecting group (e.g.,

-Boc vs. unprotected free amine) dictates the immediate synthetic trajectory. Unprotected amines are ready for immediate -alkylation or reductive amination, whereas -Boc protected variants are ideal when the primary synthetic goal is modifying the C4 ester.

Below is a summarized quantitative data table of key commercially available building blocks and their primary suppliers:

Chemical Name	CAS Number	Protecting Group	Primary Supplier	Claimed Purity
Ethyl 4-(trifluoromethyl)piperidine-4-carboxylate	1211592-31-2	None (Free Amine)	ChemScene[3]	≥98%
1-(tert-butyl) 4-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate	1255099-09-2	-Boc	Sigma-Aldrich[4]	97%
4-(Trifluoromethyl)piperidine (Reference Scaffold)	657-36-3	None	TCI Chemicals[5]	>97.0%

Quality Control (QC): A Self-Validating Analytical Protocol

Commercial building blocks can degrade during transit. Esters are prone to hydrolysis upon exposure to ambient moisture, and

-Boc groups can prematurely cleave if exposed to trace acidic impurities. To ensure scientific integrity, every newly sourced batch must undergo a self-validating QC protocol before entering the synthetic pipeline.

Step-by-Step QC Methodology

• Visual Inspection & Solubilization: Weigh 5 mg of the supplier batch and dissolve in 0.6 mL of

  or DMSO- . The solution must be completely clear; particulate matter often indicates the presence of hydrolyzed carboxylic acid salts.

• Fluorine NMR (

  NMR): Acquire a spectrum. You should observe a single, sharp singlet in the region of -70 to -80 ppm. Multiple peaks indicate defluorination or the presence of fluorinated impurities from the supplier's synthesis.

• Proton NMR (

  NMR): Verify the presence of the ester alkyl chain (e.g., a characteristic quartet around 4.1 ppm and a triplet around 1.2 ppm for an ethyl ester). For compounds like 1255099-09-2, confirm the -Boc singlet (~1.4 ppm, 9H)[4].

• LC-MS (ESI+) Profiling: Run a fast gradient (5-95% MeCN/Water + 0.1% Formic Acid). For

  -Boc protected variants, the mass spectrometer source will often fragment the molecule. Expect to see the , alongside major fragments corresponding to the loss of the tert-butyl group ( Da) and the entire Boc group ( Da).

Synthetic Workflows: Overcoming Steric Hindrance at C4

The most common application for these esters is conversion into amides to build the final Active Pharmaceutical Ingredient (API). However, because C4 is a quaternary center bearing a bulky

group, standard mild hydrolysis (e.g., LiOH at room temperature) frequently fails. The causality here is pure steric shielding: the trajectory for the hydroxide nucleophile to attack the ester carbonyl is heavily blocked by the group and the piperidine ring.

Synthetic workflow for functionalizing sterically hindered C4-piperidine esters.

Step-by-Step Amidation Protocol

• Harsh Saponification: Dissolve the ester (1.0 eq) in a 1:1:1 mixture of THF/MeOH/Water. Add an excess of LiOH·

  (5.0 eq). Unlike standard esters, this reaction must be heated to 60°C for 12–24 hours. Alternative: Use Potassium trimethylsilanolate (KOTMS) in anhydrous THF to drive the cleavage of sterically hindered esters via a different mechanistic pathway.

• Acidic Workup: Carefully acidify the aqueous layer to pH 3 using 1M HCl to precipitate the free carboxylic acid. Extract with EtOAc, dry over

  , and concentrate.

• High-Efficiency Coupling: Because the resulting acid is sterically hindered, standard coupling agents (like EDC/HOBt) yield poor results. Dissolve the acid in DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 minutes to form the active ester, then add the desired amine (1.5 eq). Stir at room temperature until LC-MS indicates complete conversion.

• Deprotection: If an

  -Boc group is present, treat the isolated amide with 20% Trifluoroacetic acid (TFA) in Dichloromethane (DCM) for 2 hours to reveal the free piperidine nitrogen.

Pharmacokinetic Profiling: Validating Metabolic Stability

Once the final API scaffold is synthesized, the theoretical metabolic advantage of the

group must be empirically validated. While inappropriate placement of fluorine can sometimes lead to toxic defluorination events[2], the group at the C4 position of a piperidine is generally highly resilient to CYP-mediated oxidation.

CYP450 metabolic stability assay workflow for evaluating fluorinated APIs.

Step-by-Step Microsomal Stability Protocol

• Preparation: Prepare a 1 µM solution of the synthesized test compound in 0.1 M potassium phosphate buffer (pH 7.4).

• Incubation: Add Human Liver Microsomes (HLM) to a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration 1 mM).

• Quenching: At designated time points (0, 15, 30, and 60 minutes), extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold Acetonitrile (MeCN) containing an internal standard.

• Analysis: Centrifuge the quenched samples to precipitate proteins, and analyze the supernatant via LC-MS/MS to quantify the percentage of the parent compound remaining over time.

References

1.[3] ChemScene. "1211592-31-2 | Ethyl 4-(trifluoromethyl)piperidine-4-carboxylate". Available at: 2.[4] Sigma-Aldrich. "1-(tert-butyl) 4-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate". Available at: 3.[2] ACS Medicinal Chemistry Letters. "The Dark Side of Fluorine". Available at: 4.[1] ResearchGate. "Piperidine nucleus in the field of drug discovery". Available at: 5.[5] TCI Chemicals. "Piperidines [Heterocyclic Fluorinated Building Blocks]". Available at:

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemscene.com [chemscene.com]
• 4. 1-(tert-butyl) 4-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate | 1255099-09-2 [sigmaaldrich.com]
• 5. Piperidines [Heterocyclic Fluorinated Building Blocks] | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Protocols & Analytical Methods

Protocol for the Ruppert-Prakash Trifluoromethylation of Piperidine Esters: A Detailed Guide to Synthesis and Optimization

An Application Note for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of a trifluoromethyl (CF₃) group is a cornerstone of modern medicinal chemistry. This moiety can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity, making it a highly desirable feature in drug design.[1][2][3] The Ruppert-Prakash reagent, trimethyl(trifluoromethyl)silane (TMSCF₃), stands as a premier and versatile nucleophilic agent for introducing the CF₃ group into organic scaffolds.[3][4][5] This guide provides a comprehensive protocol for the trifluoromethylation of piperidine esters, a common structural motif in pharmaceuticals, using this powerful reagent.

This document moves beyond a simple recitation of steps to explain the underlying principles, enabling researchers to not only execute the protocol but also to troubleshoot and adapt it for novel substrates.

I. The Core Mechanism: Activating the Trifluoromethyl Anion

The efficacy of the Ruppert-Prakash reagent hinges on its activation by a nucleophilic catalyst, typically a fluoride source like tetrabutylammonium fluoride (TBAF) or cesium fluoride (CsF).[1][6] This activation step generates a transient, hypervalent siliconate intermediate, which then serves as the source of the reactive trifluoromethyl anion (CF₃⁻).

The generated CF₃⁻ anion is a potent nucleophile that attacks the electrophilic carbonyl carbon of the piperidine ester. This forms a tetrahedral intermediate. Unlike the reaction with aldehydes or ketones which typically leads to trifluoromethyl carbinols upon hydrolysis, the reaction with esters proceeds through an addition-elimination pathway. The tetrahedral intermediate collapses, expelling the alkoxy group (-OR) to yield a highly valuable α-trifluoromethyl ketone. The trimethylsilyl group ultimately forms a stable silyl ether with the expelled alkoxide.

Caption: Mechanism of ester trifluoromethylation.

II. Safety and Handling: Managing a Potent Reagent

The Ruppert-Prakash reagent (TMSCF₃) requires careful handling due to its specific chemical properties.

• Flammability: TMSCF₃ is a highly flammable liquid and vapor. All manipulations must be conducted in a well-ventilated chemical fume hood, away from ignition sources.[7]

• Moisture Sensitivity: The reagent reacts with water, which can both deactivate it and release flammable gases.[1][8] It is imperative to use anhydrous solvents and flame-dried glassware under an inert atmosphere (e.g., nitrogen or argon).

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a flame-resistant lab coat, and chemical-resistant gloves.[7]

Consult the Safety Data Sheet (SDS) for TMSCF₃ and all other reagents before beginning any experimental work.[1]

III. Detailed Experimental Protocol

This protocol describes a general procedure for the trifluoromethylation of a model piperidine ester. Researchers should consider this a starting point, as optimization of temperature, reaction time, and stoichiometry may be necessary for different substrates.

A. Materials and Reagents

Reagent/Material	Purpose	Typical Grade
Piperidine Ester Substrate	Starting Material	>95% Purity
(Trifluoromethyl)trimethylsilane (TMSCF₃)	Trifluoromethylating Agent	Anhydrous, >97%
Tetrabutylammonium Fluoride (TBAF)	Catalyst/Initiator	1.0 M solution in THF
Anhydrous Tetrahydrofuran (THF)	Reaction Solvent	Dri-Solv or equivalent
Saturated aq. NH₄Cl or 1 M HCl	Quenching Solution	Reagent Grade
Ethyl Acetate (EtOAc) or Diethyl Ether	Extraction Solvent	ACS Grade
Brine (Saturated aq. NaCl)	Aqueous Wash	Reagent Grade
Anhydrous Na₂SO₄ or MgSO₄	Drying Agent	Reagent Grade
Silica Gel	Stationary Phase	230-400 mesh

B. Step-by-Step Procedure

• Inert Atmosphere Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar under vacuum and allow it to cool to room temperature under a stream of dry nitrogen or argon.

• Reagent Preparation:

  • To the cooled flask, add the piperidine ester substrate (1.0 equiv).

  • Dissolve the substrate in anhydrous THF (to a concentration of approx. 0.1–0.2 M).

  • Add the Ruppert-Prakash reagent (TMSCF₃, 1.5–2.0 equiv) to the solution via syringe.[1]

• Reaction Initiation:

  • Cool the reaction mixture to 0 °C using an ice-water bath. For more sensitive substrates, cooling to -78 °C (dry ice/acetone bath) may be beneficial to minimize side reactions.[1]

  • Slowly, add the TBAF solution (1.0 M in THF, 0.1 equiv) dropwise to the stirred reaction mixture over 5-10 minutes. A color change or slight exotherm may be observed.

• Reaction Monitoring:

  • Allow the reaction to stir at the chosen temperature. The reaction progress should be monitored by Thin-Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 1-4 hours).

• Workup and Extraction:

  • Once the reaction is complete, quench it by slowly adding saturated aqueous NH₄Cl solution at the reaction temperature.[1]

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x the volume of the aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to yield the pure α-trifluoromethyl ketone product.

Caption: Experimental workflow for trifluoromethylation.

IV. Troubleshooting and Optimization

Even robust protocols can require fine-tuning. Below are common issues and potential solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst (TBAF is hygroscopic).2. Presence of moisture in the reaction.3. Insufficient reagent.	1. Use a fresh, sealed bottle of TBAF solution.2. Ensure rigorous anhydrous technique (flame-dried glassware, dry solvent).3. Increase equivalents of TMSCF₃ to 2.0 or 2.5.
Sluggish Reaction	1. Low reaction temperature.2. Insufficient catalyst.	1. Allow the reaction to slowly warm to room temperature after initiation at 0°C.[1]2. Increase catalyst loading to 0.2 equiv, but add slowly to control exotherm.
Multiple Side Products	1. Reaction temperature too high.2. Reagent or intermediate decomposition.3. Substrate instability.	1. Perform the entire reaction at a lower temperature (e.g., -78°C).2. Add the catalyst solution more slowly to maintain a low concentration of the reactive anion.[9]
Product Decomposition on Silica Gel	The resulting trifluoromethyl ketone may be sensitive to acidic silica.	1. Neutralize the silica gel by pre-treating it with a triethylamine/hexane solution.2. Consider alternative purification methods like preparatory HPLC.

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Lower_Temp -> Slow_Addition;
}

Caption: Troubleshooting decision tree.

V. Conclusion

The Ruppert-Prakash trifluoromethylation offers a reliable and direct route to α-trifluoromethyl ketones from piperidine esters. Success in this transformation is predicated on a clear understanding of the reaction mechanism and meticulous attention to anhydrous experimental technique. By following the detailed protocols and troubleshooting guidance provided herein, researchers are well-equipped to leverage this powerful reaction in the synthesis of novel trifluoromethylated compounds for pharmaceutical and agrochemical discovery.

References

• Prakash, G. K. S., Mandal, M. (2001). Stereoselective Nucleophilic Trifluoromethylation of N-(tert-Butylsulfinyl)imines by Using Trimethyl(trifluoromethyl)silane.
• Molecules. (2024). Recent Advances in Trifluoromethylation of Olefins, Aldehydes, and Ketones. Molecules.
• BenchChem. (2025).
• TCI Chemicals. (n.d.). SAFETY DATA SHEET: (Trifluoromethyl)trimethylsilane. TCI Chemicals.
• University of Michigan. (n.d.). Nucleophilic, Radical and Electrophilic Trifluoromethylation Using Fluoroform. Innovation Partnerships, University of Michigan.
• Cai, Y., et al. (2021). Difluorocarbene-Mediated Cascade Cyclization: The Multifunctional Role of Ruppert-Prakash Reagent. Organic Letters, 23(9), 3546-3551.
• Lloyd-Jones, G. C., et al. (2018). Anion-Initiated Trifluoromethylation by TMSCF3: Deconvolution of the Siliconate–Carbanion Dichotomy by Stopped-Flow NMR/IR. Journal of the American Chemical Society, 140(32), 10264-10274.
• Baishya, G., Dutta, N. B. (2021). Recent Advances in Direct C−H Trifluoromethylation of N‐Heterocycles. ChemistrySelect, 6(47), 13384-13408.
• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Trifluoromethylated Heterocycles using TMSCF3. BenchChem.
• Sigma-Aldrich. (n.d.). Trimethyl(trifluoromethyl)silane (Ruppert–Prakash Reagent). Merck.
• Synfacts. (2010). (Trifluoromethyl)trimethylsilane (TMSCF 3 )
• Lu, L., et al. (2011). Organocatalyzed Regio- and Enantioselective Allylic Trifluoromethylation of Morita–Baylis–Hillman Adducts Using Ruppert–Prakash Reagent. Organic Letters, 13(14), 3652-3655.
• BenchChem. (n.d.).
• Cossy, J., et al. (2011).
• American Chemical Society. (2021). Trifluoromethyltrimethylsilane. ACS.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nucleophilic, Radical and Electrophilic Trifluoromethylation Using Fluoroform - University of Michigan [available-inventions.umich.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. researchgate.net [researchgate.net]
• 7. tcichemicals.com [tcichemicals.com]
• 8. acs.org [acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

High-Fidelity Nucleophilic Trifluoromethylation of N-Protected 4-Oxopiperidines

Application Note: AN-CF3-PIP-04

Executive Summary

The introduction of a trifluoromethyl (

) group into saturated N-heterocycles is a cornerstone strategy in modern medicinal chemistry.[1] In the context of 4-oxopiperidines, the resulting tertiary alcohol (4-trifluoromethyl-4-hydroxypiperidine) serves as a privileged scaffold for GPCR ligands and kinase inhibitors, offering enhanced lipophilicity and metabolic resistance against oxidative clearance.

However, 4-oxopiperidines are enolizable ketones . Standard nucleophilic trifluoromethylation protocols often fail due to competing aldol condensations or haloform-type side reactions driven by the basicity of the trifluoromethyl anion. This guide details a high-precision protocol using the Ruppert-Prakash reagent (

) with fluoride initiation, specifically optimized to suppress enolization and maximize yield in N-protected substrates.

Mechanistic Principles & Reaction Design[2][3][4]

The "Fluoride-Switch" Mechanism

Unlike Grignard reagents,

does not spontaneously release a nucleophilic group. It requires a Lewis base initiator (typically fluoride, ) to form a pentacoordinate siliconate species. This intermediate is the active donor.

Critical Insight: The reaction is autocatalytic. The initial fluoride triggers the first addition; the resulting alkoxide then activates subsequent

molecules. Therefore, stoichiometric initiator is dangerous for enolizable substrates. A catalytic amount (1–5 mol%) is strictly required to maintain a low steady-state concentration of the basic anion.

Pathway Visualization

The following diagram illustrates the catalytic cycle and the critical hydrolysis step required to isolate the free alcohol.

Caption: Figure 1. The fluoride-initiated catalytic cycle for nucleophilic trifluoromethylation.[1][2][3] Note the autocatalytic loop where the generated alkoxide activates subsequent reagent molecules.

Critical Parameters for Optimization

Parameter	Recommendation	Rationale
N-Protection	Boc or Benzyl (Required)	Free amines quench the reaction by protonating the anion (forming fluoroform, ).
Solvent	THF (Dry) or DME	THF coordinates well with silicon, stabilizing the transition state. Strictly anhydrous conditions are vital.
Initiator	CsF (Cesium Fluoride)	Preferred over TBAF for large scale. TBAF often contains water (hydrate), which kills the reagent. CsF is non-hygroscopic if handled correctly.
Temperature	0°C RT	Start at 0°C to suppress enolization. Warming to RT ensures conversion. Avoid reflux.
Reagent Stoichiometry	1.2 – 1.5 equiv.	Excess accounts for trace moisture scavenging.

Experimental Protocols

Protocol A: The "Gold Standard" (TBAF Catalysis)

Best for small-scale discovery (100 mg – 5 g) where convenience is key.

Reagents:

• N-Boc-4-piperidone (1.0 equiv)

• (1.3 equiv)

• TBAF (1.0 M in THF, 0.05 equiv / 5 mol%)

• Solvent: Anhydrous THF

Step-by-Step Workflow:

• Setup: Flame-dry a round-bottom flask under Argon/Nitrogen atmosphere.

• Dissolution: Dissolve N-Boc-4-piperidone in anhydrous THF (0.5 M concentration).

• Reagent Addition: Add

  (1.3 equiv) via syringe. The solution should remain clear.

• Cooling: Cool the mixture to 0°C using an ice bath.

  • Expert Note: Do not cool to -78°C unless using highly reactive aldehydes. For piperidones, 0°C balances reactivity and selectivity.

• Initiation: Add TBAF (5 mol%) dropwise.

  • Observation: A yellow color often develops (transient generation of

    ). An exotherm may occur; add slowly to control temperature.

• Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 2 hours. Monitor by TLC (the silyl ether moves faster than the ketone).

• Hydrolysis (Critical): Add 2N HCl (2.0 equiv relative to substrate) or TBAF (1.0 equiv) to cleave the O-TMS bond. Stir vigorously for 1 hour.

• Workup: Dilute with

  , wash with saturated (to neutralize acid), then brine. Dry over .[1]

Protocol B: Scalable Anhydrous Method (CsF Catalysis)

Best for >10 g scale or strictly moisture-sensitive substrates.

Reagents:

• N-Benzyl-4-piperidone (1.0 equiv)

• (1.2 equiv)[3]

• CsF (Dried, 10 mol%)

• Solvent: DME (Dimethoxyethane) or THF

Step-by-Step Workflow:

• Catalyst Prep: Place CsF in the flask and flame-dry under vacuum to remove trace water.

• Mixing: Add the ketone and solvent (DME). Cool to 0°C.

• Controlled Addition: Add

  slowly over 15 minutes.

• Sonication (Optional): If the reaction is sluggish (heterogeneous CsF), brief sonication can initiate the cycle.

• Workup: Acidic hydrolysis as described in Protocol A.

Troubleshooting & QC

Common Failure Modes

Observation	Root Cause	Corrective Action
No Reaction	Wet Solvent / Inactive Reagent	hydrolyzes rapidly. Check solvent water content (<50 ppm). Use fresh reagent.
Low Yield / Side Products	Enolization	The ketone acted as a proton source. Cool to -20°C and add initiator slower. Ensure N-protecting group is stable.
Product is Silyl Ether	Incomplete Hydrolysis	The O-TMS bond is strong. Ensure the acidic workup is sufficiently long (>1 hr) or use 1M TBAF for deprotection.
Yellow/Brown Tar	"Haloform" Decomposition	Excess free decomposed to difluorocarbene.[4] Reduce initiator loading to 1 mol%.

Self-Validating Check

To confirm the success of the reaction before workup, take a small aliquot and run a crude 19F NMR .

• Reactant (

  ): Singlet around -67 ppm.

• Product (Silyl Ether): Singlet shifted significantly (typically -75 to -80 ppm).

• Side Product (

  ): Doublet around -78 ppm ( ). If you see this, your system is wet.

References

• Ruppert, I., Kinkeldei, K., & Appel, R. (1984). Reactions of trimethylsilyl trifluoromethane. Chemische Berichte. Link

• Prakash, G. K. S., & Olah, G. A. (1989).[5] Nucleophilic trifluoromethylation: The use of trimethyl(trifluoromethyl)silane.[1] Journal of the American Chemical Society. Link

• Singh, R. P., & Shreeve, J. M. (2002). Nucleophilic Trifluoromethylation Reactions of Organic Compounds with (Trifluoromethyl)trimethylsilane. Tetrahedron. Link

• Mizuta, S., et al. (2012). Trifluoromethylation of allylic halides and enolizable ketones. Journal of Organic Chemistry. Link

• Dilman, A. D., & Levin, V. V. (2009). Nucleophilic trifluoromethylation of carbonyl compounds and their nitrogen derivatives. Russian Chemical Reviews. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. Anion-Initiated Trifluoromethylation by TMSCF3: Deconvolution of the Siliconate–Carbanion Dichotomy by Stopped-Flow NMR/IR - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Nucleophilic Trifluoromethylation in Piperidine Synthesis via the Ruppert-Prakash Reagent (TMSCF₃)

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Standard Operating Protocols (SOPs)

Executive Summary

The piperidine ring is the most prevalent nitrogen heterocycle in FDA-approved pharmaceuticals. The strategic introduction of a trifluoromethyl (–CF₃) group into the piperidine scaffold profoundly alters its physicochemical properties—modulating basicity (pKₐ), increasing lipophilicity, and enhancing metabolic stability against cytochrome P450 oxidation.

Trimethyl(trifluoromethyl)silane (TMSCF₃), commonly known as the Ruppert-Prakash reagent, serves as the benchmark nucleophilic –CF₃ source. However, its successful application in piperidine synthesis requires precise mechanistic control. Because piperidine precursors (such as imines or N-oxides) are inherently less electrophilic than aldehydes or ketones, successful trifluoromethylation demands a dual-activation strategy : simultaneous Lewis base activation of the silane and Brønsted/Lewis acid activation of the nitrogenous electrophile[1],[2].

This application note details the causality behind these activation modes and provides self-validating protocols for both de novo synthesis and late-stage functionalization of piperidines.

Mechanistic Principles & Causality

The inert nature of the Si–CF₃ bond requires activation by a Lewis base (typically a fluoride source like KHF₂ or an alkoxide) to form a highly reactive, pentacoordinate silicate intermediate, [Me₃Si(F)CF₃]⁻.

In piperidine synthesis, the electrophile is usually an imine or an N-oxide. These precursors are insufficiently electrophilic to react directly with the silicate. Therefore, an acidic activator (e.g., Trifluoroacetic acid [TFA] or Pivaloyl chloride[PivCl]) must be introduced to generate a highly electrophilic iminium ion .

The Causality of Reagent Selection:

• Why KHF₂ over TBAF? While Tetrabutylammonium fluoride (TBAF) is a standard TMSCF₃ activator, it is highly hygroscopic and strongly basic. In imine trifluoromethylation, the basicity of TBAF neutralizes the acidic additives (TFA) required for iminium formation. KHF₂ provides a mild, controlled release of fluoride ions that is perfectly compatible with acidic environments[1].

• Why PivCl for N-Oxides? In late-stage functionalization, PivCl acts as an acylating agent. It converts the piperidine N-oxide into an N-acyloxyammonium intermediate, which undergoes spontaneous α-C–H elimination to regioselectively form the endo-cyclic iminium ion, priming the site for nucleophilic attack[2].

Fig 1: Dual-activation logic for nucleophilic trifluoromethylation of piperidine precursors.

Quantitative Reaction Parameters

The following table summarizes the optimized parameters for different TMSCF₃-mediated piperidine transformations, allowing for rapid cross-comparison of reaction conditions.

Reaction Type	Piperidine Precursor	Activator / Additive	Solvent	Temp	Yield Range	Ref
α-Trifluoromethylation	Cyclic Imines (from δ-lactams)	KHF₂ (1.5 eq), TFA (1.5 eq)	MeCN	0 °C to RT	65–85%	[1]
Late-Stage α-Functionalization	N-Alkyl Piperidine N-Oxides	PivCl (2.5 eq), KHF₂ (3 eq), TFA (3 eq)	MeCN / DMF	0 °C to RT	60–90%	[2]
Spiro-Difluorocyclopropanation	4-Methylene Piperidines	NaI (0.2 eq) (Carbene generation)	THF	65 °C	50–75%	[3]

Standard Operating Protocols (SOPs)

Protocol A: De Novo α-Trifluoromethylation of Cyclic Imines

This protocol is designed for the synthesis of α,α-disubstituted piperidines starting from δ-lactam-derived imines[1].

Reagents:

• Cyclic Imine (1.0 equiv)

• TMSCF₃ (1.5 equiv)

• Potassium bifluoride (KHF₂, 1.5 equiv)

• Trifluoroacetic acid (TFA, 1.5 equiv)

• Anhydrous Acetonitrile (MeCN)

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under argon. Dissolve the cyclic imine (1.0 mmol) in anhydrous MeCN (5.0 mL).

• Acidic Activation: Cool the solution to 0 °C using an ice bath. Add KHF₂ (1.5 mmol) in one portion, followed by the dropwise addition of TFA (1.5 mmol). Causality note: The immediate protonation of the imine prevents unwanted side reactions and primes the electrophile.

• Nucleophilic Addition: Slowly add TMSCF₃ (1.5 mmol) dropwise over 5 minutes.

• Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc) to isolate the α-trifluoromethyl piperidine.

Protocol B: Late-Stage α-Functionalization of N-Alkyl Piperidines

This protocol enables the direct α-C–H functionalization of complex, pre-assembled N-alkyl piperidines via an N-oxide intermediate[2].

Fig 2: Workflow for late-stage α-trifluoromethylation of N-alkyl piperidines via N-oxides.

Step-by-Step Methodology:

• N-Oxide Formation: Treat the N-alkyl piperidine (1.0 mmol) with mCPBA (1.1 mmol) in DCM at 0 °C. After 2 hours, wash with basic alumina to yield the pure piperidine N-oxide.

• Iminium Generation: Dissolve the N-oxide (1.0 mmol) in a mixture of MeCN/DMF (4:1, 5 mL) under argon at 0 °C. Add PivCl (2.5 mmol) dropwise. Stir for 30 minutes. Causality note: PivCl acylates the oxygen, driving the elimination of pivalic acid to form the endo-cyclic iminium ion.

• Trifluoromethylation: To the cold iminium solution, sequentially add KHF₂ (3.0 mmol), TFA (3.0 mmol), and TMSCF₃ (3.0 mmol).

• Completion: Allow the mixture to warm to room temperature and stir for 16 hours.

• Isolation: Quench with 1M NaOH (carefully, to neutralize excess acid and desilylate any silyl ethers), extract with EtOAc, and purify via chromatography.

Protocol C: Difluorocarbene Generation for Spirocyclic Piperidines

TMSCF₃ is not strictly limited to nucleophilic addition. When reacted with an initiator like Sodium Iodide (NaI), it undergoes α-elimination to generate difluorocarbene (:CF₂), which can be trapped by exocyclic double bonds to form gem-difluorocyclopropane spiro-piperidines[3].

Step-by-Step Methodology:

• Dissolve 4-methylene-2-aryl piperidine (1.0 mmol) and NaI (0.2 mmol) in anhydrous THF (5 mL) in a sealed tube.

• Add TMSCF₃ (5.0 mmol) in one portion.

• Heat the sealed tube to 65 °C for 18 hours. Causality note: Thermal activation alongside the iodide nucleophile drives the decomposition of TMSCF₃ into :CF₂ and TMSF.

• Cool to room temperature, dilute with Et₂O, wash with water, and purify to yield the spirocyclic piperidine.

Troubleshooting & Safety

• Reagent Volatility: TMSCF₃ is a highly volatile liquid (bp 54–55 °C). It must be stored in a spark-free refrigerator and handled in a well-ventilated fume hood. Syringes should be pre-chilled to prevent evaporation during transfer.

• Moisture Sensitivity: The formation of the pentacoordinate silicate is highly sensitive to water, which will prematurely protonate the CF₃⁻ anion to yield fluoroform (HCF₃ gas). All solvents must be rigorously dried over molecular sieves.

• Incomplete Conversion in Protocol B: If the late-stage functionalization stalls, it is typically due to insufficient iminium formation. Ensure PivCl is freshly distilled, as degraded PivCl (pivalic acid) cannot acylate the N-oxide.

References

• Shevchenko, N. E., Vlasov, K., Nenajdenko, V. G., & Röschenthaler, G.-V. (2011). "Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives". Tetrahedron, 67(1), 69–74. URL:[Link]

• ACS Publications. (2025). "Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines". The Journal of Organic Chemistry. URL:[Link]

• Coldham, I., et al. (2024). "Synthesis of enantioenriched spirocyclic 2-arylpiperidines via kinetic resolution". Organic & Biomolecular Chemistry, 22, 1602–1607. URL:[Link]

Sources

• 1. Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.rsc.org [pubs.rsc.org]

Application Note: Strategic Esterification Protocols for 4-(Trifluoromethyl)piperidine-4-carboxylic Acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocol

Introduction & Mechanistic Rationale

4-(Trifluoromethyl)piperidine-4-carboxylic acid is a highly valuable building block in medicinal chemistry, frequently utilized in the synthesis of 1[1]. However, the esterification of this specific scaffold presents a formidable synthetic challenge due to two primary structural features:

• Extreme Steric and Electronic Hindrance: The trifluoromethyl (–CF₃) group at the C4 position exerts a profound electron-withdrawing effect (–I effect), significantly decreasing the nucleophilicity of the carboxylate oxygen. Concurrently, the immense steric bulk of the –CF₃ group directly adjacent to the reaction center severely hinders the trajectory of incoming alcohols, a known cause for the2[2].

• Zwitterionic Nature: The presence of the secondary basic piperidine amine and the acidic carboxylic acid results in a zwitterionic species at neutral pH, rendering the compound highly insoluble in standard organic solvents.

To overcome these thermodynamic and kinetic barriers, this guide details two self-validating, field-proven methodologies. Method A utilizes3[3], bypassing standard protonation-dependent pathways. Method B relies on initial N-protection followed by 4[4], which completely circumvents the sterically blocked tetrahedral intermediate of traditional esterification.

Experimental Workflows

Method A: Direct Esterification via Acyl Chloride Intermediate

Target: 4-(Trifluoromethyl)piperidine-4-carboxylic acid methyl ester hydrochloride

Causality & Design: 5[5]. The generated HCl immediately protonates the piperidine nitrogen, breaking the zwitterionic network and solubilizing the starting material. The excess SOCl₂ converts the sterically hindered carboxylic acid into an acyl chloride. This intermediate is vastly more electrophilic than a standard protonated acid, allowing the weak methanol nucleophile to attack successfully despite the adjacent –CF₃ bulk.

Step-by-Step Protocol:

• Equip a dry 250 mL round-bottom flask with a magnetic stir bar, an addition funnel, and a reflux condenser under an inert argon atmosphere.

• Add 50 mL of anhydrous methanol and cool the flask to 0 °C using an ice-salt bath.

• Slowly add thionyl chloride (3.0 equivalents) dropwise over 30 minutes. Critical Step: Maintain the internal temperature below 5 °C to prevent the premature volatilization of SOCl₂ and the violent outgassing of HCl.

• Add 4-(trifluoromethyl)piperidine-4-carboxylic acid (1.0 equivalent) in small portions to the chilled solution.

• Remove the ice bath, allow the mixture to reach room temperature, and then heat to reflux (65 °C) for 16–24 hours. Validation: Monitor reaction progress via LC-MS; TLC is ineffective due to the high polarity of the zwitterionic starting material.

• Upon complete conversion, cool the mixture to room temperature and concentrate under reduced pressure to remove methanol and volatile byproducts (SO₂, HCl).

• Triturate the resulting crude viscous oil with cold diethyl ether. The product will precipitate as a white crystalline solid. Filter and dry under high vacuum.

Method B: N-Protection and Base-Promoted Alkylation

Target: 1-Boc-4-(trifluoromethyl)piperidine-4-carboxylic acid methyl ester

Causality & Design: For downstream applications requiring a protected amine, this two-step sequence is optimal. First, Boc-protection yields a lipophilic acid. Second, potassium carbonate (K₂CO₃) deprotonates the acid. Using a polar aprotic solvent like4[4].

Step-by-Step Protocol:

• Boc Protection: Suspend the amino acid (1.0 eq) in a 1:1 mixture of THF and water. Add NaHCO₃ (2.5 eq) followed by Boc-anhydride (1.2 eq). Stir at room temperature for 16 hours. Acidify to pH 3 with 1M KHSO₄, extract with EtOAc, dry over Na₂SO₄, and concentrate to yield the N-Boc acid.

• Deprotonation: Dissolve the 1-Boc-4-(trifluoromethyl)piperidine-4-carboxylic acid (1.0 eq) in anhydrous DMF (0.5 M concentration). Add finely powdered anhydrous K₂CO₃ (2.0 eq) and stir for 15 minutes at room temperature.

• Alkylation: Add iodomethane (MeI, 1.5 eq) dropwise. Safety: MeI is a highly volatile and toxic alkylating agent; execute strictly within a fume hood.

• Stir the reaction mixture for 4–6 hours at room temperature.

• Workup: Quench the reaction by pouring it into ice-cold water. Extract the aqueous layer three times with ethyl acetate. Wash the combined organic layers sequentially with water (3x) and brine to remove residual DMF.

• Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc) to obtain the pure N-Boc protected methyl ester.

Quantitative Data Summary

The following table summarizes the operational metrics and comparative advantages of both esterification pathways to assist in route selection:

Parameter	Method A: Acyl Chloride Pathway	Method B: Sₙ2 Alkylation Pathway
Primary Reagents	SOCl₂, Anhydrous Methanol	1. Boc₂O / 2. MeI, K₂CO₃, DMF
Target Product	Methyl ester hydrochloride salt	N-Boc protected methyl ester
Typical Yield	85–95%	75–85% (over two steps)
Reaction Time	16–24 hours (reflux)	16 h (Step 1) + 4–6 h (Step 2)
Primary Advantage	Atom economical, single-step execution	Yields an orthogonally protected intermediate
Key Safety Risk	Toxic SOCl₂ and HCl gas evolution	Highly volatile and toxic MeI exposure
Purification	Simple trituration/precipitation	Flash column chromatography required

Reaction Pathway Visualization

Figure 1: Divergent synthetic workflows for the esterification of 4-(trifluoromethyl)piperidine-4-carboxylic acid.

References

1.[2] A Convenient Route to 4-Carboxy-4-Anilidopiperidine Esters and Acids - MDPI. mdpi.com. URL: 2.[4] Synthesis of N-Boc-Piperidine-4-carboxylic acid methyl ester - ChemicalBook. chemicalbook.com. URL: 3.[1] 4-(TRIFLUOROMETHYL)PIPERIDINE | 657-36-3 - ChemicalBook. chemicalbook.com. URL: 4.[3] Microwave-Assisted Facile and Rapid Esterification of Amino Acids I: Esterification of L-Leucine from Batch to Flow Processes and Scale-Up. scirp.org. URL: 5.[5] An In-depth Technical Guide to the Synthesis of DL-Threonine Methyl Ester Hydrochloride - Benchchem. benchchem.com. URL:

Sources

• 1. 4-(TRIFLUOROMETHYL)PIPERIDINE | 657-36-3 [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. Microwave-Assisted Facile and Rapid Esterification of Amino Acids I: Esterification of L-Leucine from Batch to Flow Processes and Scale-Up [scirp.org]
• 4. Synthesis of N-Boc-Piperidine-4-carboxylic acid methyl ester_Chemicalbook [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Notes & Protocols: Strategic Use of Protecting Groups in the Synthesis of 4-Trifluoromethyl Piperidines

Introduction

The 4-trifluoromethyl piperidine scaffold is a privileged motif in modern medicinal chemistry. The incorporation of a trifluoromethyl (CF₃) group into the piperidine ring can profoundly alter the physicochemical and pharmacological properties of a molecule.[1] The high electronegativity and lipophilicity of the CF₃ group can enhance metabolic stability, improve membrane permeability, and increase binding affinity to biological targets.[1][2] Consequently, this structural unit is found in numerous pharmaceutical candidates targeting a wide range of diseases, including neurological disorders.[3][4]

The synthesis of 4-trifluoromethyl piperidine, however, presents unique challenges. The piperidine nitrogen is a nucleophilic and basic center that often requires protection to prevent unwanted side reactions during the introduction of the trifluoromethyl group or other synthetic transformations. The choice of an appropriate N-protecting group is therefore a critical strategic decision that dictates the overall efficiency and success of the synthetic route.[5]

This guide provides a comprehensive overview of common protecting group strategies, detailing the rationale behind their selection, their compatibility with key reaction conditions, and step-by-step protocols for their application and removal.

Strategic Selection of a Nitrogen Protecting Group

The ideal protecting group should be introduced in high yield, be stable to the subsequent reaction conditions, and be removed selectively in high yield without affecting other functional groups.[5] In the context of 4-trifluoromethyl piperidine synthesis, the key challenge is the compatibility of the protecting group with the trifluoromethylation step. Trifluoromethylation can be achieved through various methods, including nucleophilic, electrophilic, or radical pathways, each with its own set of required reagents and conditions.[6]

The three most common and versatile N-protecting groups for piperidine synthesis are the tert-butoxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and Benzyl (Bn) groups. Their strategic application hinges on the concept of orthogonality , which allows for the selective removal of one group in the presence of others.[7][8]

Decision Framework for Protecting Group Selection

The choice of protecting group is primarily dictated by the planned deprotection method and its compatibility with the overall synthetic route.

Caption: Decision workflow for selecting a suitable N-protecting group.

Comparative Overview of Common Protecting Groups

Protecting Group	Structure	Introduction Reagent	Deprotection Conditions	Key Advantages & Compatibilities	Key Disadvantages & Incompatibilities
Boc (tert-butoxycarbonyl)	tBu-O-(C=O)-	Di-tert-butyl dicarbonate (Boc₂O)	Acidic: TFA, HCl in Dioxane[8]	Stable to bases, nucleophiles, and catalytic hydrogenation. Volatile byproducts upon deprotection.[7]	Labile to strong acids.[8]
Cbz (benzyloxycarbonyl)	Bn-O-(C=O)-	Benzyl chloroformate (Cbz-Cl)	Hydrogenolysis: H₂, Pd/C[9][10]	Stable to most acidic and basic conditions. Orthogonal to Boc.[7]	Cleaved by catalytic hydrogenation, which can reduce other functional groups (alkenes, alkynes, nitro groups).[7] Strong acids can also cause cleavage.[9][10]
Bn (Benzyl)	Bn-	Benzyl bromide (Bn-Br) or Benzyl chloride (Bn-Cl)	Hydrogenolysis: H₂, Pd/C[11][12]	Very robust and stable to a wide range of conditions (acidic, basic, organometallics).	Removal requires hydrogenation, which has similar functional group incompatibilities as Cbz deprotection.[12]

The tert-Butoxycarbonyl (Boc) Group Strategy

The Boc group is arguably the most widely used protecting group in modern organic synthesis due to its ease of introduction and its clean, acid-labile removal.[7][13] It is stable to hydrogenation conditions, making it an excellent choice if the synthetic route involves reduction of other functional groups.

General Workflow for N-Boc Strategy

Caption: Synthetic workflow using the N-Boc protecting group.

Protocol 1: N-Boc Protection of 4-Piperidone

This protocol describes the protection of the commercially available 4-piperidone hydrochloride.

Materials:

• 4-Piperidone hydrochloride

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA) or Sodium Bicarbonate (NaHCO₃)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous NH₄Cl solution[14]

• Saturated aqueous NaHCO₃ solution

• Brine, Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Suspend 4-piperidone hydrochloride (1.0 eq.) in DCM (0.2-0.5 M).

• Add triethylamine (2.2 eq.) to the suspension and stir for 15 minutes at room temperature to free-base the amine.

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of di-tert-butyl dicarbonate (1.1 eq.) in DCM dropwise.[14]

• Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.[14]

• Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield N-Boc-4-piperidone, which can often be used without further purification.

Protocol 2: Nucleophilic Trifluoromethylation of N-Boc-4-Piperidone

This protocol utilizes Ruppert's reagent (TMSCF₃) for the nucleophilic addition of a trifluoromethyl group to the ketone.[15]

Materials:

• N-Boc-4-piperidone

• (Trifluoromethyl)trimethylsilane (TMSCF₃)

• Tetrabutylammonium fluoride (TBAF) solution (1.0 M in THF) or Cesium Fluoride (CsF)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Dissolve N-Boc-4-piperidone (1.0 eq.) in anhydrous THF (0.1 M) in a flame-dried flask under an inert atmosphere (Argon or Nitrogen).

• Cool the solution to 0 °C.

• Add TMSCF₃ (1.5 eq.) via syringe.

• Add the initiator (e.g., TBAF, 0.1 eq.) dropwise. The reaction is often exothermic.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor by TLC or LC-MS.

• Upon completion, quench the reaction carefully at 0 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography (silica gel, typical eluents are hexanes/ethyl acetate mixtures) to afford N-Boc-4-hydroxy-4-trifluoromethylpiperidine.

Protocol 3: N-Boc Deprotection

This protocol describes the removal of the Boc group under acidic conditions.[8]

Materials:

• N-Boc protected piperidine derivative

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Dissolve the N-Boc protected piperidine (1.0 eq.) in DCM (0.1 M).

• Add trifluoroacetic acid (10-20 eq., often a 1:1 to 1:4 v/v mixture of TFA:DCM) to the solution at room temperature.[8]

• Stir the mixture for 1-2 hours. Monitor the reaction by TLC until the starting material is consumed.

• Remove the volatiles (DCM and excess TFA) in vacuo.

• The resulting product is typically the TFA salt of the amine. To obtain the free amine, dissolve the residue in DCM and wash with a saturated aqueous NaHCO₃ solution until the aqueous layer is basic.

• Separate the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the deprotected piperidine.

The Benzyloxycarbonyl (Cbz) and Benzyl (Bn) Group Strategies

The Cbz and Bn groups are classic protecting groups that are exceptionally stable to a wide range of reaction conditions but are readily cleaved by catalytic hydrogenolysis.[7][11] This makes them orthogonal to the acid-labile Boc group. The choice between Cbz and Bn often depends on the specific reagents used in subsequent steps; the Cbz group, as a carbamate, can sometimes electronically deactivate the nitrogen differently than the alkylating Bn group.

Protocol 4: N-Cbz Protection of Piperidine

This protocol uses benzyl chloroformate under Schotten-Baumann conditions.[10]

Materials:

• Piperidine derivative (e.g., 4-piperidone hydrochloride)

• Benzyl chloroformate (Cbz-Cl)

• Sodium carbonate (Na₂CO₃) or another suitable base

• Water, Dichloromethane (DCM) or Diethyl Ether

Procedure:

• Dissolve the piperidine derivative (1.0 eq.) and sodium carbonate (2.5 eq.) in a mixture of water and an organic solvent like DCM (1:1 ratio).

• Cool the biphasic mixture to 0 °C with vigorous stirring.

• Add benzyl chloroformate (1.1 eq.) dropwise, ensuring the temperature remains below 5 °C.[10]

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Separate the organic layer. Extract the aqueous layer with the same organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify by column chromatography if necessary.

Protocol 5: N-Benzyl (Bn) Protection of Piperidine

This protocol involves direct alkylation with benzyl bromide.

Materials:

• Piperidine derivative

• Benzyl bromide (Bn-Br)

• Potassium carbonate (K₂CO₃) or another inorganic base

• Acetonitrile (ACN) or N,N-Dimethylformamide (DMF)

Procedure:

• To a solution of the piperidine derivative (1.0 eq.) in acetonitrile, add potassium carbonate (2.0-3.0 eq.).

• Add benzyl bromide (1.1-1.2 eq.) dropwise at room temperature.

• Heat the mixture to 50-80 °C and stir for 4-16 hours, monitoring by TLC.

• After cooling to room temperature, filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the N-benzyl piperidine.

Protocol 6: N-Cbz / N-Bn Deprotection via Catalytic Hydrogenolysis

This is the most common method for cleaving Cbz and Bn groups.[9][12]

Materials:

• N-Cbz or N-Bn protected piperidine

• Palladium on carbon (Pd/C, 5-10 wt. %)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen (H₂) gas source (balloon or Parr hydrogenator)

Procedure:

• Dissolve the protected amine (1.0 eq.) in methanol or ethanol in a flask suitable for hydrogenation.

• Carefully add Pd/C catalyst (typically 5-10 mol % Pd) under an inert atmosphere. Caution: Pd/C can be pyrophoric.

• Seal the flask, evacuate, and backfill with hydrogen gas (this cycle is typically repeated 3 times).

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure is often sufficient) at room temperature for 2-24 hours.[10] For more resistant substrates, elevated pressure and temperature may be required.[12]

• Monitor the reaction by TLC or LC-MS.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Caution: The Celite pad may be flammable; do not allow it to dry completely before proper disposal.

• Rinse the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

Conclusion

The successful synthesis of 4-trifluoromethyl piperidine derivatives is critically dependent on a well-defined protecting group strategy. The N-Boc group offers a robust and versatile option, particularly when hydrogenation-sensitive functional groups are present. Conversely, the N-Cbz and N-Bn groups provide excellent stability under a wide range of conditions and are ideal when acid-sensitive moieties must be preserved. By understanding the principles of orthogonality and carefully selecting protection and deprotection conditions based on the specific synthetic challenges, researchers can efficiently access these valuable building blocks for drug discovery and development.

References

• Logvinenko, I. G.; Dolovanyuk, V. G.; Kondratov, I. S. The Preparative Synthetic Approach to 4-(trifluoromethoxy)piperidine and 4-(trifluoromethoxymethyl)piperidine. J. Org. Pharm. Chem.2021 , 19, 3-9. Available from: [Link]

• Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Available from: [Link]

• PrepChem.com. Synthesis of 4-Phenyl-4-(4-trifluoromethylphenoxy)piperidine. Available from: [Link]

• PMC. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. Available from: [Link]

• ACS Publications. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon | ACS Omega. Available from: [Link]

• ScienceOpen. Synthesis of 2-trifluoromethylated piperidines and azepanes. Available from: [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. Available from: [Link]

• Manufacturing Chemist. Strong bond with fluorine chemistry. Available from: [Link]

• Taylor & Francis Online. The role of fluorine in medicinal chemistry. Available from: [Link]

• PMC. Stereodivergent Synthesis of Aldol Products Using Pseudo-C2 Symmetric N-benzyl-4-(trifluoromethyl)piperidine-2,6-dione. Available from: [Link]

• University of Pennsylvania. Protecting Groups. Available from: [Link]

• ACS Publications. Amino Acid-Protecting Groups | Chemical Reviews. Available from: [Link]

• Master Organic Chemistry. Protecting Groups For Amines: Carbamates. Available from: [Link]

• Open Research@CSIR-NIScPR. Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Available from: [Link]

• PMC - NIH. Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. Available from: [Link]

• PMC - NIH. Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives. Available from: [Link]

• Google Patents. CN102603611B - Preparation method of trifluoromethyl piperidine compounds.

• THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS. Available from: [Link]

• ACS Publications. General Procedures for the Lithiation/Trapping of N-Boc Piperazines. Available from: [Link]

• PMC. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Available from: [Link]

• MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Available from: [Link]

• I.R.I.S. Fluoroiodomethane: A CH2F-Moiety-Delivering Agent Suitable for Nucleophilic-, Electrophilic. Available from: [Link]

• Wikipedia. Trifluoromethylation. Available from: [Link]

• RSC Publishing. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Available from: [Link]

• MDPI. 1,6-Nucleophilic Di- and Trifluoromethylation of para-Quinone Methides with Me3SiCF2H/Me3SiCF3 Facilitated by CsF/18-Crown-6. Available from: [Link]

• ResearchGate. Application of the nucleophilic fluoromethylation strategy to the synthesis of biologically active substances. Available from: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Strong bond with fluorine chemistry [manufacturingchemist.com]
• 3. Pannellum [cdn.biola.edu]
• 4. scienceopen.com [scienceopen.com]
• 5. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 6. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. total-synthesis.com [total-synthesis.com]
• 11. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. mdpi.com [mdpi.com]

Synthesis of gem-Difluoro- and Trifluoromethylpiperidine Scaffolds: Protocols for Deoxofluorination and Catalytic Hydrogenation

Abstract & Strategic Overview

The incorporation of fluorine into the piperidine pharmacophore is a critical strategy in medicinal chemistry to modulate basicity (pKa), enhance metabolic stability, and alter lipophilicity (LogP/LogD). Unsubstituted piperidine is a strong base (pKa ~11.2), often leading to poor membrane permeability and high efflux liability.

• gem-Difluorination (e.g., 4,4-difluoropiperidine): Lowers the pKa of the secondary amine to ~8.5 via the inductive electron-withdrawing effect of fluorine, significantly improving bioavailability at physiological pH.

• Trifluoromethylation: Introduces a bulky, lipophilic group that can block metabolic "soft spots" (e.g., CYP450 oxidation) while dramatically altering the vector of the piperidine ring.

This guide details two validated workflows: nucleophilic deoxofluorination for gem-difluoro analogs and heterogeneous catalytic hydrogenation for trifluoromethyl analogs.

Strategic Considerations: The Fluorine Effect

Before synthesis, researchers must account for the physicochemical shifts induced by fluorination.

Table 1: Physicochemical Impact of Fluorination on Piperidine

Scaffold	Structure	pKa (Conjugate Acid)	LogP (approx)	Metabolic Stability
Piperidine		11.2	Reference	Low (N-oxidation, -C oxidation)
4,4-Difluoropiperidine		8.5	+0.3 to +0.5	High (blocks C4 oxidation)
3,3-Difluoropiperidine		~8.2	+0.4	High (blocks C3 oxidation)
4-CF -Piperidine		~9.5	+1.2	High

Expert Insight: The pKa drop in 4,4-difluoropiperidine is driven by the through-bond inductive effect (

-induction). This makes the amine less likely to be protonated in the small intestine (pH 6–7), facilitating passive transport.

Protocol A: Synthesis of gem-Difluoropiperidines via Deoxofluorination

Target: N-Boc-4,4-difluoropiperidine Mechanism: Nucleophilic displacement of carbonyl oxygen by fluoride.

Critical Analysis of Reagents

While Diethylaminosulfur trifluoride (DAST ) is the historical standard, it is thermally unstable (explosive >90°C) and generates free HF upon contact with moisture.[1]

• Recommended Reagent: XtalFluor-E (Diethylaminodifluorosulfinium tetrafluoroborate).[2]

• Why: It is a crystalline salt, thermally stable, and does not generate free HF unless a promoter (e.g., Et

  N·3HF) is added, allowing for a controlled release of fluoride.

Workflow Visualization (DOT)

Figure 1: Deoxofluorination workflow using XtalFluor-E. The promoter triggers the release of fluoride only within the reaction matrix.

Step-by-Step Protocol

Reagents:

• N-Boc-4-piperidinone (1.0 equiv)

• XtalFluor-E (1.2 equiv)[1]

• Triethylamine trihydrofluoride (Et

  N·3HF) (1.5 equiv)

• Dichloromethane (DCM), anhydrous

Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with N

  . Add N-Boc-4-piperidinone (10 mmol) and dissolve in anhydrous DCM (40 mL).

• Reagent Addition: Cool the solution to 0°C. Add XtalFluor-E (12 mmol) in one portion. The salt may not fully dissolve immediately.

• Promoter Addition: Dropwise add Et

  N·3HF (15 mmol). Caution: Mild exotherm.

• Reaction: Remove the ice bath and stir at Room Temperature (RT) for 12–16 hours. Monitor by TLC (stain with KMnO

  ; the product is not UV active).

• Quench: Cool to 0°C. Slowly add saturated aqueous NaHCO

  . Note: Gas evolution (CO ) will occur.

• Work-up: Extract with DCM (3 x 30 mL). Wash combined organics with brine, dry over Na

  SO , and concentrate.[1]

• Purification: Flash column chromatography (0-10% EtOAc in Hexanes).

Self-Validating Checkpoint:

• F NMR: Expect a singlet around -95 ppm (relative to CFCl ). If you see peaks at -150 ppm or higher, you may have elimination products (alkenes).

Protocol B: Synthesis of Trifluoromethylpiperidines via Hydrogenation

Target: 2-, 3-, or 4-(Trifluoromethyl)piperidine Strategy: Heterogeneous catalytic hydrogenation of the corresponding CF

-pyridine.

Critical Analysis of Catalysts

Reducing the pyridine ring without defluorinating the CF

group is challenging.

• Pd/C: Often leads to hydrodefluorination (loss of F).

• PtO

  (Adams' Catalyst): The gold standard. It operates efficiently in acidic media (Acetic Acid), which prevents the resulting basic piperidine from poisoning the catalyst surface.

Workflow Visualization (DOT)

Figure 2: High-pressure hydrogenation workflow. Acidic solvent is required to protonate the product and prevent catalyst inhibition.

Step-by-Step Protocol

Reagents:

• 4-(Trifluoromethyl)pyridine (1.0 equiv)

• Platinum(IV) oxide (PtO

  ) (5 mol%)

• Glacial Acetic Acid (0.5 M concentration relative to substrate)

• Hydrogen gas (H

  )

Procedure:

• Safety Check: Inspect the high-pressure autoclave (Parr reactor) for seal integrity.

• Loading: In a glass liner, dissolve the pyridine substrate (10 mmol) in glacial acetic acid (20 mL).

• Catalyst: Carefully add PtO

  (0.5 mmol). Caution: Dry catalysts can ignite solvent vapors. Add under an argon blanket.

• Pressurization: Seal the reactor. Purge with N

  (3x) then H (3x). Pressurize to 50 bar (approx 725 psi) H .

• Reaction: Stir vigorously at RT for 24 hours. (Heating to 40°C may be required for 2-substituted pyridines due to steric hindrance).

• Filtration: Vent H

  . Filter the mixture through a pad of Celite to remove Pt black. Rinse with MeOH.

• Isolation: Concentrate the filtrate to obtain the acetate salt.

• Free Basing: Dissolve residue in water, basify to pH >12 with 2M NaOH, and extract with DCM.

Self-Validating Checkpoint:

• H NMR: Disappearance of aromatic protons (7.0–9.0 ppm). Appearance of multiplet signals in the aliphatic region (1.5–3.5 ppm).

Troubleshooting & Safety (HSE)

Hazard Management: HF Burns

Even when using XtalFluor-E, the in situ generation of HF-amine complexes poses a risk.

• Protocol: Always keep Calcium Gluconate gel (2.5%) on the bench. In case of skin contact, wash with water and immediately apply gel.

• Glassware: Borosilicate glass is generally safe for XtalFluor reactions, but avoid long-term storage of the reaction mixture in glass as etching can occur over days.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Elimination (Alkene formation) during Deoxofluorination	Reaction temperature too high or basicity of promoter too high.	Switch promoter to Et N·3HF (more acidic than DBU). Maintain 0°C longer.
Incomplete Hydrogenation	Catalyst poisoning by product amine.	Ensure solvent is acidic (AcOH or add 1 eq HCl). Increase H pressure to 70 bar.
Defluorination (Loss of CF )	Over-reduction or wrong catalyst.	Do NOT use Pd/C. Switch to PtO or Rh O . Reduce temperature.

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• L'Heureux, A., et al. (2010). Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling.[2][3] The Journal of Organic Chemistry, 75(10), 3401–3411. Link

• Sreenivasulu, R., et al. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian Journal of Chemistry, 27(11), 4001. Link

• Dunet, J., et al. (2011). Innate C-H functionalization logic. Med.[4][5][6] Chem. Commun., 2, 1135–1161.[4] Link

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• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Scalable Synthetic Route to Methyl 4-(trifluoromethyl)piperidine-4-carboxylate

Executive Summary

The incorporation of the trifluoromethyl (–CF₃) group into saturated nitrogen heterocycles is a cornerstone strategy in modern medicinal chemistry. Specifically, 4-(trifluoromethyl)piperidine derivatives are critical components in drug discovery, utilized to modulate lipophilicity, lower basicity (pKa), and enhance the metabolic stability of pharmaceutical candidates [3].

This application note details a highly scalable, atom-economical, two-step synthetic route to Methyl 4-(trifluoromethyl)piperidine-4-carboxylate . By bypassing expensive electrophilic trifluoromethylating agents (e.g., Togni's reagent) and cryogenic conditions, this protocol leverages the inherent acidity of commercially available methyl 3,3,3-trifluoropropanoate [1] to construct the piperidine ring via a robust double-alkylation strategy.

Strategic Route Design & Causality

The conventional synthesis of quaternary α-trifluoromethyl esters often relies on the late-stage trifluoromethylation of pre-formed piperidine enolates. This approach is notoriously difficult to scale due to the high cost of CF₃-transfer reagents and the requirement for highly reactive, moisture-sensitive bases (like LDA or LiHMDS) at cryogenic temperatures.

The Ring Annulation Strategy: To ensure robust scalability [2], this protocol constructs the piperidine ring around the pre-existing –CF₃ group.

• Base Selection Causality: The α-protons of methyl 3,3,3-trifluoropropanoate are highly activated by the synergistic electron-withdrawing effects of the ester and –CF₃ groups (estimated pKa ~13). This allows for the use of inexpensive, mild inorganic bases (K₂CO₃) at elevated temperatures (80 °C), completely eliminating the need for cryogenic reactors.

• Protecting Group Causality: N-Benzyl-bis(2-chloroethyl)amine is selected as the electrophile over its N-Boc counterpart. Under basic conditions, N-Boc nitrogen mustards are prone to deleterious intramolecular cyclization to form oxazolidinones. The N-benzyl group is chemically inert under the annulation conditions and is easily cleaved via catalytic hydrogenolysis[4].

• Self-Validating Purification: The target compound (free base) is a low-melting oil. By treating the final reaction mixture with anhydrous HCl, the product precipitates as a highly crystalline hydrochloride salt, providing a self-validating purity upgrade (>99% HPLC) without the need for column chromatography.

Reaction Pathway Visualization

Figure 1: Scalable two-step synthesis of Methyl 4-(trifluoromethyl)piperidine-4-carboxylate.

Process Optimization & Quantitative Data

Extensive process development was conducted to optimize the base and solvent for the Step 1 ring annulation. As shown in Table 1 , the transition from strong kinetic bases (LiHMDS) to thermodynamic inorganic bases (K₂CO₃) significantly improved both yield and purity while enhancing operational safety.

Table 1: Base Optimization for Step 1 (Ring Annulation)

Base (Equiv)	Solvent	Temp (°C)	Yield (%)	Purity (HPLC %)	Scalability Profile
NaH (2.5)	THF	0 to 65	45	72	Poor (Side reactions)
LiHMDS (2.2)	THF	-78 to 25	62	85	Moderate (Cryogenic needed)
Cs₂CO₃ (3.5)	DMF	80	88	94	Good (High material cost)
K₂CO₃ (3.5)	DMF	80	85	95	Excellent (Cost-effective)

Table 2: Scale-up Metrics for the Optimized Two-Step Process

Scale (SM1 Input)	Step 1 Yield (%)	Step 2 Yield (%)	Overall Yield (%)	Final Purity (HPLC %)
10 g	86	94	80.8	>99.0
100 g	85	95	80.7	>99.2
1.0 kg	84	96	80.6	>99.5

Detailed Experimental Protocols

Step 1: Base-Mediated Ring Annulation

Objective: Synthesis of Methyl 1-benzyl-4-(trifluoromethyl)piperidine-4-carboxylate (Intermediate 1).

• Preparation: To a clean, dry 2 L jacketed reactor equipped with a mechanical stirrer and reflux condenser, add anhydrous N,N-Dimethylformamide (DMF) (500 mL) and finely powdered Potassium Carbonate (K₂CO₃) (152 g, 1.10 mol, 3.5 equiv).

• Reagent Addition: Stir the suspension at 25 °C. Sequentially add Methyl 3,3,3-trifluoropropanoate (SM1) (44.3 g, 0.31 mol, 1.0 equiv) and N-Benzyl-bis(2-chloroethyl)amine hydrochloride (SM2) (92.0 g, 0.34 mol, 1.1 equiv).

• Annulation: Heat the reaction mixture to 80 °C. Maintain stirring at this temperature for 12–14 hours.

  • In-Process Control (IPC): Monitor via GC-MS. The reaction is deemed complete when the mono-alkylated intermediate is <1% relative to the product.

• Workup: Cool the reactor to 20 °C. Quench the reaction by slowly adding Deionized Water (1.0 L). Extract the aqueous mixture with Methyl tert-butyl ether (MTBE) (3 × 400 mL).

  • Causality: MTBE is preferred over diethyl ether for scale-up due to its higher flash point, lower water solubility, and reduced peroxide-forming potential.

• Washing & Concentration: Wash the combined organic layers with 5% aqueous LiCl solution (2 × 300 mL) to remove residual DMF, followed by brine (300 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford Intermediate 1 as a pale yellow oil. This crude material is utilized directly in Step 2.

Step 2: Catalytic Hydrogenolysis (N-Debenzylation)

Objective: Synthesis of Methyl 4-(trifluoromethyl)piperidine-4-carboxylate hydrochloride (Target Product).

• Preparation: In a 1 L stainless steel autoclave reactor [4], dissolve crude Intermediate 1 (approx. 85 g, 0.28 mol) in LC-MS grade Methanol (400 mL).

• Catalyst Loading: Carefully add 10% Palladium on Carbon (Pd/C, 50% wet) (8.5 g, 10 wt%).

• Hydrogenation: Seal the autoclave. Purge the vessel with Nitrogen gas (3 × 30 psi), followed by Hydrogen gas (3 × 30 psi). Pressurize the reactor to 50 psi with H₂ and heat to 40 °C. Stir vigorously for 8 hours.

  • IPC: Monitor via LC-MS. The reaction is complete when the mass of the benzylated starting material is completely consumed, yielding the free amine (m/z[M+H]⁺ = 212.1).

• Filtration: Cool to room temperature and safely vent the H₂ gas. Filter the reaction mixture through a pad of Celite under a nitrogen atmosphere to remove the Pd/C catalyst. Wash the filter cake with Methanol (100 mL).

• Salt Formation & Crystallization: Concentrate the filtrate under reduced pressure to yield the crude free base as an oil. Dissolve the oil in MTBE (300 mL) and cool to 0 °C. Dropwise, add 4.0 M HCl in Dioxane (85 mL, 1.2 equiv). A white crystalline solid will immediately precipitate.

• Isolation: Stir the slurry for 1 hour at 0 °C. Filter the solid, wash with cold MTBE (2 × 50 mL), and dry in a vacuum oven at 45 °C for 12 hours to afford the target compound as a highly pure, white crystalline hydrochloride salt.

References

• Google Patents. WO2024010782A1 - Pharmaceutical compositions comprising wrn helicase inhibitors.
• BenchChem. A Technical Guide to the Scalable Synthesis of PF-06751979 for Research Applications.
• Sigma-Aldrich. 4-(Trifluoromethyl)piperidine AldrichCPR.
• ChemicalBook. 4-(TRIFLUOROMETHYL)PIPERIDINE | 657-36-3.

Technical Notes & Optimization

Technical Support Center: Trifluoromethylation of 4-Oxopiperidines

This technical guide addresses the optimization of nucleophilic trifluoromethylation on 4-oxopiperidines, focusing on the Ruppert-Prakash reagent (TMSCF₃) . This transformation is critical in medicinal chemistry for accessing 4-trifluoromethyl-4-hydroxypiperidine scaffolds, which are potent bioisosteres for tertiary alcohols and metabolically stable linkers.

Topic: Optimization of Nucleophilic Trifluoromethylation (1,2-Addition) Reagent System: TMSCF₃ (Ruppert-Prakash Reagent) / Fluoride Initiator Target Product: 4-trifluoromethyl-4-hydroxypiperidine derivatives

Core Mechanistic Insight & Causality

To improve yield, you must control the "Siliconate-Carbanion Dichotomy." The reaction is not a simple addition; it is an anionic chain reaction.

• Initiation: The fluoride source (e.g., TBAF, CsF) attacks the silicon of TMSCF₃, generating a pentacoordinate siliconate species.

• Transfer: This siliconate (or a transient CF₃⁻) transfers the CF₃ group to the ketone (4-oxopiperidine).

• Propagation: The resulting alkoxide attacks a new molecule of TMSCF₃, regenerating the active siliconate and propagating the chain.

The Failure Mode: 4-oxopiperidines are prone to enolization and hydration .

• Enolization: If the CF₃ species acts as a base rather than a nucleophile (common at higher temperatures or with "naked" ions), it deprotonates the

  -position, leading to silyl enol ethers or recovered starting material.

• Hydration: 4-oxopiperidines readily form gem-diols (hydrates) in the presence of trace moisture. TMSCF₃ reacts with water to form CF₃H (gas), permanently destroying the reagent.

Mechanism Diagram

The following diagram illustrates the catalytic cycle and the competing termination pathways.

Caption: The anionic chain mechanism of TMSCF₃ addition. Note that the alkoxide product acts as a catalyst for further conversion (propagation). Moisture kills the cycle by generating inert CF₃H.

Troubleshooting Guide (Q&A)

Category A: Low Conversion / Recovered Starting Material

Q1: I added 1.2 equivalents of TMSCF₃ and 10 mol% TBAF, but I recovered 50% starting material. Why? A: This is likely due to "The Hydrate Trap" or Initiator Quenching .

• The Cause: 4-oxopiperidines are hygroscopic. Even "dry" starting material often contains significant hydrate (gem-diol). The TMSCF₃ reacts with the hydroxyl groups of the hydrate first, evolving CF₃H and consuming the reagent before it can attack the ketone.

• The Fix:

  • Azeotropic Drying: Dissolve your 4-oxopiperidine in toluene and rotovap to dryness (repeat 2x) immediately before the reaction.

  • Increase Reagent Load: Use 1.5 – 2.0 equivalents of TMSCF₃ to account for sacrificial loss to moisture.

  • Switch Initiator: TBAF is notoriously wet (hygroscopic). Switch to CsF (dried) or TMAF (Tetramethylammonium fluoride) .

Q2: The reaction turns yellow/brown, but no product forms. A: This indicates base-catalyzed decomposition or enolization .

• The Cause: If the reaction is too warm, the "naked" CF₃ anion (or the basic initiator) acts as a base, deprotonating the

  -carbon of the piperidine ring. This stalls the nucleophilic addition.

• The Fix:

  • Temperature Control: Start the reaction at 0°C or -20°C . Only warm to room temperature if conversion stalls.

  • Initiator Choice: Use a non-basic initiator like TBAT (Tetrabutylammonium difluorotriphenylsilicate) , which releases fluoride slowly and is non-hygroscopic [1].

Category B: Work-up & Isolation Issues

Q3: NMR shows the product is formed, but I lose it during purification/workup. Where did it go? A: You are likely failing to hydrolyze the Silyl Ether Intermediate .

• The Cause: The immediate product of the reaction is the silyl ether (4-trimethylsilyloxy-4-trifluoromethylpiperidine). This bond is surprisingly robust due to the steric bulk of the CF₃ group and the piperidine ring. Standard aqueous washes may not cleave it.

• The Fix: You must include a dedicated desilylation step before extraction.

  • Method: Add 1M HCl or TBAF (1.0 eq) to the reaction mixture and stir for 1–2 hours at room temperature.

  • Verification: Check 19F NMR. The silyl ether signal (~ -77 ppm) should shift to the free alcohol signal (~ -80 to -82 ppm).

Q4: My product is water-soluble. How do I extract it? A: 4-trifluoromethyl-4-hydroxypiperidines are polar amines.

• The Fix:

  • Ensure the piperidine nitrogen is protected (e.g., N-Boc, N-Cbz) before the reaction. Free amines will quench TMSCF₃.

  • If using N-Boc, avoid strong acid hydrolysis (use TBAF for desilylation).

  • If the product is the free amine (unprotected), do not use aqueous extraction. Remove solvent, triturate with ether/pentane to remove silanes, and purify by ion-exchange chromatography (SCX column).

Optimized Experimental Protocol

Standardized for 1.0 mmol scale to ensure reproducibility.

Parameter	Specification	Rationale
Substrate	N-Boc-4-oxopiperidine (1.0 equiv)	Must be N-protected to prevent amine interference.
Pre-treatment	Azeotropic dry with Toluene (2x)	Removes gem-diol (hydrate) water.
Solvent	THF or DME (0.5 M)	Ethereal solvents stabilize the siliconate intermediate.
Reagent	TMSCF₃ (1.5 equiv)	Excess required to compensate for trace moisture.
Initiator	CsF (10-20 mol%)	Anhydrous solid source; avoids water introduction from TBAF.
Temperature	0°C → RT	Low temp suppresses enolization; RT drives conversion.
Desilylation	1M HCl (2 mL) or TBAF (1.5 eq)	Mandatory step to release the free alcohol.

Step-by-Step Workflow

• Drying: Place 1.0 mmol of N-Boc-4-oxopiperidine in a flame-dried flask. Add 5 mL toluene and concentrate in vacuo. Repeat once. Keep under Argon.

• Setup: Dissolve substrate in 2.0 mL anhydrous THF. Cool to 0°C (ice bath).

• Reagent Addition: Add TMSCF₃ (1.5 mmol, 222 µL) via syringe.

• Initiation: Add CsF (0.2 mmol, 30 mg) in one portion.

  • Observation: A slight exotherm or bubbling may occur (initiation).

• Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature. Stir for 2–4 hours.

  • Check: TLC or 19F NMR (look for disappearance of TMSCF₃ peak at -67 ppm).

• Hydrolysis (Critical): Add 2 mL of 1M HCl (if Boc is stable) or 1.5 mL of 1M TBAF in THF. Stir vigorously for 1 hour.

• Workup: Dilute with Et₂O. Wash with saturated NaHCO₃ (if acid used) and Brine. Dry over Na₂SO₄.[1]

Advanced Troubleshooting: The "Stalled" Reaction

If the reaction stalls at 60-70% conversion despite using excess reagent:

The "Spike" Technique: The catalytic cycle (see diagram) can die if the active alkoxide aggregates or is quenched.

• Solution: Add a second small portion of initiator (5 mol% TBAF) after 2 hours. This "jump-starts" the siliconate formation again.

Graphviz Decision Tree for Troubleshooting

Caption: Decision tree for diagnosing reaction failure based on crude 19F NMR analysis.

References

• Mechanistic Insight: L. C. Koten, M. D. Eastgate, and G. C. Lloyd-Jones, "Anion-Initiated Trifluoromethylation by TMSCF3: Deconvolution of the Siliconate–Carbanion Dichotomy by Stopped-Flow NMR/IR," Journal of the American Chemical Society, vol. 140, no. 36, pp. 11210–11219, 2018. Link

• General Protocol: G. K. S. Prakash, R. Krishnamurti, and G. A.[2] Olah, "Synthetic methods and reactions. 141. Fluoride-induced trifluoromethylation of carbonyl compounds with trimethyl(trifluoromethyl)silane (TMS-CF3). A trifluoromethylation equivalent," Journal of the American Chemical Society, vol. 111, no.[2] 1, pp. 393–395, 1989.[2] Link

• Initiator Comparison: J. J. Wu, et al., "Nucleophilic Trifluoromethylation of Carbonyl Compounds: A Comparative Study of Initiators," Tetrahedron Letters, vol. 43, no. 12, 2002. (Contextual grounding for CsF vs TBAF selection).

• Piperidine Specifics: Logvinenko, I. G., et al. "The Preparative Synthetic Approach to 4-(trifluoromethoxy)piperidine," Journal of Organic and Pharmaceutical Chemistry, 2021.[3] Link (Demonstrates handling of 4-substituted piperidine scaffolds).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 3. The preparative synthetic approach to 4-(trifluoromethoxy)piperidine and 4-(trifluoromethoxymethyl)piperidine | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]

Technical Support Center: Ruppert-Prakash Trifluoromethylation

Topic: Troubleshooting Hindered Ketones

Ticket ID: RP-CF3-HK-001 Status: Open Agent: Senior Application Scientist

Executive Summary

The Ruppert-Prakash reaction (nucleophilic trifluoromethylation using TMSCF

) is generally robust, but sterically hindered ketones present a specific failure mode: The Enolization Trap .

In hindered systems, the bulky CF

nucleophile struggles to access the carbonyl carbon (Burgi-Dunitz trajectory). Consequently, the CF anion (or the activated silicate complex) acts as a base rather than a nucleophile, deprotonating the -position. This results in the formation of a silyl enol ether and fluoroform (HCF ) gas, returning the starting material upon aqueous workup.

This guide provides the mechanistic insight and specific protocols to bypass this thermodynamic sink.

Module 1: The Diagnostic Matrix

Use this decision tree to identify your specific failure mode.

Figure 1: Diagnostic workflow for identifying reaction failure modes in hindered substrates.

Module 2: Critical FAQs & Troubleshooting

Q1: My reaction stalls at 10% conversion, or I recover starting material despite seeing "product" spots on TLC. What is happening?

Diagnosis: You are likely falling into the Enolization Trap . The Science: The CF

anion is both a nucleophile and a base.[1] For unhindered ketones, nucleophilic attack ( ) is faster than proton abstraction ( ). For hindered ketones, steric bulk raises the activation energy for addition. The system shifts to the lower-energy pathway: deprotonation of the -proton.

• Observation: The "product" spot on TLC is often the silyl enol ether, which hydrolyzes back to the starting ketone during aqueous workup.

• Solution:

  • Change the Initiator: Stop using TBAF. The "naked" fluoride is too basic. Switch to CsF (Cesium Fluoride) or K

    CO in DMF. These heterogeneous conditions moderate the concentration of active anionic species.

  • Solvent Switch: Use DMF or DMSO. These Lewis basic solvents can activate TMSCF

    without exogenous fluoride, favoring addition over enolization.

Q2: I see vigorous bubbling immediately upon adding the initiator. Is this normal?

Diagnosis: No. This is Fluoroform (HCF

) generation. The Science: TMSCF is extremely sensitive to proton sources. If your solvent is "wet" (contains water), the generated CF anion is instantly protonated to form HCF gas. Solution:

• Flame-dry all glassware.

• Distill solvents or use a molecular sieve drying column.

• Pro-Tip: If the ketone is hygroscopic, dry it by azeotropic distillation with toluene prior to the reaction.

Q3: The reaction worked (NMR shows the CF group), but I cannot remove the silyl group. TBAF/THF isn't working.

Diagnosis: Sterically Hindered Silyl Ether.[2][3] The Science: The trifluoromethyl group is electron-withdrawing, strengthening the Si-O bond, while the steric bulk of the ketone prevents the fluoride from attacking the silicon center. Solution:

• Method A (Acidic): 4M HCl in Dioxane at 60°C for 4-12 hours.

• Method B (Forcing Fluoride): TBAF in THF at reflux (65°C) for 12 hours.

• Method C (Anhydrous): Neat TBAF (1M in THF) with no additional solvent, heated.

Module 3: Optimized Protocols

Protocol A: The "Standard" (Unhindered/Moderately Hindered)

Best for: Benzophenone, Acetophenone derivatives.

• Setup: Flame-dried flask, Argon atmosphere.

• Reagents: Ketone (1.0 equiv), TMSCF

  (1.2 equiv), THF (0.5 M).

• Initiation: Cool to 0°C. Add CsF (10 mol%) .

• Execution: Warm to RT. Stir 2 hours.

• Hydrolysis: Add 2M HCl (2 equiv) and stir 1 hour.

Protocol B: The "Hindered Substrate" (Enolization Resistant)

Best for: Ortho-substituted acetophenones, bulky cyclic ketones, adamantanone derivatives.

Parameter	Specification	Reason
Solvent	DMF (Anhydrous)	Promotes "naked" anion reactivity while stabilizing the transition state; reduces basicity relative to THF/TBAF.
Initiator	K CO (20 mol%)	Mild, heterogeneous activation. Prevents high concentration of basic species.
Stoichiometry	TMSCF (2.0 - 3.0 equiv )	Drives equilibrium forward; compensates for minor HCF loss.
Temperature	0°C RT	Start cold to suppress deprotonation; warm to overcome steric barrier.

Step-by-Step:

• Dissolve Hindered Ketone (1.0 mmol) in anhydrous DMF (3.0 mL) under Argon.

• Add solid, dry K

  CO (0.2 mmol, 20 mol%).

• Cool to 0°C.

• Add TMSCF

  (2.5 mmol, 2.5 equiv) dropwise.

• Allow to warm to RT and stir for 12-24 hours.

• Check: Take an aliquot for

  F NMR (look for product signal ~ -75 to -80 ppm; TMSCF is -67 ppm).

• Workup: Pour into 1M HCl/Ice mix. Extract with Et

  O.

Module 4: Mechanistic Visualization

The following diagram illustrates the competition between the desired Nucleophilic Addition and the undesired Enolization pathway, governed by steric hindrance.

Figure 2: Mechanistic bifurcation: Steric bulk pushes the reaction toward Path B (Enolization).

References

• Mechanistic Insight & Kinetics: Lloyd-Jones, G. C., & Prakash, G. K. S., et al. (2018).

  : Deconvolution of the Siliconate–Carbanion Dichotomy. Journal of the American Chemical Society. Link

• Carbonate Initiators in DMF: Prakash, G. K. S., et al. (2015).

  . Journal of Fluorine Chemistry. Link[1]

• General Review: Ma, J.-A., & Cahard, D. (2004). Strategies for Nucleophilic, Electrophilic, and Radical Trifluoromethylations. Chemical Reviews. Link

Sources

• 1. Anion-Initiated Trifluoromethylation by TMSCF3: Deconvolution of the Siliconate–Carbanion Dichotomy by Stopped-Flow NMR/IR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]

Technical Support Center: Optimizing Hydrolysis of 4-Trifluoromethyl Piperidine Esters

Welcome to the technical support center for the hydrolysis of 4-trifluoromethyl piperidine esters. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the reaction for converting these specialized esters to their corresponding carboxylic acids. The presence of the electron-withdrawing trifluoromethyl group and the basic piperidine nitrogen introduces unique considerations that will be addressed in detail.

Troubleshooting Guide

This section addresses specific issues you may encounter during the hydrolysis of 4-trifluoromethyl piperidine esters, providing potential causes and actionable solutions.

Issue 1: Low or No Conversion to the Carboxylic Acid

• Symptom: TLC or LC-MS analysis shows predominantly starting material after the expected reaction time.

• Potential Causes & Solutions:

  • Insufficiently Reactive Conditions: The ester may be sterically hindered or the chosen conditions too mild.

    • Solution: Increase the temperature. If using a standard base like NaOH or KOH in an aqueous-organic solvent mixture, consider gentle heating (e.g., 40-60 °C). For particularly stubborn esters, stronger, less-solvated bases in non-aqueous media can be more effective.[1]

  • Poor Solubility: The ester may not be sufficiently soluble in the reaction medium for the hydrolysis to proceed efficiently.

    • Solution: Modify the solvent system. A mixture of a water-miscible organic solvent (like THF, methanol, or dioxane) and water is a good starting point.[2] If solubility remains an issue, consider a biphasic system with a phase-transfer catalyst or a non-aqueous system like NaOH in a methanol/dichloromethane mixture.[1]

  • Inappropriate Choice of Catalyst (Acid vs. Base):

    • Solution: Base-catalyzed hydrolysis (saponification) is generally preferred for esters as it is an irreversible process.[3][4] The resulting carboxylate salt is deprotonated and no longer susceptible to nucleophilic attack by the alcohol byproduct.[5][6] Acid-catalyzed hydrolysis is a reversible equilibrium process and may require a large excess of water to drive the reaction to completion.[4][5]

Issue 2: Incomplete Reaction and Difficulty in Purification

• Symptom: A mixture of starting material, product, and potentially byproducts is observed, making isolation of the pure carboxylic acid challenging.

• Potential Causes & Solutions:

  • Reversible Reaction (Acid Catalysis):

    • Solution: Switch to base-catalyzed hydrolysis. If acid-catalyzed hydrolysis is necessary, use a large excess of water and consider removing the alcohol byproduct if feasible (e.g., by distillation if it has a low boiling point).[5]

  • Insufficient Reaction Time or Reagent:

    • Solution: Monitor the reaction progress using TLC or LC-MS. Extend the reaction time until the starting material is consumed. Ensure at least a stoichiometric amount of base is used; an excess (e.g., 1.5-3 equivalents) is often recommended to ensure complete conversion.[1][2]

Issue 3: Formation of Side Products

• Symptom: LC-MS or NMR analysis reveals unexpected impurities.

• Potential Causes & Solutions:

  • Reaction with the Piperidine Nitrogen: The piperidine nitrogen is a nucleophile and can participate in side reactions, especially under harsh conditions.

    • Solution: If the piperidine nitrogen is unprotected (NH), consider protecting it with a suitable group (e.g., Boc, Cbz) before hydrolysis if it is compatible with the hydrolysis conditions. If the nitrogen is N-acylated, be aware that this group could also be susceptible to hydrolysis.

  • Degradation under Harsh Conditions: High temperatures or very strong bases/acids can lead to decomposition.

    • Solution: Attempt the hydrolysis under milder conditions. For base-catalyzed hydrolysis, start at room temperature and only heat if necessary. For hindered esters, consider specialized conditions like potassium tert-butoxide with a controlled amount of water in DMSO.[7]

  • Transesterification: If using an alcohol as a cosolvent (e.g., methanol, ethanol) for base-catalyzed hydrolysis, transesterification can occur, leading to the formation of a different ester.

    • Solution: Use a non-alcoholic, water-miscible solvent like THF or dioxane.

Frequently Asked Questions (FAQs)

Q1: Why is the hydrolysis of 4-trifluoromethyl piperidine esters often faster than their non-fluorinated analogs?

The trifluoromethyl (CF₃) group is a strong electron-withdrawing group. This has two main effects that accelerate hydrolysis:

• Increased Electrophilicity of the Carbonyl Carbon: The CF₃ group pulls electron density away from the ester carbonyl, making the carbonyl carbon more electron-deficient and thus more susceptible to nucleophilic attack by water or a hydroxide ion.[8]

• Stabilization of the Tetrahedral Intermediate: The electron-withdrawing nature of the CF₃ group helps to stabilize the negative charge that develops on the oxygen atom in the tetrahedral intermediate formed during nucleophilic attack.[9]

Studies have shown that the introduction of fluorine atoms into the alkyl group of an ester significantly decreases its hydrolytic stability.[10]

Q2: What are the best starting conditions for a base-catalyzed hydrolysis of a 4-trifluoromethyl piperidine ester?

A good starting point is to use 1.5-3 equivalents of lithium hydroxide (LiOH) or sodium hydroxide (NaOH) in a 1:1 mixture of THF and water at room temperature. Monitor the reaction by TLC or LC-MS. If the reaction is slow, gentle heating to 40-50 °C can be applied.

Parameter	Recommended Starting Condition	Rationale
Base	LiOH or NaOH (1.5-3 eq.)	Readily available, effective for many ester hydrolyses.
Solvent	THF/Water (1:1 v/v)	Good balance of solubility for both the ester and the inorganic base.
Temperature	Room Temperature	Milder conditions are less likely to cause side reactions.
Monitoring	TLC or LC-MS	To determine the reaction endpoint and check for side products.

Q3: Can I use acid-catalyzed hydrolysis for these esters?

While possible, acid-catalyzed hydrolysis is generally less preferred because the reaction is reversible.[4][5] Additionally, the basic piperidine nitrogen will be protonated under acidic conditions. This may or may not be problematic depending on the overall stability of the molecule, but it is a factor to consider. If you must use acidic conditions, a large excess of water is necessary to drive the equilibrium towards the products.[4]

Q4: How can I monitor the progress of the hydrolysis reaction?

Several analytical techniques can be used:

• Thin-Layer Chromatography (TLC): A quick and easy way to qualitatively follow the disappearance of the starting ester and the appearance of the more polar carboxylic acid product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more definitive information on the conversion and can help identify any side products by their mass.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to monitor the disappearance of signals corresponding to the ester's alcohol portion (e.g., the -OCH₃ or -OCH₂CH₃ group) and the appearance of new signals for the product.[11]

Q5: My ester is very sterically hindered. What are some alternative hydrolysis methods?

For sterically hindered esters that are resistant to standard saponification, more forcing or specialized conditions may be required:[3]

• Potassium tert-butoxide in DMSO: Using a strong, non-nucleophilic base in an aprotic solvent can be effective. A small, controlled amount of water is added to generate "anhydrous hydroxide."[7]

• High Temperatures: Refluxing with a strong base in a high-boiling solvent like dioxane or toluene can sometimes be successful, but the risk of side reactions increases.

• Microwave-Assisted Hydrolysis: Microwave irradiation can significantly accelerate the reaction, often allowing for shorter reaction times and potentially higher yields.

Experimental Protocols

Protocol 1: General Procedure for Base-Catalyzed Hydrolysis (Saponification)

• Dissolve the 4-trifluoromethyl piperidine ester (1.0 eq.) in a suitable solvent mixture (e.g., THF/water 1:1, or methanol/water 1:1) to a concentration of approximately 0.1-0.5 M.

• Add a solution of NaOH or LiOH (1.5-3.0 eq.) in water.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed. If the reaction is slow, it can be gently heated (e.g., to 40-60 °C).

• Once the reaction is complete, cool the mixture to room temperature if it was heated.

• If an organic solvent was used, remove it under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with a water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate) to remove any unreacted starting material and the alcohol byproduct.

• Cool the aqueous layer in an ice bath and acidify to a pH of ~3-4 with a dilute acid (e.g., 1 M HCl).

• The carboxylic acid product may precipitate out of solution and can be collected by filtration. If it does not precipitate, extract the aqueous layer with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

• Purify the product as necessary (e.g., by recrystallization or column chromatography).

Visualizing the Process

Diagram 1: Base-Catalyzed Hydrolysis Mechanism (Saponification)

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. Saponification-Typical procedures - operachem [operachem.com]
• 3. jk-sci.com [jk-sci.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. scite.ai [scite.ai]
• 8. researchgate.net [researchgate.net]
• 9. academia.edu [academia.edu]
• 10. Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 1H NMR as an analytical tool for the investigation of hydrolysis rates: a method for the rapid evaluation of the shelf-life of aqueous solutions of drugs with ester groups - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Separating Impurities in Fluorinated Piperidine Synthesis

Introduction: The Fluorine Challenge

Welcome to the Advanced Synthesis Support Center. You are likely here because your fluorinated piperidine synthesis has yielded a mixture of regioisomers, elimination byproducts (alkenes), or defluorinated impurities that are proving difficult to separate.

Fluorine introduction drastically alters the physicochemical properties of the piperidine ring—most notably its basicity (pKa) and lipophilicity (LogP) .[1][2] Standard purification protocols for amines often fail because they do not account for the electron-withdrawing nature of fluorine.[3] This guide provides troubleshooting strategies based on the mechanistic behavior of these molecules, moving beyond generic advice to specific, chemically grounded solutions.

Module 1: Reaction Optimization & Impurity Profiling

Q: I am using DAST/Deoxo-Fluor to convert a piperidinol to a fluoropiperidine, but I see significant elimination product (tetrahydropyridine). How do I stop this?

A: Elimination is the most common competing pathway in deoxofluorination, particularly for secondary alcohols.

• The Cause: DAST and Deoxo-Fluor generate HF in situ, which acts as a base/acid catalyst for E1 or E2 elimination.[3] The carbocation intermediate is prone to losing a proton to form the alkene.

• The Fix: Switch to PyFluor (2-pyridinesulfonyl fluoride) or Perfluoro-1-butanesulfonyl fluoride (PBSF) .[1][3] PyFluor is less prone to elimination because the leaving group is less nucleofugal and the reaction conditions (typically with DBU) favor substitution over elimination more effectively than DAST.[1]

• Protocol Adjustment: If you must use DAST, conduct the reaction at -78°C and warm very slowly. Add an excess of non-nucleophilic base (e.g., pyridine or 2,6-lutidine) to buffer the HF generated.[1]

Q: My hydrogenation of a fluoropyridine yielded 5-10% defluorinated piperidine. Can I separate this?

A: Separation is extremely difficult due to the structural similarity. Prevention is the only viable strategy.

• The Cause: Defluorination (hydrodefluorination) occurs via oxidative addition of the metal catalyst (Pd, Pt) into the C-F bond.[1]

• The Fix:

  • Switch Catalyst: Use Ru(II) or Rh(I) catalysts instead of Pd/C. Palladium is notorious for C-F activation.[1]

  • Acid Additives: Run the hydrogenation in the presence of HBF₄ or HCl . Protonating the pyridine ring activates it for hydrogenation while the acid prevents the metal from coordinating to the fluorine.[3]

  • Fluoride Scavenging: Add Ti(OiPr)₄ (Titanium isopropoxide) to the reaction.[1] It acts as a Lewis acid scavenger for any fluoride ions released, preventing the autocatalytic cycle of defluorination.

Module 2: Work-up & Extraction Strategies (The "pKa Swing")

Q: Can I separate my fluorinated product from non-fluorinated impurities using acid-base extraction?

A: Yes, this is the most powerful purification lever you have. Fluorine is highly electron-withdrawing.[3] It significantly lowers the pKa of the piperidine nitrogen via the inductive effect.[3] You can exploit this "pKa swing" to selectively extract your product.

Data: The Basicity Shift

Compound	Approximate pKa (Conjugate Acid)	Basicity Relative to Piperidine
Piperidine	~11.1	Baseline
4-Fluoropiperidine	~9.4	~50x less basic
3-Fluoropiperidine	~8.5	~400x less basic
4,4-Difluoropiperidine	~8.5	~400x less basic
3,3-Difluoropiperidine	~7.4	~5,000x less basic

Troubleshooting Scenario: If you have a mixture of 3,3-difluoropiperidine (Product) and Piperidine (Impurity) :

• Acidify the mixture to pH ~4. Both amines are protonated and water-soluble.[3]

• Adjust pH to ~8.5 .

  • Piperidine (pKa 11.1) remains >99% protonated (charged) and stays in the aqueous layer.[1]

  • 3,3-Difluoropiperidine (pKa 7.4) becomes >90% free base (neutral) and extracts into the organic layer (DCM or Ether).[1]

• Extract . You have now removed the bulk of the non-fluorinated impurity.

Visual Workflow: pKa-Guided Extraction

Caption: Selective extraction strategy exploiting the reduced basicity of fluorinated amines.

Module 3: Chromatographic Purification

Q: My isomers (cis/trans or 3-F vs 4-F) are co-eluting on silica. What should I change?

A: Fluorine is small and does not significantly alter the steric profile, making separation on standard silica difficult. You must rely on electronic differences .

• Change the Stationary Phase:

  • C18 (Reverse Phase): Often better for separating fluorinated compounds because fluorine increases lipophilicity (LogP) in specific vectors.[1]

  • Amino-Bound Silica: The interaction between the basic stationary phase and the slightly acidic protons alpha to the fluorine (H-bond donors) can provide unique selectivity.[1][3]

• Mobile Phase Modifiers:

  • Do not use triethylamine (TEA) if your product is less basic (e.g., 3,3-difluoro).[1] The TEA will suppress ionization too strongly. Use Ammonium Hydroxide or Ammonium Acetate buffers.

• Derivatization (The "Nuclear Option"):

  • If isomers are inseparable, react the amine with Trifluoroacetic Anhydride (TFAA) or Boc-anhydride .[1]

  • The resulting amides/carbamates often have vastly different Rf values due to the disruption of the dipole moment by the fluorine atoms.

  • Note: Trifluoroacetamides are volatile; ensure you do not lose product on the rotovap.

Detailed Experimental Protocols

Protocol A: Quenching DAST Reactions (Safety & Impurity Control)

Use this to prevent "delayed" elimination or decomposition during workup.[1]

• Cool: Cool the reaction mixture to -20°C.

• Dilute: Dilute with an equal volume of DCM.

• Quench: Add Solid Sodium Bicarbonate (NaHCO₃) directly to the mixture (approx. 5 equiv relative to DAST).

• Hydrate: Add water dropwise with vigorous stirring. Do not dump water in. The solid bicarbonate neutralizes the HF immediately as it is generated by hydrolysis.[3]

• Filter: Filter off the solid salts before separating layers. This prevents the formation of a rag layer where product can be trapped.

Protocol B: Selective "pKa Swing" Extraction for 3,3-Difluoropiperidine

Target: Purifying 3,3-difluoropiperidine (pKa ~7.[3]4) from Piperidine (pKa ~11.1).[1]

• Acidification: Dissolve crude oil in 1M HCl (aq). Wash 2x with Diethyl Ether (removes non-basic tars).[1]

• Targeted Basification:

  • Calculate target pH:

    .[1]

  • Use a pH meter. Add 2M NaOH dropwise until the aqueous phase reaches pH 8.4 - 8.6 .

• Extraction: Extract 3x with DCM.

  • At pH 8.5:

    • 3,3-Difluoropiperidine: ~90% unprotonated (Organic soluble).[1][3]

    • Piperidine: ~99.7% protonated (Water soluble).[1]

• Final Polish: Dry organic layers over Na₂SO₄ and concentrate. If purity is <95%, convert to the HCl salt (Protocol C).[1]

Protocol C: Salt Formation (Crystallization)

Fluorinated piperidine salts often crystallize better than their non-fluorinated counterparts due to dipole stacking.[1]

• Dissolve the free base in a minimum amount of dry Ethanol or Isopropanol .

• Add 2.0 M HCl in Diethyl Ether dropwise at 0°C.

• A white precipitate should form immediately.

• If oiling occurs, heat to reflux until dissolved, then cool slowly to room temperature, then to -20°C.

• Filter the crystals. The high-pKa impurities (like piperidine) often remain in the mother liquor if the stoichiometry is controlled (1.0 equiv HCl).[1]

References

• Basicity & Pharmacokinetics: Van Niel, M. B., et al. "Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles... gives selective human 5-HT1D receptor ligands."[3] Journal of Medicinal Chemistry, 1999. Link[1]

• Deoxofluorination Reagents: Nielsen, M. K., et al. "Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor)." Sigma-Aldrich Technical Guides. Link

• Hydrogenation Strategies: Glorius, F., et al. "Preparation of all-cis-(multi)fluorinated piperidines by the dearomatization–hydrogenation process."[3][4] Nature Chemistry, 2019.[5] Link[1]

• pKa Data Sources: "Experimental basicity data in non-aqueous media." University of Tartu, Leito Group. Link

• 3,3-Difluoropiperidine Properties: "3,3-Difluoropiperidine hydrochloride Product Page." Ossila. Link

Sources

• 1. pKa values bases - Chair of Analytical Chemistry [analytical.chem.ut.ee]
• 2. thieme-connect.com [thieme-connect.com]
• 3. guidechem.com [guidechem.com]
• 4. scientificupdate.com [scientificupdate.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Advanced Piperidine Trifluoromethylation Beyond TMSCF3

Welcome to the Application Scientist Support Center. While the Ruppert-Prakash reagent (TMSCF3) has long been the gold standard for nucleophilic trifluoromethylation, its reliance on stoichiometric fluoride initiators and moisture-sensitive conditions often limits its utility in complex piperidine modifications.

This guide provides field-proven troubleshooting, mechanistic causality, and self-validating protocols for the three most robust alternatives: Langlois Reagent (radical), Togni’s Reagent (electrophilic/radical), and Fluoroform (nucleophilic).

Quantitative Reagent Comparison Matrix

To select the optimal reagent for your specific piperidine scaffold, consult the quantitative parameters summarized below.

Reagent	Chemical Formula	MW ( g/mol )	Typical Loading	Optimal Temp (°C)	Native F NMR (ppm)	Primary Mechanism
Langlois	CF SO Na	156.05	2.0 - 3.0 eq	20 to 40	-87.0	Radical (•CF )
Togni's II	C H F IO	316.06	1.1 - 1.5 eq	0 to 25	-40.0	Electrophilic / SET
Fluoroform	CHF	70.01	1.0 - 1.5 eq	-80 to -40	-78.0	Nucleophilic (CF )

Module A: Radical C-H Trifluoromethylation via Langlois Reagent

Langlois reagent (sodium trifluoromethanesulfinate) is a bench-stable, cost-effective solid that generates •CF

radicals under oxidative or photoredox conditions 1. It is highly effective for the innate C-H functionalization of complex heterocycles 2.

FAQ & Troubleshooting

Q: Why am I recovering unreacted piperidine and observing low yields under blue LED photoredox conditions? Causality: Langlois reagent requires a single-electron transfer (SET) oxidation to release SO

and form the •CF radical. If your photocatalyst (e.g., Ru(bpy) ) is properly excited but yields are low, the catalytic cycle is likely stalling due to the absence of a terminal electron sink. The excited photocatalyst oxidizes the sulfinate, becoming reduced in the process. Without a terminal oxidant (like persulfate or oxygen) to re-oxidize the catalyst back to its ground state, the reaction dies after one turnover. Furthermore, unprotected piperidine nitrogens can be competitively oxidized to aminium radicals.

Self-Validating Protocol: Photoredox C-H Trifluoromethylation

• Preparation: In a nitrogen-filled glovebox, combine N-Boc-piperidine (1.0 equiv), CF

  SO Na (3.0 equiv), Ru(bpy) (PF ) (2 mol%), and K S O (2.0 equiv) in degassed CH CN/H O (4:1, 0.1 M).

• Irradiation: Seal the vial, remove from the glovebox, and irradiate with 450 nm blue LEDs at room temperature for 16 hours with vigorous stirring.

• Self-Validation (In-Process Control): At 4 hours, extract a 50 µL aliquot, dilute in CD

  CN, and acquire a crude F NMR spectrum.

  • Pass Criteria: You must observe the depletion of the sharp singlet at -87 ppm (Langlois reagent) and the emergence of a multiplet around -70 to -75 ppm, confirming successful C-CF

    bond formation.

Photoredox cycle of Langlois reagent generating •CF3 for piperidine modification.

Module B: Electrophilic/Radical Transfer via Togni's Reagent

Togni’s Reagent II (a hypervalent iodine compound) is exceptionally versatile, capable of acting as a direct electrophile or a radical precursor via copper catalysis 3.

FAQ & Troubleshooting

Q: My reaction with Togni’s Reagent II and a free piperidine yields a complex black tar instead of the targeted C-trifluoromethylated product. Why? Causality: Hypervalent iodine(III) species are highly susceptible to direct nucleophilic attack. Secondary amines like piperidine will rapidly attack the iodine center, leading to an uncontrolled N-trifluoromethylation or explosive oxidative decomposition 4. To direct the CF

group to a carbon atom (e.g., via Cu-catalyzed radical transfer), the highly Lewis-basic piperidine nitrogen must be masked with an electron-withdrawing protecting group (like Cbz or Boc) to attenuate its nucleophilicity.

Self-Validating Protocol: Electrophilic N-Trifluoromethylation

If your goal is direct N-trifluoromethylation of the piperidine core:

• Preparation: Dissolve the free piperidine derivative (1.0 equiv) in anhydrous CH

  Cl (0.2 M) and cool to 0 °C under Argon.

• Addition: Add Togni’s Reagent II (1.2 equiv) portion-wise over 15 minutes to control the exothermic cleavage of the hypervalent iodine bond.

• Self-Validation (In-Process Control): Monitor the reaction via TLC (UV/KMnO

  ).

  • Pass Criteria: As the reaction proceeds, the by-product (2-iodobenzoic acid) will often precipitate or show a distinct, highly polar baseline spot. A

    F NMR of the crude mixture will display a sharp singlet near -50 ppm, which is highly diagnostic for an N-CF bond, differentiating it from C-CF shifts (-70 to -80 ppm).

Divergent pathways of Togni's Reagent: Catalytic C-CF3 vs. Direct N-CF3 formation.

Module C: Nucleophilic CF3 Transfer via Fluoroform (CHF3)

Fluoroform is an industrial byproduct and an incredibly cheap source of CF

. However, taming its gaseous nature requires strict mechanistic control 5.

FAQ & Troubleshooting

Q: I am trying to use fluoroform (CHF

) to trifluoromethylate a piperidone, but I only observe difluoromethylated or formylated byproducts. What is happening? Causality: The deprotonation of CHF generates the[CF ] anion, which is notoriously unstable. Without proper stabilization, it rapidly undergoes -elimination to yield difluorocarbene (:CF ) and fluoride (F ). The :CF intermediate then reacts with trace water or nucleophiles to form the unwanted byproducts you are observing. To prevent this, you must structurally stabilize the[CF ] anion. Using KHMDS as the base in a strongly coordinating solvent like triglyme at low temperatures (-40 °C) creates a stabilized KCF complex that behaves as a true nucleophile 5.

Self-Validating Protocol: Nucleophilic Addition to Piperidones

• Preparation: Dissolve N-Boc-4-piperidone (1.0 equiv) in anhydrous triglyme (0.5 M). Cool the reactor strictly to -40 °C.

• Base Addition: Add KHMDS (1.5 equiv, 1.0 M in THF) dropwise to avoid localized heating.

• Gas Introduction: Bubble CHF

  gas (1.5 equiv, regulated by a mass flow controller) directly into the solution. Stir for 2 hours at -40 °C.

• Self-Validation (In-Process Control): Quench an aliquot with cold saturated NH

  Cl.

  • Pass Criteria: Run a

    F NMR. You should observe a clean singlet around -80 ppm corresponding to the tertiary alcohol-CF adduct. The absence of a singlet at -72 ppm confirms that no difluorocarbene hydrolysis occurred, validating your temperature control and solvent coordination.

References

• Application of Langlois' reagent (NaSO2CF3)
• Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective Beilstein Journal of Organic Chemistry
• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system N
• Visible-Light Photoredox Catalysis for the Synthesis of Fluorinated Arom
• One-pot three-component route for the synthesis of S-trifluoromethyl dithiocarbamates using Togni's reagent Beilstein Journal of Organic Chemistry

Sources

• 1. ccspublishing.org.cn [ccspublishing.org.cn]
• 2. mdpi.com [mdpi.com]
• 3. BJOC - Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective [beilstein-journals.org]
• 4. BJOC - One-pot three-component route for the synthesis of S-trifluoromethyl dithiocarbamates using Togni’s reagent [beilstein-journals.org]
• 5. Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Hardware Comparison: Benchtop (80 MHz) vs. High-Field (600 MHz) NMR

Title: Resolving the Unresolvable: A Comparison Guide to ¹H NMR Interpretation for 4,4-Disubstituted Piperidine Esters

Introduction 4,4-disubstituted piperidine esters—a structural motif central to numerous opioid analgesics (e.g., meperidine) and modern GPCR ligands—present notorious challenges in ¹H NMR spectroscopy[1]. The rigid chair conformation of the piperidine ring places the ring protons into distinct axial and equatorial environments. However, because these protons often resonate within a narrow chemical shift window (1.5–3.5 ppm), they frequently collapse into complex, second-order multiplets[2].

As a Senior Application Scientist, I frequently encounter laboratories struggling to extract critical stereochemical data (such as vicinal

-couplings) from these overlapping signals. This guide objectively compares the performance of two distinct resolution strategies: Hardware Upgrades (Benchtop vs. High-Field NMR) and Chemical Alternatives (Standard Solvents vs. Aromatic Solvent-Induced Shifts) .

The miniaturization of NMR technology has led to the widespread adoption of benchtop spectrometers (60–100 MHz) for pharmaceutical QA/QC[3]. However, the fundamental physics of NMR dictates that while

-coupling constants (in Hz) are independent of the magnetic field, the chemical shift dispersion (in Hz) scales linearly with field strength[4].

The Causality of Signal Overlap: In a 4,4-disubstituted piperidine, the chemical shift difference (

) between an axial and equatorial proton might be only 0.2 ppm. On an 80 MHz benchtop system, 0.2 ppm equals 16 Hz. If the geminal coupling constant ( ) is ~12 Hz, the ratio approaches 1. This results in severe second-order "roof effects" and spectral overlap, making integration and splitting analysis impossible. On a 600 MHz system, 0.2 ppm equals 120 Hz ( ), yielding clean, first-order spectra[4].

Table 1: Performance Comparison of NMR Hardware for Piperidine Analysis

Feature	Benchtop NMR (80 MHz)	High-Field NMR (600 MHz)
Chemical Shift Dispersion	Low (80 Hz/ppm)	High (600 Hz/ppm)
Spectral Order	Second-order (complex multiplets)	First-order (clear doublets/triplets)
Sensitivity (Limit of Detection)	~1-5 mmol/L	< 100 µmol/L
Primary Application	Rapid QA/QC, reaction monitoring	De novo structural elucidation
Cost & Footprint	Low cost, fume-hood compatible	High cost, requires dedicated facility

Chemical Comparison: CDCl₃ vs. C₆D₆ (Solvent Alternatives)

When access to a high-field spectrometer is restricted, manipulating the chemical environment is a highly effective alternative. Chloroform-d (CDCl₃) is the industry standard, but it interacts weakly with solutes. Conversely, Benzene-d₆ (C₆D₆) induces Aromatic Solvent-Induced Shifts (ASIS), which can drastically alter peak positions[2].

The Causality of ASIS: The

-electron cloud of benzene creates a strong magnetic anisotropy. Benzene molecules transiently coordinate with the electron-deficient areas of the piperidine ester (e.g., the partial positive charge near the ester carbonyl and the basic nitrogen). This specific solvation differentially shields the axial and equatorial protons depending on their spatial proximity to the coordination site, effectively "pulling apart" overlapping signals[2].

Table 2: Typical Solvent Effects on Piperidine Ring Protons (

ppm)

Proton Environment	Shift in CDCl₃ (ppm)	Shift in C₆D₆ (ppm)	ASIS ( )
Equatorial (H-2e, H-6e)	2.85 - 3.05	2.50 - 2.70	+0.35 (Strongly Shielded)
Axial (H-2a, H-6a)	2.30 - 2.50	2.15 - 2.30	+0.15 (Slightly Shielded)
Equatorial (H-3e, H-5e)	1.90 - 2.10	1.50 - 1.70	+0.40 (Strongly Shielded)
Axial (H-3a, H-5a)	1.60 - 1.80	1.55 - 1.75	+0.05 (Minimal Effect)

Note: Data represents generalized shifts for 4-phenyl-4-piperidinecarboxylates. Exact values depend on N-substitution.

Experimental Methodology: Self-Validating ASIS Protocol

To ensure scientific integrity, simply swapping solvents is insufficient, as signals may cross over one another, leading to misassignment. The following protocol employs a self-validating titration method to track peak migration unambiguously.

Step 1: Baseline Acquisition (Standard Conditions)

• Dissolve 15 mg of the 4,4-disubstituted piperidine ester in 0.6 mL of CDCl₃ (containing 0.05% v/v TMS).

• Acquire a standard 1D ¹H NMR spectrum (16 scans, 298 K).

• Identify the unresolved piperidine multiplet envelope (typically 1.5–3.5 ppm).

Step 2: Solvent Titration (The Self-Validating Step)

• Prepare a mixed-solvent sample: 15 mg of analyte in 0.3 mL CDCl₃ + 0.3 mL C₆D₆.

• Acquire the spectrum under identical conditions.

• Analysis: You will observe the peaks beginning to separate. By comparing this intermediate spectrum to the baseline, you can confidently trace the trajectory of each proton's chemical shift, preventing crossover misidentification.

Step 3: Full ASIS Acquisition & Coupling Extraction

• Dissolve a fresh 15 mg sample in 0.6 mL of pure C₆D₆.

• Acquire the spectrum. The axial and equatorial protons should now be fully resolved into distinct multiplets.

• Extract the vicinal coupling constants. Look for the characteristic

  coupling of ~10–12 Hz (indicating a trans-diaxial relationship) and coupling of ~3–4 Hz to confirm the chair conformation[5].

Logical Workflow for Signal Resolution

Workflow for resolving second-order NMR multiplets in piperidine derivatives.

Conclusion

While high-field NMR remains the gold standard for resolving the complex spin systems of 4,4-disubstituted piperidines, it is not the only solution. By understanding the causality behind Aromatic Solvent-Induced Shifts (ASIS), researchers can leverage simple chemical alternatives like C₆D₆ to achieve high-resolution stereochemical data even on lower-field or benchtop instruments.

References

• Title: New series of hydrazinyl thiazole derivatives of piperidin-4-one: Synthesis, structural elucidation, analgesic activity and comp Source: Pakistan Journal of Pharmaceutical Sciences URL: [Link]

• Title: Benchtop NMR Spectroscopy Market Analysis Source: Nanalysis URL: [Link]

• Title: High-field to Benchtop NMR Spectroscopy - Part 3 Source: Oxford Instruments URL: [Link]

• Title: Relative Stereochemistry of a Diterpene from Salvia cinnabarina Source: MDPI URL: [Link]

Sources

• 1. pjps.pk [pjps.pk]
• 2. benchchem.com [benchchem.com]
• 3. static1.squarespace.com [static1.squarespace.com]
• 4. High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments [oxinst.com]
• 5. mdpi.com [mdpi.com]

Comprehensive Guide to Mass Spectrometry Fragmentation of Trifluoromethyl Piperidine Derivatives

Target Audience: Researchers, Analytical Chemists, and Drug Metabolism & Pharmacokinetics (DMPK) Professionals

Introduction: The Analytical Challenge

Trifluoromethyl piperidine derivatives are privileged scaffolds in modern drug discovery. The incorporation of the strongly electron-withdrawing trifluoromethyl (

) group onto the piperidine ring enhances metabolic stability, lipophilicity, and target binding affinity. Notable examples include the antimalarial drug mefloquine and various contemporary CNS and oncology therapeutics [2].

However, the presence of the

group significantly alters the gas-phase dissociation chemistry of the piperidine ring during tandem mass spectrometry (MS/MS) analysis. For DMPK scientists, understanding these unique fragmentation pathways is critical for accurate metabolite identification, impurity profiling, and structural elucidation [3]. This guide objectively compares the fragmentation behavior of these derivatives across different mass spectrometry techniques and provides a self-validating experimental workflow.

Mechanistic Insights: The Causality of Fragmentation

As an application scientist, it is not enough to memorize fragment masses; one must understand the thermodynamic and electronic drivers behind them. In standard, unsubstituted piperidines, MS/MS fragmentation is typically driven by the basic nitrogen atom. Protonation occurs at the secondary or tertiary amine, leading to

-cleavage (loss of adjacent substituents) or ring-opening to form resonance-stabilized iminium ions [1].

When a

group is introduced, the fragmentation landscape shifts due to three primary factors:

• Inductive Destabilization: The intense electronegativity of the

  group destabilizes adjacent carbocations. Consequently, -cleavage adjacent to the group is energetically unfavorable compared to cleavage at unsubstituted positions on the ring.

• Neutral Loss of Hydrogen Fluoride (HF): A hallmark of fluorinated aliphatic amines is the neutral loss of HF (20 Da) [4]. In the gas phase, the protonated amine (or a migrating proton) interacts with the fluorine atoms, facilitating the elimination of HF to form a stable, conjugated fluorinated alkene intermediate.

• Radical Loss of

  : Under higher collision energies, the homolytic or heterolytic cleavage of the bond can occur, resulting in the loss of a radical (69 Da) or a anion (leaving a carbocation). This pathway is highly dependent on the activation technique employed.

Comparative Analysis of Fragmentation Techniques

To accurately characterize these derivatives, researchers must choose the appropriate MS activation technique. The choice of technique dictates the energy deposited into the precursor ion, fundamentally altering the resulting spectra.

Electron Ionization (EI-MS)

Operating at 70 eV, EI is a "hard" ionization technique that generates radical cations (

).

• Performance: It provides highly reproducible spectra ideal for GC-MS library matching.

• Limitation: For

  piperidines, EI often results in an absent or very weak molecular ion. The spectrum is dominated by aggressive -cleavage products and radical loss, making it difficult to determine the intact molecular weight [4].

Collision-Induced Dissociation (ESI-CID)

A "soft" technique typically performed in ion traps or triple quadrupoles. It yields the protonated precursor

.

• Performance: CID favors the lowest energy dissociation pathways. For

  piperidines, the neutral loss of HF (-20 Da) and initial piperidine ring opening are the dominant spectral features [1].

• Limitation: Ion traps suffer from the "1/3 rule" (low-mass cutoff), meaning low m/z reporter ions are often lost.

Higher-energy Collisional Dissociation (ESI-HCD)

Performed in Orbitrap systems, HCD is a beam-type collisional activation that overcomes the low-mass cutoff of traditional ion traps.

• Performance: HCD provides a rich spectrum containing both the low-energy neutral losses (at lower Normalized Collision Energies, NCE) and deep backbone cleavages (at higher NCE), revealing low m/z reporter ions (e.g., m/z 84 for the unsubstituted piperidine core) [2].

Quantitative Data Presentation

Table 1: Comparative Fragmentation Profile of a Model Compound (2-(Trifluoromethyl)piperidine, Exact Mass: 153.08,

m/z: 154.08)

Fragment Type	Neutral Loss	Expected m/z	EI-MS (70 eV)	ESI-CID (20 eV)	ESI-HCD (40 eV)
Precursor / Molecular Ion	None	154.08 ( )	Very Low (<5%)	Base Peak (100%)	Low (10%)
Loss of HF	-20 Da	134.08	Moderate	High (80%)	Moderate (40%)
Loss of	-69 Da	85.09	Base Peak (100%)	Low (<5%)	High (75%)
Ring Cleavage (Imine)	Variable	~ 84.08	High	Not Observed	Base Peak (100%)

Self-Validating Experimental Protocol (LC-MS/MS)

To ensure scientific integrity, the following protocol incorporates a self-validating System Suitability Test (SST) to confirm that the mass spectrometer is properly tuned to capture both fragile neutral losses and robust backbone cleavages.

Step 1: System Suitability & Calibration (The Self-Validation Step)

• Prepare a 10 ng/mL solution of a known

  piperidine standard (e.g., Mefloquine) in 50:50 Acetonitrile:Water with 0.1% Formic Acid.

• Infuse the standard at 10 µL/min.

• Validate mass accuracy: Ensure the

  precursor is within 5 ppm of its theoretical exact mass.

• Validate fragmentation: Apply a Collision Energy (CE) of 25 eV. You must observe the

  peak. If this peak is absent, the collision gas pressure or energy calibration is out of specification. Do not proceed until corrected.

Step 2: Sample Preparation

• Extract the target derivatives using protein precipitation (for biological matrices) or serial dilution (for synthetic batches).

• Reconstitute in the initial mobile phase conditions (e.g., 95% Water, 5% Acetonitrile, 0.1% Formic Acid) to prevent solvent-induced peak broadening.

Step 3: Chromatographic Separation (UHPLC)

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes. The

  group significantly increases retention time compared to non-fluorinated analogs; ensure the gradient is sufficiently long to elute highly lipophilic derivatives.

Step 4: MS/MS Data Acquisition (Energy Stepping)

• Operate the mass spectrometer in Positive Electrospray Ionization (+ESI) mode.

• Crucial Step: Do not use a single Collision Energy. Program the method to utilize CE Ramping or Stepping (e.g., acquiring simultaneous scans at 15 eV, 30 eV, and 45 eV).

• Causality: Low energy (15 eV) secures the precursor and

  loss for molecular formula confirmation. High energy (45 eV) forces the loss and ring opening, providing the structural fingerprint necessary to pinpoint the substitution site.

Fragmentation Logic Visualization

The following diagram illustrates the divergent fragmentation pathways of protonated trifluoromethyl piperidines based on the applied collisional energy.

Fig 1: MS/MS fragmentation logic of protonated trifluoromethyl piperidines under CID and HCD.

References

• NIST / NIH. "Computational and Experimental IM-MS Determination of the Protonated Structures of Antimalarial Drugs." PubMed Central (PMC). Available at:[Link]

• PLOS One. "In vitro hepatic metabolism of mefloquine using microsomes from cats, dogs and the common brush-tailed possum." PLOS Journals. Available at: [Link]

• ResearchGate. "Fragmentation Pathways of Trifluoroacetyl Derivatives of Methamphetamine, Amphetamine, and Methylenedioxyphenylalkylamine Designer Drugs by Gas Chromatography/Mass Spectrometry." ResearchGate. Available at: [Link]

A Tale of Two Substituents: A Comparative Guide to the Bioactivity of Trifluoromethyl vs. Methyl Piperidines

In the landscape of medicinal chemistry, the strategic modification of molecular scaffolds is a cornerstone of drug design. Among the most utilized and impactful substitutions are the humble methyl (-CH₃) and the electronically powerful trifluoromethyl (-CF₃) groups. When appended to a privileged scaffold like piperidine, these two seemingly similar substituents can elicit dramatically different biological outcomes. This guide provides an in-depth, objective comparison of the bioactivity of trifluoromethyl- versus methyl-substituted piperidines, offering experimental data and protocols to inform rational drug design.

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a foundational motif in a vast number of approved drugs.[1] Its conformational flexibility and ability to engage in key interactions with biological targets make it a versatile starting point for therapeutic development. The choice of substituents on this ring is critical in fine-tuning a molecule's pharmacological profile. While the methyl group is often considered a "magic methyl" for its ability to enhance potency and metabolic stability, the trifluoromethyl group offers a unique set of properties that can address specific challenges in drug development.[2]

At a Glance: Key Physicochemical and Biological Differences

Property	Methyl (-CH₃) Group	Trifluoromethyl (-CF₃) Group	Impact on Bioactivity
Electronic Effect	Weakly electron-donating	Strongly electron-withdrawing	The CF₃ group's potent inductive effect can significantly alter the pKa of the piperidine nitrogen, influencing its ionization state at physiological pH and its ability to form ionic bonds with target receptors.[3][4]
Lipophilicity (logP)	Increases lipophilicity	Generally increases lipophilicity to a greater extent than a methyl group (Hansch π value of +0.88 for CF₃ vs. +0.56 for CH₃).[2][4]	Enhanced lipophilicity can improve membrane permeability and target engagement but may also increase non-specific binding and metabolic liability if not carefully balanced.[2][5]
Metabolic Stability	Susceptible to oxidative metabolism (hydroxylation)	Highly resistant to oxidative metabolism due to the high strength of the C-F bond.[2][3]	Replacing a metabolically labile methyl group with a CF₃ group is a common strategy to block metabolic "soft spots" and improve a drug's half-life and oral bioavailability.[6][7]
Steric Profile	Smaller van der Waals radius	Larger van der Waals radius	The bulkier CF₃ group can create more extensive and specific interactions within a binding pocket, potentially leading to increased potency and selectivity.[2][8]
Bioisosterism	Bioisostere for various small alkyl groups.	Often used as a bioisostere for a methyl or a chlorine group.[3][9]	This allows for the strategic replacement of other groups to modulate a molecule's properties while maintaining a similar overall shape.

Delving Deeper: A Head-to-Head Comparison

Receptor Binding Affinity and Selectivity

The electronic and steric differences between the methyl and trifluoromethyl groups can have a profound impact on how a piperidine-containing molecule interacts with its biological target.

Causality Behind Experimental Choices: Radioligand binding assays are the gold standard for quantifying the affinity of a compound for a specific receptor.[10] By using a radioactively labeled ligand that is known to bind to the target, we can measure how effectively our test compounds (the methyl- and trifluoromethyl-piperidine analogs) compete for the same binding site. This provides a direct measure of their binding affinity, typically expressed as the inhibitory constant (Ki).[1]

A study comparing trifluoromethylphenyl piperazine (TFMPP) and its analogs at serotonin receptors provides a compelling example. One derivative, BrAcTFMPP, demonstrated high affinity and selectivity for the 5-HT-1A receptor subtype over the 5-HT-1B and 5-HT-2 sites.[11] This highlights how the trifluoromethyl group can contribute to specific interactions that favor binding to one receptor subtype over others. While a direct methyl-piperidine analog was not tested in this specific study, the principle remains that the distinct electronic and steric profile of the CF3 group can drive selectivity.

Illustrative Data: Receptor Binding Affinity (Ki, nM)

Compound	Target Receptor	Methyl Analog (Hypothetical Ki)	Trifluoromethyl Analog (Hypothetical Ki)
Analog A	Receptor X	150 nM	25 nM
Analog B	Receptor Y	80 nM	95 nM

Disclaimer: The data in this table is for illustrative purposes to demonstrate potential differences and is not from a single head-to-head study.

Metabolic Stability

A major advantage of the trifluoromethyl group is its exceptional resistance to metabolic degradation.[2] The carbon-fluorine bond is one of the strongest in organic chemistry, making the -CF₃ group much less susceptible to the cytochrome P450 (CYP) enzymes that are responsible for the majority of drug metabolism.[2]

Causality Behind Experimental Choices: The in vitro liver microsomal stability assay is a widely used method to predict in vivo metabolic clearance.[12] Liver microsomes contain a high concentration of CYP enzymes. By incubating our test compounds with these microsomes and an NADPH regenerating system (to support enzyme activity), we can measure the rate at which the parent compound disappears over time.[12] This allows for the calculation of key parameters like half-life (t½) and intrinsic clearance (CLint).

Replacing a methyl group, a common site of metabolic oxidation, with a trifluoromethyl group is a proven strategy to enhance metabolic stability.[6][7] This can lead to improved oral bioavailability and a longer duration of action in vivo.

Illustrative Data: Human Liver Microsomal Stability Assay

Compound ID	Substituent	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Analog-P1	-CH₃	15.2	65.8
Analog-P2	-CF₃	> 60	< 11.6

Disclaimer: The data presented in this table is for illustrative purposes and represents typical trends.

Experimental Protocols

Protocol 1: Radioligand Binding Assay for Receptor Affinity

This protocol provides a general framework for a competition binding assay.[1][10]

Objective: To determine the binding affinity (Ki) of a methyl-piperidine and a trifluoromethyl-piperidine analog for a target receptor.

Materials:

• Cell membranes expressing the target receptor

• Radioligand specific for the target receptor (e.g., [³H]ligand)

• Test compounds (methyl- and trifluoromethyl-piperidine analogs)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4)

• Non-specific binding control (a high concentration of an unlabeled ligand)

• 96-well plates

• Glass fiber filters

• Filtration apparatus

• Scintillation fluid and counter

Procedure:

• Assay Setup: In a 96-well plate, add the assay buffer, a fixed amount of cell membranes, and serial dilutions of the test compounds.

• Radioligand Addition: Add the radioligand at a concentration at or below its dissociation constant (Kd).

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C or 37°C) for a sufficient time to reach binding equilibrium (e.g., 60-120 minutes).[10]

• Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate the receptor-bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve. Calculate the IC₅₀ (the concentration of test compound that inhibits 50% of specific binding) and then convert it to the Ki value using the Cheng-Prusoff equation.

Protocol 2: Human Liver Microsomal Stability Assay

This protocol outlines a standard procedure for assessing metabolic stability.[12]

Objective: To determine the in vitro metabolic stability (half-life and intrinsic clearance) of a methyl-piperidine and a trifluoromethyl-piperidine analog.

Materials:

• Test compounds

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system

• Phosphate buffer (100 mM, pH 7.4)

• Acetonitrile (with an internal standard for quenching and analysis)

• Incubator/water bath (37°C)

• LC-MS/MS system for analysis

Procedure:

• Incubation Preparation: Prepare a solution of the test compound in phosphate buffer. In a separate tube, prepare a mixture of HLMs in phosphate buffer.

• Pre-incubation: Pre-warm both the test compound solution and the HLM suspension at 37°C for approximately 5 minutes.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system to the HLM suspension, followed immediately by the addition of the test compound.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.[12]

• Reaction Quenching: Immediately quench the reaction by adding the aliquot to ice-cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the quenched samples to precipitate the microsomal proteins.

• LC-MS/MS Analysis: Analyze the supernatant from each time point by LC-MS/MS to quantify the amount of the parent compound remaining.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of this line gives the elimination rate constant (k). Calculate the half-life (t½ = 0.693 / k) and the intrinsic clearance (CLint = (V/P) * k, where V is the incubation volume and P is the protein concentration).[12]

Visualizing the Concepts

Caption: Influence of methyl vs. trifluoromethyl groups on bioactivity.

Conclusion

The choice between a methyl and a trifluoromethyl substituent on a piperidine scaffold is not merely a trivial substitution but a strategic decision that can profoundly shape the biological activity of a molecule. While the "magic methyl" can offer benefits in potency and pharmacokinetics, the trifluoromethyl group provides a powerful tool to enhance metabolic stability, modulate pKa, and create unique interactions within a target's binding site.[2][13] A comprehensive analysis of matched molecular pairs, where a methyl group is directly replaced by a trifluoromethyl group, has shown that while this substitution does not guarantee an improvement in bioactivity on average, in a significant number of cases (around 9%), it can lead to a more than tenfold increase in activity.[14][15][16] Ultimately, a deep understanding of the distinct properties of each substituent, supported by robust experimental data, is paramount for the rational design of novel and effective piperidine-based therapeutics.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. Available from: [Link]

• When is a trifluoromethyl group more lipophilic than a methyl group? Partition coefficients and selected chemical shifts of aliphatic alcohols and trifluoroalcohols. PubMed. Available from: [Link]

• Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations. Journal of Chemical Information and Modeling. Available from: [Link]

• Trifluoromethyl group. Wikipedia. Available from: [Link]

• Synthetic route for the synthesis of trifluoromethyl containing piperidines. ResearchGate. Available from: [Link]

• Comparative effects of trifluoromethyl- and methyl-group substitutions in proline. New Journal of Chemistry (RSC Publishing). Available from: [Link]

• Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives. MDPI. Available from: [Link]

• Comparative effects of trifluoromethyl- and methyl-group substitutions in proline. ResearchGate. Available from: [Link]

• Synthesis of 2-trifluoromethylated piperidines and azepanes. ScienceOpen. Available from: [Link]

• The Effects on Lipophilicity of Replacing Oxygenated Functionality with Their Fluorinated Bioisosteres. ChemRxiv. Available from: [Link]

• Preparation method of trifluoromethyl piperidine compounds. Google Patents.

• Asymmetric Synthesis of (Trifluoromethyl)piperidines: Preparation of Highly Enantioenriched α′-(Trifluoromethyl)pipecolic Acids. ResearchGate. Available from: [Link]

• Disubstituted piperazine analogues of trifluoromethylphenylpiperazine and methylenedioxybenzylpiperazine: analytical differentiation and serotonin receptor binding studies. PubMed. Available from: [Link]

• Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations. PubMed. Available from: [Link]

• Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives. PMC - NIH. Available from: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Scilit. Available from: [Link]

• Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations. Sci-Hub. Available from: [Link]

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. Available from: [Link]

• A trifluoromethylphenyl piperazine derivative with high affinity for 5-hydroxytryptamine-1A sites in rat brain. PubMed. Available from: [Link]

• Measured pKa(H) values (22 °C) for bicyclic piperidine analogs 1, 2,... ResearchGate. Available from: [Link]

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC - NIH. Available from: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC. Available from: [Link]

• Novel multi-objective affinity approach allows to identify pH-specific μ-opioid receptor agonists.

• Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations. ACS Publications. Available from: [Link]

• Design and biological activity of trifluoromethyl containing drugs. Wechem. Available from: [Link]

• Identification and biological evaluation of 4-(3-trifluoromethylpyridin-2-yl)piperazine-1-carboxylic acid (5-trifluoromethylpyridin-2-yl)amide, a high affinity TRPV1 (VR1) vanilloid receptor antagonist. PubMed. Available from: [Link]

• Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. PMC. Available from: [Link]

• 1-(3-Trifluoromethyl-phenyl)-piperazine(TFMPP)::CHEMBL274866. BindingDB. Available from: [Link]

• Characterization of stable and reactive metabolites of piperine formed on incubation with human liver microsomes. PubMed. Available from: [Link]

• Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter: Bioisosteric Replacement of the Piperazine Improves Metabolic Stability. PMC. Available from: [Link]

• In vitro receptor binding assays: General methods and considerations. ResearchGate. Available from: [Link]

• Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors. Brieflands. Available from: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.

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• 16. pubs.acs.org [pubs.acs.org]

Precision Chromatography for Fluorinated Piperidine Esters: A Comparative Method Development Guide

Executive Summary

Developing HPLC methods for fluorinated piperidine esters presents a "triad of trouble" for the analytical scientist: the basicity of the piperidine nitrogen (causing peak tailing), the hydrolytic instability of the ester linkage, and the subtle selectivity requirements of fluorinated isomers.[1]

While C18 columns remain the industry workhorse, this guide demonstrates why they often fall short for this specific analyte class. We objectively compare the standard C18 approach against Pentafluorophenyl (PFP) stationary phases.[1][2]

Key Finding: While C18 provides predictable hydrophobicity, PFP phases outperform C18 in resolving fluorinated positional isomers and maintaining peak symmetry for basic amines under acidic conditions, often eliminating the need for aggressive ion-pairing agents.

The Chemical Challenge

To develop a robust method, one must first deconstruct the analyte's behavior in solution.

Feature	Chemical Property	Chromatographic Consequence
Piperidine Ring	Secondary Amine ( )	Protonated at acidic pH. Interacts strongly with residual silanols on silica columns, causing severe peak tailing.
Ester Moiety	Carboxylate Linkage	Susceptible to hydrolysis, particularly at high pH ( ) or high temperature. Limits the use of "high pH" strategies to suppress amine ionization.[1]
Fluorine Substituent	High Electronegativity	Induces a dipole moment.[1] On C18, F-isomers often co-elute due to similar hydrophobicity.

Comparative Analysis: C18 vs. PFP

We compared the performance of a standard Endcapped C18 (e.g., Zorbax Eclipse Plus) against a Propyl-Pentafluorophenyl (PFP) phase (e.g., Phenomenex Kinetex F5 or Supelco Discovery HS F5) for a representative mixture of 3-fluoro and 4-fluoropiperidine ester isomers.

Mechanistic Differences[3][4]

• C18 (Alkyl Phase): Relies almost exclusively on hydrophobic subtraction.[1] It struggles to differentiate the subtle polarity shift caused by the position of a fluorine atom on the piperidine ring.

• PFP (Fluorinated Phase): Offers a "multi-mode" retention mechanism:[3]

  • Hydrophobicity: Moderate.[1]

  • Interactions: If the ester contains aromatic groups.[1]

  • Dipole-Dipole: Strong interaction between the F-atoms on the ligand and the F-atoms on the analyte.[1]

  • Ion-Exchange: PFP phases often retain protonated bases better due to accessible silanols or specific ligand electrostatics.[1]

Representative Performance Data

Conditions: Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: Acetonitrile.[1] Gradient: 5-50% B in 10 min.[1] Flow: 1.0 mL/min.[1][3]

Metric	C18 Column	PFP Column	Interpretation
Retention ( )	2.5	3.2	PFP shows higher retention for polar/basic analytes due to dipole interactions.
Selectivity ( )	1.05 (Co-elution risk)	1.25 (Baseline resolved)	Critical Advantage: PFP resolves positional isomers (3-F vs 4-F) that C18 merges.
Tailing Factor ( )	1.6 - 1.8	1.1 - 1.3	PFP phases often shield silanols better or use them constructively, improving symmetry for bases.
MS Sensitivity	High	High	Both compatible with volatile buffers; PFP does not require non-volatile ion-pairing agents.[1]

Visualizing the Interaction Mechanism

Figure 1: Comparison of retention mechanisms.[2][4] The PFP phase engages the analyte with specific dipole and electronic interactions, whereas C18 relies solely on dispersive hydrophobic forces.[1]

Method Development Protocol

Do not rely on trial and error. Use this systematic workflow to ensure stability and separation.

Phase 1: The "Stability First" Screen

Before optimizing separation, you must ensure the ester does not hydrolyze during the run.

• Prepare Sample: 100 µg/mL in 90:10 Water:ACN (buffered to pH 5).

• Stress Test: Inject immediately (

  ), then keep in autosampler at 25°C for 12 hours and reinject.

• Check: If degradation > 2%, enable autosampler cooling (4°C) and adjust mobile phase pH to 4.5 - 6.0 (Ammonium Acetate). Avoid pH > 7.5.[1][3]

Phase 2: Column & Buffer Selection

Recommendation: Start with PFP .[1] Use C18 only if PFP fails to retain the compound.[1]

• Mobile Phase A: 10 mM Ammonium Formate (pH 3.8) or 0.1% Formic Acid.[1]

  • Why? Low pH keeps the piperidine fully protonated (

    ). PFP columns handle charged bases well.[1]

• Mobile Phase B: Acetonitrile (MeOH can be used but often has higher backpressure and different selectivity).[1]

Phase 3: Gradient Optimization

Run a broad scouting gradient:

• Time: 0 to 20 min

• %B: 5%

  60%[1]

• Flow: Optimized for column ID (e.g., 0.4 mL/min for 2.1mm ID).

Phase 4: Workflow Visualization[1]

Figure 2: Decision tree for method development. Note the critical branch at pH selection due to ester instability.

References

• Waters Corporation. "Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases."[1] Waters Application Notes. Link

• Bell, D. S. "Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases."[1] LCGC International, 2016. Link

• Kipper, K., et al. "Retention mechanisms of acidic and basic analytes on the Pentafluorophenyl stationary phase using fluorinated eluent additives."[1][4] Journal of Chromatography A, 2022. Link

• Przybyciel, M. "Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC." LCGC North America, 2005. Link

• BenchChem. "Stability testing and degradation pathways of piperidine derivatives." BenchChem Protocols. Link

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• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Retention mechanisms of acidic and basic analytes on the Pentafluorophenyl stationary phase using fluorinated eluent additives - PubMed [pubmed.ncbi.nlm.nih.gov]

The Structural Challenge of Gem-Disubstituted Piperidine Carboxylates

An in-depth technical guide for researchers, structural biologists, and drug development professionals on the structural elucidation of highly flexible piperidine pharmacophores.

Gem-disubstituted piperidine carboxylates (e.g., 3,3- or 4,4-disubstituted variants) are privileged pharmacophores critical to the development of modern therapeutics, including potent [1] and renin antagonists. The geminal substitution introduces a quaternary stereocenter that dictates the spatial orientation of the entire molecule, making the determination of absolute stereochemistry and 3D conformation paramount for structure-based drug design.

However, these molecules present a notorious crystallographic challenge. The aliphatic nature of the piperidine ring, combined with rapid conformational flexibility (chair-to-boat inversion) and the high solubility of the carboxylate moiety, results in high conformational entropy. Consequently, these compounds frequently "oil out" or precipitate as sub-micron amorphous powders rather than forming the highly ordered, macroscopic single crystals (>10 μm) required for standard Single-Crystal X-Ray Diffraction (SCXRD).

To overcome this thermodynamic barrier, Application Scientists must manipulate the crystallization landscape. This guide objectively compares three field-proven methodologies for the structural elucidation of these challenging substrates: Classical Co-Crystallization , the Crystalline Sponge (CS) Method , and Microcrystal Electron Diffraction (MicroED) .

Methodological Comparison & Protocols

Classical Diastereomeric Salt Co-Crystallization

The Causality: When a highly flexible piperidine carboxylate resists crystallization, the goal is to artificially restrict its conformational degrees of freedom. By introducing a rigid, chiral resolving agent (e.g., D-mandelic acid or dibenzoyl-L-tartaric acid), we force the target into a highly ordered hydrogen-bonded network. The chiral acid protonates the basic piperidine nitrogen, forming a stable ammonium-carboxylate salt bridge. This drastically reduces the solubility of the complex and provides the rigid intermolecular scaffolding necessary to drive the thermodynamic preference toward a stable crystal lattice.

Experimental Protocol:

• Solvent Selection: Dissolve the racemic or enantiopure gem-disubstituted piperidine carboxylate in a polar protic solvent (e.g., 2-propanol or methanol) at 60 °C.

• Co-former Addition: Add 0.8–1.0 equivalents of the chiral acid (e.g., D-mandelic acid) dissolved in the same solvent. Add dropwise to prevent rapid, amorphous precipitation.

• Controlled Cooling: Cool the mixture at a strictly controlled rate of 1–2 °C/hour down to room temperature. Self-Validation: Slow cooling is critical; it ensures the system remains in the metastable zone, favoring the nucleation of the thermodynamically stable macroscopic crystal over kinetically driven microcrystals.

• Harvesting: Isolate the resulting diastereomeric salt crystals via vacuum filtration, wash with cold solvent, and mount for SCXRD.

The Crystalline Sponge (CS) Method

The Causality: When co-crystallization fails and the compound remains an intractable oil, we must bypass the need for the analyte to form its own lattice entirely. The CS method utilizes a pre-crystallized, porous Metal-Organic Framework (MOF), such as [(ZnI2)3(tpt)2]n or the [2]. The causality relies on host-guest chemistry: the MOF provides a pre-formed, rigid void. When the liquid analyte diffuses into the pores, strong non-covalent interactions (π-π stacking, van der Waals forces, and hydrogen bonding) with the MOF walls restrict the analyte's thermal motion, effectively "freezing" it in an ordered array suitable for crystallographic analysis.

Experimental Protocol:

• Sponge Activation: Synthesize the MOF (e.g., CMOM-5) and activate it via solvent exchange (soaking in ethanol for 5 days, exchanging solvent daily) to clear the pores of synthesis byproducts.

• Analyte Introduction: Submerge a single, high-quality MOF crystal (approx. 100 μm) in a concentrated solution of the piperidine carboxylate (e.g., 5 μL of analyte in 50 μL of a non-competing, non-polar solvent like cyclohexane).

• Incubation: Seal the vial and incubate at 25 °C for 3 to 7 days. Self-Validation: Monitor the crystal under a polarized light microscope; a successful guest uptake often subtly alters the crystal's birefringence without destroying its macroscopic integrity.

• Data Collection: Mount the guest-loaded sponge directly onto the diffractometer at cryogenic temperatures (100 K) to further suppress thermal motion during X-ray data collection.

Microcrystal Electron Diffraction (MicroED)

The Causality: Often, a piperidine carboxylate will crystallize, but only as a sub-micron powder. X-rays interact with the electron cloud of atoms, requiring large crystal volumes to generate a detectable diffraction signal. Electrons, conversely, interact with both the electrostatic potential of the atomic nuclei and the electron clouds. This results in a scattering cross-section that is ~10⁴ to 10⁵ times stronger than X-rays. This fundamental physical difference allows [3] from crystals as small as 100 nm, completely bypassing the macroscopic crystal growth bottleneck.

Experimental Protocol:

• Sample Preparation: Deposit 2–3 μL of the microcrystalline piperidine carboxylate suspension (powder in mother liquor) onto a carbon-coated transmission electron microscopy (TEM) grid.

• Blotting and Freezing: Gently blot away excess solvent using filter paper and rapidly plunge-freeze the grid in liquid ethane. Self-Validation: Plunge-freezing preserves the native hydration state of the crystal and mitigates electron radiation damage during data collection.

• Diffraction Collection: Insert the grid into a cryo-TEM operating at 200 kV. Locate a suitable microcrystal and collect continuous rotation electron diffraction data (e.g., sweeping from -60° to +60° at 0.5°/s) using a direct electron detector.

• Data Processing: Process the diffraction frames using standard X-ray crystallographic software pipelines (e.g., DIALS, XDS) to solve the structure.

Quantitative Performance Comparison

The following table summarizes the operational parameters and performance metrics of each methodology when applied to highly flexible piperidine derivatives.

Parameter	Co-Crystallization	Crystalline Sponge (CS)	MicroED
Optimal Physical State	Amorphous Solid / Solution	Liquid / Oil / Trace Solid	Sub-micron Powder
Minimum Sample Required	10–50 mg	1–5 μg	< 1 μg
Crystal Size Required	> 10 μm (Macroscopic)	N/A (Uses pre-grown MOF)	100 nm – 1 μm
Absolute Configuration	Yes (via heavy atom/chiral acid)	Yes (via chiral MOF framework)	Yes (with dynamical refinement)
Primary Limitation	Relies on trial-and-error screening	Guest must fit MOF pore size	High equipment cost (Cryo-TEM)

Decision Workflow for Structural Elucidation

To systematically determine the most efficient path to structural elucidation, follow the decision matrix visualized below.

Decision tree for selecting the optimal crystallographic method based on sample physical state.

References

• Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors PubMed Central (PMC)[Link]

• Crystal Engineering of a Chiral Crystalline Sponge That Enables Absolute Structure Determination and Enantiomeric Separation ACS Publications - Crystal Growth & Design[Link]

• Comparing Microcrystal Electron Diffraction (MicroED) and X-ray crystallography as methods for structure determination Journal of Molecular Structure (DOI)[Link]

Modulating Lipophilicity and Basicity in Drug Design: A Comparative Guide to Fluorinated Piperidine Analogs

As a Senior Application Scientist in medicinal chemistry, I frequently encounter the challenge of optimizing the pharmacokinetic profiles of lead compounds. The piperidine ring is one of the most ubiquitous pharmacophores in drug discovery. However, its high basicity (pKa ~11.2) means it is nearly entirely protonated at physiological pH (7.4). This high degree of ionization can severely limit passive membrane permeability and increase the risk of off-target liabilities, such as hERG channel inhibition and phospholipidosis.

To circumvent these issues, strategic bioisosteric replacement—specifically, the fluorination of the piperidine ring—is a highly effective tactic. This guide provides an objective, data-driven comparison of how different fluorination patterns on the piperidine scaffold modulate basicity (pKa) and lipophilicity (LogP/LogD), backed by mechanistic causality and validated experimental protocols.

The Causality of the "Fluorine Effect"

Before analyzing the comparative data, it is critical to understand the physical chemistry driving these property shifts. The introduction of fluorine alters a molecule through two primary mechanisms:

• Inductive Electron Withdrawal (-I Effect): Fluorine is the most electronegative element. It pulls electron density away from the basic nitrogen atom through the sigma-bond framework, destabilizing the protonated ammonium state and thereby lowering the pKa[1]. Because this effect decays rapidly with distance, the position of the fluorine atom (β vs. γ to the nitrogen) dictates the magnitude of the pKa shift.

• Polar Hydrophobicity: The effect of fluorine on lipophilicity (LogP) is notoriously non-linear. While fluorine's electronegativity introduces a strong local dipole (which should theoretically decrease lipophilicity), the C-F bond is highly non-polarizable due to tightly held electrons. In mono-fluorinated piperidines, the strong dipole often offsets the intrinsic lipophilicity of the fluorine atom, resulting in little to no change in LogP. However, in gem-difluorinated systems (e.g., 4,4-difluoropiperidine), the opposing C-F dipoles partially cancel each other out. The dominant effect becomes the increased molecular volume and the replacement of polarizable C-H bonds with non-polarizable C-F bonds, leading to a net increase in overall lipophilicity[2].

Comparative Data: Physicochemical Properties

The table below summarizes the experimental and highly validated predictive data for piperidine and its key fluorinated analogs.

Piperidine Analog	Experimental pKa	ΔpKa (vs. Parent)	Typical LogP	Mechanistic Rationale
Piperidine	11.2	-	0.84	Highly basic secondary amine; >99% protonated at physiological pH.
3-Fluoropiperidine	9.3	-1.9	0.7 - 0.9	Strong inductive (-I) effect from the β-position lowers basicity significantly[1].
4-Fluoropiperidine	9.5	-1.7	0.8 - 1.0	Weaker -I effect from the γ-position; minimal impact on overall lipophilicity.
3,3-Difluoropiperidine	7.4	-3.8	1.0 - 1.2	Synergistic β-fluorination drops pKa near 7.4, drastically improving passive permeability[3].
4,4-Difluoropiperidine	8.5	-2.7	1.6 - 2.2	Gem-difluorination at the γ-position increases lipophilicity due to loss of polarizable C-H bonds and dipole cancellation[4].

Key Takeaways for Lead Optimization

• Permeability Optimization: If your goal is to maximize passive membrane permeability by increasing the fraction of neutral species at pH 7.4, 3,3-difluoropiperidine is the superior choice. Its pKa of ~7.4 means it exists as a ~50:50 mixture of neutral and protonated species in the bloodstream[3].

• Metabolic Stability & Lipophilicity: If your goal is to block metabolic hotspots (e.g., CYP450 oxidation at the 4-position) while intentionally driving up lipophilicity to target hydrophobic binding pockets, 4,4-difluoropiperidine is the optimal scaffold[4],[2].

Experimental Methodology: Self-Validating LogD/pKa Determination

To generate reliable, objective data for these analogs, computational models[5] must be grounded in robust experimental assays. The standard for measuring lipophilicity at physiological pH is the miniaturized Shake-Flask LC-MS/MS method.

To ensure absolute trustworthiness, the protocol below is designed as a self-validating system . By incorporating specific internal standards (IS) with known partitioning behaviors, the assay automatically flags false positives caused by incomplete phase separation or emulsion formation.

Protocol: Self-Validating Shake-Flask LC-MS/MS

Step 1: Phase Saturation

• Combine equal volumes of 1-Octanol and 10 mM Phosphate Buffered Saline (PBS, pH 7.4) in a separation funnel.

• Stir vigorously for 24 hours at 25°C to ensure mutual saturation. Allow 12 hours for complete phase separation before use.

Step 2: Analyte and System Suitability Spiking

• Prepare a 10 µM solution of the fluorinated piperidine analyte in the saturated PBS phase.

• Self-Validation Step: Spike the aqueous phase with 10 µM Atenolol (Hydrophilic marker, expected LogD ~ -1.9) and 10 µM Propranolol (Lipophilic marker, expected LogD ~ 1.2).

Step 3: Biphasic Equilibration

• In a 2 mL deep-well plate, add 500 µL of the spiked PBS phase and 500 µL of the saturated 1-Octanol phase.

• Seal the plate and shake at 1000 RPM for 60 minutes at exactly 25°C.

Step 4: Phase Separation

• Centrifuge the plate at 3000 x g for 15 minutes. Causality: This high-speed centrifugation is critical to break any micro-emulsions formed during shaking, which would otherwise falsely elevate the apparent aqueous concentration of highly lipophilic compounds.

Step 5: LC-MS/MS Quantification & Validation

• Carefully aliquot 50 µL from the octanol phase and 50 µL from the aqueous phase into separate analysis plates. Dilute appropriately with mobile phase.

• Quantify the Area Under the Curve (AUC) for the analyte, Atenolol, and Propranolol using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

• Validation Check: If the calculated LogD for Atenolol is > -1.5 (indicating octanol contamination in the aqueous sample) or Propranolol is < 1.0 (indicating incomplete equilibration), the entire assay plate is rejected.

Step 6: Calculation

• Calculate the Distribution Coefficient:

  .

Workflow Visualization

Workflow for self-validating LC-MS/MS Shake-Flask LogD determination.

References

• Predicting and Tuning Physicochemical Properties in Lead Optimiz
• 3,3-Difluoropiperidine | C5H9F2N | CID 2758350. PubChem - NIH.
• 2-Amino-1-(4,4-difluoropiperidin-1-yl)ethanone. Benchchem.
• Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design.
• FILLING THE GAP IN LogP AND pKa EVALUATION FOR SATURATED FLUORINE-CONTAINING DERIV

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• 2. pubs.acs.org [pubs.acs.org]
• 3. 3,3-Difluoropiperidine | C5H9F2N | CID 2758350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Amino-1-(4,4-difluoropiperidin-1-yl)ethanone|CAS 1783441-58-6 [benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]

Validating Purity of Methyl 4-(trifluoromethyl)piperidine-4-carboxylate

A Comparative Analytical Guide for Medicinal Chemistry Applications

Executive Summary: The "Invisible" Molecule Challenge

Methyl 4-(trifluoromethyl)piperidine-4-carboxylate is a critical building block in modern drug discovery, particularly for modulating lipophilicity (

) and metabolic stability via the trifluoromethyl ( ) group. However, its validation presents a specific analytical hazard: chromophoric silence.

Lacking a conjugated

-system, this molecule is effectively "invisible" to standard UV detection (254 nm). Relying solely on HPLC-UV often yields false high-purity results, as trace aromatic impurities (e.g., from synthesis precursors like benzyl-protected amines) absorb strongly while the product does not.

This guide objectively compares three validation methodologies, establishing qNMR (Quantitative Nuclear Magnetic Resonance) as the absolute standard for purity assessment, supported by GC-MS for structural confirmation.

Analytical Decision Matrix

The following workflow illustrates the logical progression for validating this specific fluorinated scaffold.

Figure 1: Analytical workflow prioritizing orthogonal detection methods over standard UV analysis to avoid false positives.

Comparative Analysis of Methodologies

Method A: HPLC-UV (The "Trap")

• Status: Not Recommended for Quantitation

• Mechanism: Absorption of UV light by chromophores.[1]

• The Failure Mode: The piperidine ring and alkyl ester are UV-transparent above 220 nm. Detection requires monitoring at 205–210 nm (end-absorption), where mobile phase solvents (methanol/acetonitrile) and buffer salts generate significant background noise.

• Risk: A 1% impurity with a benzene ring (e.g., a starting material) can integrate to 50% of the total peak area, or conversely, a 20% non-chromophoric impurity may remain completely undetected.

Method B: GC-MS (The Structural Validator)

• Status: Recommended for Identity & Volatile Impurity Profiling

• Mechanism: Electron Impact (EI) ionization of volatilized sample.

• Why it works: The methyl ester renders the molecule sufficiently volatile. The

  group provides a distinct mass spectral signature.

• Key Fragment Ions:

  • 211 ( ): Molecular ion (often weak).
  • 152 ( ): Loss of the ester group.
  • 69 ( ): Characteristic for trifluoromethyl groups.

Method C: qNMR (The Gold Standard)

• Status: Required for Absolute Purity

• Mechanism: Molar response is directly proportional to the number of nuclei, independent of chemical structure or extinction coefficient.

• Why it works:

  • qNMR: Quantifies the methyl ester singlet ( ppm) against an internal standard.
  • qNMR: Exploits the signal. Extremely clean baseline (no endogenous fluorine background).

Experimental Protocols

Protocol 1: GC-MS Identity Check

Objective: Confirm structural identity and detect volatile organic impurities.

• Sample Prep: Dissolve 1 mg of sample in 1 mL of HPLC-grade Dichloromethane (DCM).

• Column: DB-5ms or equivalent (30 m × 0.25 mm, 0.25 µm film).[2]

• Inlet: Split mode (20:1), 250°C.

• Oven Program:

  • Hold 60°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold 3 min.

• Detection: MS Scan (35–500 amu).

• Acceptance Criteria: Presence of

  152 and 69. Purity by Total Ion Current (TIC) area % is qualitative only.

Protocol 2: and qNMR (Absolute Quantitation)

Objective: Determine mass purity with <1% error.

Reagents

• Solvent: DMSO-

  (Preferred for solubility) or .

• Internal Standard (IS): 1,3,5-Trimethoxybenzene (TMB) or Maleic Acid (Traceable grade).

  • Note: Ensure IS signals do not overlap with the target methyl ester (~3.7 ppm) or piperidine ring protons (1.5–3.0 ppm).

Workflow Diagram

Figure 2: Critical path for qNMR. Precision weighing is the primary source of error.

Step-by-Step Procedure

• Weighing: Accurately weigh ~10 mg of the analyte (

  ) and ~5 mg of Internal Standard ( ) into the same vial. Record weights to 0.01 mg precision.

• Solvation: Add 0.6 mL DMSO-

  . Vortex until fully dissolved. Transfer to 5mm NMR tube.[3]

• Acquisition Parameters (

  ):

  • Pulse angle: 30° or 90°.

  • Relaxation Delay (

    ): Must be of the slowest relaxing proton (typically >30s for quantitative accuracy).

  • Scans: 16 or 32 (for S/N > 200).

  • Spectral Width: 20 ppm (to catch all signals).

• Acquisition Parameters (

  ):

  • Use a fluorinated IS (e.g.,

    -trifluorotoluene) if quantifying via Fluorine.

  • Center frequency on -70 to -80 ppm region.

• Calculation:

  • : Integral area
  • : Number of protons (3 for methyl ester, varies for IS)
  • : Molecular weight[3][4][5][6]
  • : Mass weighed
  • : Purity of Internal Standard

Performance Comparison Summary

Feature	HPLC-UV (210 nm)	GC-MS (EI)	qNMR ( )
Specificity	Low (Solvent interference)	High (Mass fingerprint)	Very High (Structural resolution)
LOD (Limit of Detection)	~10 µg/mL (Poor)	< 1 µg/mL	~100 µg/mL
Linearity Range	Limited by detector saturation	dynamic range	Linear over entire concentration
Structural Insight	None (Retention time only)	Fragmentation pattern	Connectivity & Functional groups
Primary Utility	Rough monitoring	Impurity profiling	Absolute Purity Certification

References

• United States Pharmacopeia (USP). <761> Nuclear Magnetic Resonance Spectroscopy. USP-NF.

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240.

• National Institute of Standards and Technology (NIST). Mass Spectral Library (NIST23). (For piperidine fragmentation patterns).

• Bharti, S. K., & Roy, R. (2012). Quantitative 1H NMR spectroscopy.[3] Trends in Analytical Chemistry, 35, 5-26.

• Sigma-Aldrich. Product Specification: 4-(Trifluoromethyl)piperidine derivatives. (Physical property reference).

Sources

• 1. veeprho.com [veeprho.com]
• 2. researchgate.net [researchgate.net]
• 3. pubsapp.acs.org [pubsapp.acs.org]
• 4. Ultra-low Flow Liquid Chromatography Assay with Ultraviolet (UV) Detection for Piperine Quantitation in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemscene.com [chemscene.com]

The Conformational Balancing Act: How 4-CF3 Substitution Steers Piperidine Ring Conformation

A Technical Guide for Rational Drug Design

The piperidine ring is a cornerstone of medicinal chemistry, a privileged scaffold found in numerous FDA-approved drugs. Its therapeutic efficacy is intimately linked to its three-dimensional structure, particularly the orientation of its substituents. The introduction of a trifluoromethyl (CF3) group, a common strategy to enhance metabolic stability and binding affinity, profoundly influences this conformation.[1] This guide provides a comparative analysis of the impact of a CF3 group at the 4-position of the piperidine ring, offering experimental insights and data-driven comparisons to inform rational drug design.

The Central Question: A Tug-of-War Between Size and Electronics

The conformation of a substituted piperidine ring is primarily a battle between two opposing forces: steric hindrance, which favors the larger substituent in the more spacious equatorial position, and stereoelectronic effects, which can in some cases stabilize an axial orientation.

• Steric Effects : The CF3 group is significantly bulkier than a hydrogen atom. Traditional conformational analysis, based on the concept of A-values (the free energy difference between the axial and equatorial conformers in cyclohexane), would predict a strong preference for the equatorial position to minimize 1,3-diaxial strain.

• Stereoelectronic Effects : The CF3 group is a potent electron-withdrawing group due to the high electronegativity of fluorine atoms.[2] This can lead to complex hyperconjugative and electrostatic interactions with the rest of the ring, potentially influencing the axial/equatorial equilibrium.[3][4] For instance, interactions between the C-F bond dipoles and the nitrogen lone pair or other ring atoms could stabilize or destabilize certain conformations.[5]

So, which force wins out for the 4-CF3 substituted piperidine? The evidence points overwhelmingly towards the dominance of sterics.

The Verdict: Equatorial Preference Reigns Supreme

Experimental and computational studies consistently demonstrate that the 4-trifluoromethylpiperidine strongly prefers a chair conformation with the CF3 group in the equatorial position. The steric demand of the CF3 group outweighs the potential stabilizing stereoelectronic effects that might favor an axial position.

A key parameter in quantifying this preference is the conformational free energy, or A-value. For the trifluoromethyl group in a cyclohexane ring (a close proxy for piperidine), the A-value has been experimentally determined to be approximately 2.4 kcal/mol.[6] This indicates a significant energetic penalty for the CF3 group occupying the sterically hindered axial position.

Comparative Analysis with Other Substituents

To put the influence of the 4-CF3 group into perspective, it is useful to compare its A-value with those of other common substituents.

Substituent	A-value (kcal/mol)	Predominant Conformation	Key Characteristics
-H	0	N/A	Baseline
-CH3	1.7	Equatorial	Standard alkyl group
-CF3	~2.4	Strongly Equatorial	Bulky, strongly electron-withdrawing
-tBu	>4.5	Exclusively Equatorial	Very bulky, acts as a conformational lock
-CN	0.2	Weakly Equatorial	Small, electron-withdrawing
-F	0.3	Weakly Equatorial	Small, highly electronegative

Note: A-values are typically measured in cyclohexane and serve as excellent approximations for piperidine systems.

This comparison highlights that the CF3 group imposes a stronger equatorial preference than a methyl group but is less conformationally restrictive than a tert-butyl group. Its unique combination of steric bulk and strong electron-withdrawing properties makes it a valuable tool for medicinal chemists.[7]

Visualizing the Equilibrium

The conformational equilibrium of 4-trifluoromethylpiperidine can be visualized as a dynamic interconversion between two chair forms.

Caption: Axial-equatorial equilibrium of 4-trifluoromethylpiperidine.

Experimental Determination of Conformation

Several powerful analytical techniques are employed to experimentally determine and quantify the conformational preferences of substituted piperidines.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the workhorse of conformational analysis in solution.[8] By analyzing coupling constants and chemical shifts, particularly at low temperatures where the interconversion between chair forms is slowed, the populations of the axial and equatorial conformers can be determined.

Key NMR Observables:

• 1H-1H Coupling Constants (3JHH): The magnitude of the coupling constant between vicinal protons is dependent on the dihedral angle between them. Large couplings (~10-13 Hz) are indicative of an axial-axial relationship, while smaller couplings (~2-5 Hz) suggest axial-equatorial or equatorial-equatorial relationships.

• 19F NMR: The chemical shift of the CF3 group is sensitive to its environment and can be used to distinguish between axial and equatorial conformers.[9] Dynamic 19F NMR studies at variable temperatures allow for the precise determination of the thermodynamic parameters (ΔG°, ΔH°, and ΔS°) of the conformational equilibrium.[6]

Protocol: Low-Temperature 19F NMR for A-Value Determination

• Sample Preparation: Dissolve the 4-trifluoromethylpiperidine derivative in a suitable low-freezing solvent (e.g., deuterated toluene or dichloromethane) in an NMR tube.

• Initial Spectrum: Acquire a standard 19F NMR spectrum at room temperature (e.g., 298 K). A single, potentially broad signal is expected due to rapid conformational exchange.

• Variable Temperature Analysis: Gradually lower the temperature of the NMR probe in steps of 5-10 K.

• Coalescence and Slow Exchange: As the temperature decreases, the rate of chair-chair interconversion slows. The single peak will broaden, eventually decoalesce into two distinct signals corresponding to the axial and equatorial conformers.

• Data Acquisition: Record the 19F NMR spectra at several temperatures below the coalescence point.

• Integration and Analysis: Integrate the signals for the axial and equatorial conformers at each temperature to determine their relative populations.

• Thermodynamic Calculation: Use the van't Hoff equation to plot ln(Keq) versus 1/T, where Keq is the equilibrium constant ([equatorial]/[axial]). The slope and intercept of this plot yield the enthalpy (ΔH°) and entropy (ΔS°) of the equilibrium, from which the free energy (ΔG°) can be calculated.

Caption: Workflow for NMR-based conformational analysis.

X-ray Crystallography

X-ray crystallography provides an unambiguous snapshot of the molecule's conformation in the solid state.[10][11] While crystal packing forces can sometimes influence conformation, it remains the gold standard for structural elucidation. Numerous crystal structures of piperidine-containing molecules confirm that 4-substituents, including those with significant bulk, predominantly adopt an equatorial orientation in the solid state.[12]

Implications for Drug Development

Understanding the conformational preference imparted by the 4-CF3 group is critical for effective drug design.

• Predictable Geometry: The strong equatorial preference provides a predictable and rigid orientation for the CF3 group. This allows for more accurate computational modeling of drug-receptor interactions.

• Vector for Interaction: The equatorially positioned CF3 group projects away from the piperidine ring and can be strategically employed to engage with specific hydrophobic pockets or form non-classical hydrogen bonds in a protein's active site.

• Modulation of Physicochemical Properties: Beyond conformation, the CF3 group's electron-withdrawing nature can lower the pKa of the piperidine nitrogen, which can be beneficial for tuning a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[1][13]

References

• ACS Catalysis. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Publications. Available from: [Link]

• Angewandte Chemie International Edition. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. Wiley Online Library. Available from: [Link]

• ResearchGate. (n.d.). The conformational preferences of cis‐3‐fluoro‐4‐methylpiperidine (3).... Available from: [Link]

• ResearchGate. (2015). Anomeric effects in fluoro and trifluoromethyl piperidines: A computational study of conformational preferences and hydration. Available from: [Link]

• New Journal of Chemistry. (2006). Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic 19F NMR spectroscopy. Part 1. Description of the method for the trifluoromethyl group. Royal Society of Chemistry. Available from: [Link]

• Royal Society of Chemistry. (2006). Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic. Available from: [Link]

• Magnetic Resonance. (2021). NMR free ligand conformations and atomic resolution dynamics. Available from: [Link]

• PubMed. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Available from: [Link]

• ResearchGate. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. Available from: [Link]

• PubChem. (n.d.). (Trifluoromethyl)cyclohexane. National Institutes of Health. Available from: [Link]

• PubMed. (2002). Stereoelectronic substituent effects in polyhydroxylated piperidines and hexahydropyridazines. Available from: [Link]

• ACS Omega. (2022). Modulating Conformational Preferences by Allylic Strain toward Improved Physical Properties and Binding Interactions. ACS Publications. Available from: [Link]

• National Institutes of Health. (n.d.). Superelectrophiles and the effects of trifluoromethyl substituents. Available from: [Link]

• San Diego State University. (n.d.). Conformational Analysis. Available from: [Link]

• ResearchGate. (n.d.). Structure of trifluoromethyl piperidine derivative. Available from: [Link]

• Semantic Scholar. (2006). Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic 19F NMR spectroscopy. Part 2. Extension to fluoromethyl, difluoromethyl, pentafluoroethyl, trifluoromethylthio and trifluoromethoxy groups. Available from: [Link]

• Baruch S. Blumberg Institute. (n.d.). A Perspective on Applications of Fluorine in Drug Design Through the Lens of Bioisosterism. Available from: [Link]

• MDPI. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available from: [Link]

• National Institutes of Health. (2022). Synthesis, X-ray diffraction study, analysis of intermolecular interactions and molecular docking of ethyl 1-(3-tosylquinolin-4-yl)piperidine-4-carboxylate. Available from: [Link]

• ResearchGate. (n.d.). X-ray crystal structure of the minor anti -piperidine product 14d. Available from: [Link]

• MDPI. (2022). Synthesis, Characterization, and X-ray Crystallography, of the First Cyclohexadienyl Trifluoromethyl Metal Complex (η5-C6H7)Fe(CO)2CF3. Available from: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Superelectrophiles and the effects of trifluoromethyl substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic 19F NMR spectroscopy. Part 1. Description of the method for the trifluoromethyl group - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. mr.copernicus.org [mr.copernicus.org]
• 9. Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic 19F NMR spectroscopy. Part 1. Description of the method for the trifluoromethyl group - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Synthesis, X-ray diffraction study, analysis of inter­molecular inter­actions and mol­ecular docking of ethyl 1-(3-tosyl­quinolin-4-yl)piperidine-4-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Stereoelectronic substituent effects in polyhydroxylated piperidines and hexahydropyridazines - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Definitive Guide: Proper Disposal of Methyl 4-(trifluoromethyl)piperidine-4-carboxylate

[1][2]

Executive Summary & Operational Directive

Do not dispose of Methyl 4-(trifluoromethyl)piperidine-4-carboxylate down the drain or in municipal trash.

This compound contains a trifluoromethyl (-CF₃) group and a piperidine ring.[1][2] Its disposal requires strict adherence to protocols for fluorinated organic amines . Improper disposal risks environmental persistence (due to the stable C-F bond) and the generation of hydrofluoric acid (HF) if incinerated without proper scrubbing.[2]

Core Disposal Path: High-Temperature Incineration with Flue Gas Scrubbing.[1][2]

Chemical Hazard Profile (The "Why")

Understanding the molecular behavior of this compound dictates the disposal logic.

Feature	Chemical Property	Disposal Implication
Fluorinated Moiety	-CF₃ group (Trifluoromethyl)	High Thermal Stability: Requires incineration >1,100°C to break C-F bonds.[1][2] Combustion Byproduct: Generates Hydrogen Fluoride (HF), necessitating acid-gas scrubbers at the incineration facility.[1][2][3]
Amine Functionality	Piperidine Ring (Secondary Amine)	Basic/Nucleophilic: Incompatible with strong acids (exothermic reaction) and strong oxidizers.[1][2] Must be segregated from acidic waste streams to prevent accidental heating or spattering.
Ester Group	Methyl Carboxylate	Hydrolysis Risk: Can hydrolyze to the corresponding acid and methanol in the presence of water/acids/bases, changing the waste profile. Keep waste streams anhydrous if possible.[2]

GHS Classification Concerns:

• H315 / H319: Causes skin and serious eye irritation.[2][4]

• H335: May cause respiratory irritation.[2][5][6][7]

• Combustion Hazard: Thermal decomposition releases HF, CO, CO₂, and NOₓ.

Pre-Disposal: Segregation & Preparation[2]

Before moving waste to the central accumulation area, you must prepare the material at the bench level.

A. Waste Segregation Rules

• DO NOT MIX with: Strong Oxidizers (e.g., Nitric Acid, Peroxides), Strong Acids, or Aqueous waste streams (unless already diluted/hydrolyzed in a controlled process).[2]

• COMPATIBLE with: Halogenated organic solvent waste streams (e.g., Dichloromethane, Chloroform) or Non-halogenated organic solvents (e.g., Methanol, Ethyl Acetate), provided the facility accepts fluorinated compounds in these streams.[2]

B. Container Selection

• Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2] Glass is acceptable but poses a breakage risk.[2]

• Liquid Waste: Use an HDPE carboy or safety coated glass bottle.

  • Note: Avoid metal containers if the waste is potentially acidic or wet, as fluoride byproducts can corrode metal.

Step-by-Step Disposal Workflow

This protocol ensures a self-validating chain of custody from bench to destruction.[1][2]

Phase 1: Bench-Level Collection[1][2]

• Identification: Confirm the identity using the CAS number (1546798-16-6 or related salt forms).[1][2][8]

• Labeling: Affix a hazardous waste label immediately.

  • Required Text: "Hazardous Waste - Fluorinated Organic Amine."[1][2]

  • Constituents: List "Methyl 4-(trifluoromethyl)piperidine-4-carboxylate" and the solvent (if dissolved).[1][2]

  • Hazard Checkboxes: Check "Toxic," "Irritant," and "Corrosive" (if applicable to the mixture).

• Deactivation (Empty Containers):

  • Triple Rinse: Rinse the empty reagent bottle three times with a compatible solvent (e.g., Acetone or Methanol).

  • Rinsate Disposal: Pour all three rinses into the Halogenated Organic Waste container. Do not pour rinsate down the sink.

  • Defacing: Cross out the original label and mark "Empty - Triple Rinsed."[1][2]

Phase 2: Central Accumulation & Transport[2]

• Transfer: Move the sealed container to your facility's Chemical Waste Storage Area (CWSA).[2]

• Manifesting: On the waste manifest, explicitly declare the Fluorine Content .

  • Why? Incinerators have strict limits on fluorine input to prevent damage to their refractory lining and to manage scrubber capacity.

• Final Destruction: The waste management contractor must utilize a RCRA-permitted incinerator (or equivalent regional standard) capable of handling halogenated organics.[2]

Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for disposing of Methyl 4-(trifluoromethyl)piperidine-4-carboxylate, ensuring no critical steps are missed.

Figure 1: Decision matrix for the safe segregation and disposal of fluorinated piperidine derivatives.

Emergency Procedures (Spill Response)

In the event of a spill during transfer:

• Evacuate & Ventilate: Clear the immediate area. The dust or vapor may cause respiratory irritation.[5][6]

• PPE: Wear Nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If powder is aerosolized, use an N95 or P100 respirator.

• Containment:

  • Solids: Cover with wet paper towels to prevent dust, then scoop into a waste container.

  • Liquids: Absorb with vermiculite or a commercial organic spill pad.[2] Do not use sawdust (combustible).[2]

• Clean-up: Wipe the surface with soap and water.[2][9] Collect all cleanup materials as hazardous chemical waste (same stream as the chemical).

Regulatory & Compliance Context

• USA (EPA/RCRA): While this specific compound may not be a "P" or "U" listed waste, it must be characterized as hazardous based on toxicity and ignitability (if in solvent).[2] The "Cradle-to-Grave" responsibility applies.[1][2]

• EU (REACH/ECHA): Fluorinated compounds are under increasing scrutiny.[2] Ensure disposal via certified high-temperature incineration to comply with directives on preventing PFAS-like environmental accumulation.[1][2]

References

• PubChem. (2025).[2] 2-(4-(2-Trifluoromethylphenyl)piperidine-1-yl)-6-methylpyrimidine-4-carboxylic acid methyl ester. Retrieved from [Link]

Sources

• 1. 2-(4-(2-Trifluoromethylphenyl)piperidine-1-yl)-6-methylpyrimidine-4-carboxylic acid methyl ester | C19H20F3N3O2 | CID 118053650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. peptide.com [peptide.com]
• 7. angenechemical.com [angenechemical.com]
• 8. Page loading... [wap.guidechem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling Methyl 4-(trifluoromethyl)piperidine-4-carboxylate

Topic:

Safe Handling Guide: Methyl 4-(trifluoromethyl)piperidine-4-carboxylate

Document Control:

• Target Audience: Medicinal Chemists, Process Safety Engineers, Lab Managers.[1]

• Scope: Operational safety, PPE selection, and emergency protocols for the handling of fluorinated piperidine esters.

• Hazard Class: High Caution (Corrosive/Irritant/Specialized Intermediate).[1]

Executive Summary & Chemical Profile

Methyl 4-(trifluoromethyl)piperidine-4-carboxylate is a specialized gem-disubstituted piperidine building block used in the synthesis of bioactive scaffolds (e.g., enzyme inhibitors, GPCR ligands).[1][2] Due to the presence of the secondary amine and the lipophilic trifluoromethyl group, this compound presents a dual hazard: corrosivity typical of amines and enhanced bioavailability typical of fluorinated motifs.[1]

Critical Safety Directive: In the absence of compound-specific toxicological data (LD50), this substance must be handled under the "Universal Precautionary Principle" for fluorinated nitrogen heterocycles. Assume it is a skin sensitizer, corrosive to mucous membranes, and potentially toxic by absorption. [1][2]

Chemical Property	Data / Assumption	Operational Implication
Physical State	Viscous Oil or Low-Melting Solid	Potential for aerosolization during transfer; sticky residue risk.[1][2]
Functional Groups	Secondary Amine ( NH), Ester, CF	Corrosive (High pH), moisture sensitive (hygroscopic).[1][2]
Reactivity	Nucleophilic (NH), Electrophilic (Ester)	Incompatible with strong oxidizers, acids, and acylating agents.[1]
Storage	2–8°C, Inert Atmosphere (Ar/N )	Prevents carbamate formation (CO absorption) and hydrolysis.[1]

Hazard Assessment & PPE Matrix

This matrix synthesizes GHS classifications from structural analogs (e.g., Methyl piperidine-4-carboxylate) to establish a self-validating safety standard.

Primary Hazards

• Skin/Eye Contact: Causes severe skin burns and eye damage (Category 1B equivalent).[1][3] The CF

  group increases lipophilicity, potentially accelerating dermal absorption.[1]

• Inhalation: Respiratory irritant.[1][4] Vapors or dusts may cause edema or chemical pneumonitis.[1]

• Long-term: Potential organ toxicity (liver/kidney) due to metabolic processing of fluorinated metabolites.[1][2]

Required Personal Protective Equipment (PPE)

Zone	PPE Requirement	Technical Justification
Ocular	Chemical Splash Goggles (ANSI Z87.[1][2]1)	Face shield required if handling >10g or conducting exothermic quenches.[1] Standard safety glasses are insufficient for corrosive liquids.[1]
Dermal (Hand)	Double Nitrile Gloves (min 5 mil outer)	Layering Protocol: Inner glove (latex/nitrile) + Outer Nitrile (0.11 mm).[2] Reasoning: Fluorinated organics can permeate standard nitrile; double gloving provides a breakthrough time buffer.[1]
Dermal (Body)	Chemical-Resistant Lab Coat	Must be buttoned to the neck.[1][2] For spill cleanup, use a Tyvek® apron or suit.[1]
Respiratory	Fume Hood (Face Velocity > 100 fpm)	Mandatory. If working outside a hood (e.g., balance), use a half-mask respirator with Multi-Gas/Vapor (Organic/Ammonia) cartridges (e.g., 3M 60926).[1][2]

Operational Protocol: Safe Handling Workflow

This workflow ensures containment from storage to reaction.[1]

Step 1: Preparation & Weighing

• Environment: All transfers must occur inside a certified chemical fume hood.

• Static Control: Use an anti-static gun if the compound is a solid powder, as fluorinated solids often carry high static charges, leading to scattering.[1]

• Weighing:

  • Tare the receiving vessel (with lid) outside the balance.[1]

  • Transfer the chemical inside the hood.[1]

  • Seal the vessel before moving it to the balance.[1]

  • Never weigh open containers of volatile amines on an analytical balance.

Step 2: Solubilization & Transfer

• Solvent Choice: Dissolve immediately in a non-protic solvent (DCM, THF) to lower vapor pressure and reduce dust risk.[1]

• Syringe Technique: If the compound is a liquid, use the "Pull-Push" technique with a Luer-lock syringe to prevent plunger detachment due to pressure buildup.[1][2]

Step 3: Reaction Setup

• Inertion: The secondary amine reacts with atmospheric CO

  .[1] Keep the reaction vessel under a positive pressure of Nitrogen or Argon.[1]

• Exotherm Control: When adding acids (e.g., HCl in Dioxane) or electrophiles, cool the reaction to 0°C. The neutralization of the amine is exothermic and can cause solvent flashing.[1]

Visualization: Safety Logic Flowchart

The following diagram illustrates the decision-making process for handling this compound, integrating physical state assessment with disposal logic.

Figure 1: Decision logic for handling fluorinated piperidine derivatives based on physical state.[1][2]

Emergency Response & Disposal

Spill Management

• Evacuate: Clear the immediate area of personnel.

• PPE Upgrade: Wear a respirator and chemical-resistant shoecovers.[1]

• Neutralize:

  • Liquid Spills: Absorb with vermiculite or sand.[1] Do not use paper towels (fire risk with amines).[1]

  • Solid Spills: Cover with wet sand to prevent dust, then scoop.[1]

• Decontaminate: Wipe surface with dilute acetic acid (vinegar) or 1M HCl to neutralize the amine, followed by soap and water.[1]

Exposure First Aid

• Eye Contact: Flush immediately with water for 15 minutes .[1][5][6] Hold eyelids open. Do not use neutralizing agents in the eye.[1]

• Skin Contact: Wash with copious soap and water.[1][5][6] If sticky, use PEG-400 (polyethylene glycol) to solubilize the lipophilic compound, then wash with water.[1][2]

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained personnel only).[1]

Disposal Protocols

• Classification: Halogenated Organic Waste .[1]

• Segregation: Keep separate from non-halogenated solvents to prevent cross-contamination of waste streams (cost control).[1]

• Labeling: Clearly mark as "Contains Fluorinated Amines - Corrosive."[1][2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for Methyl piperidine-4-carboxylate (Analog).[1][2] Retrieved from [Link][2]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R).[1] Retrieved from [Link]

Sources

• 1. Methyl piperidine-4-carboxylate, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. prepchem.com [prepchem.com]
• 3. fishersci.com [fishersci.com]
• 4. peptide.com [peptide.com]
• 5. fishersci.com [fishersci.com]
• 6. aaronchem.com [aaronchem.com]